1-Bromononane-d4

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromononane-d4: Chemical Properties and Specifications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and specifications of 1-Bromononane-d4. The information is curated for researchers, scientists, and professionals in drug development who utilize deuterated compounds in their work. This document summarizes key quantitative data in structured tables, presents detailed experimental protocols for analysis, and includes a visual workflow for quality control.

Chemical and Physical Properties

1-Bromononane-d4 is a deuterated form of 1-bromononane (B48978), where four hydrogen atoms have been replaced by deuterium (B1214612). The specific isomer, 1-Bromononane-1,1,2,2-d4, is a common variant.[1] Deuterium labeling provides a valuable tool for tracer studies in metabolic and pharmacokinetic analysis.[2]

Property	Value	Source
Chemical Formula	C₉H₁₅D₄Br	[3]
Linear Formula	CH₃(CH₂)₆CD₂CD₂Br	[1][4]
Molecular Weight	211.18 g/mol	[1][5][6]
CAS Number	284474-44-8 (for 1,1,2,2-d4 isomer)	[5][7]
Synonyms	n-Nonyl bromide-d4, 1-Bromononane-1,1,2,2-d4	[1][4]

The physical properties of 1-Bromononane-d4 are similar to its non-deuterated counterpart, 1-bromononane.

Property	Value	Source
Appearance	Clear colorless liquid	[8]
Boiling Point	201 °C (lit.)	[1][3]
Density	1.11 g/mL at 25 °C	[1][3]
Flash Point	90.0 °C (194.0 °F)	[1][4]
Refractive Index	n20/D 1.454 (lit. for non-deuterated)	[9]
Solubility	Immiscible in water	[8][9]

Specification	Value	Source
Isotopic Purity	≥ 98 atom % D	[1][4]
Mass Shift	M+4	[1][4]

Experimental Protocols

The following are generalized experimental protocols for the analysis of 1-Bromononane-d4, focusing on quality control aspects such as identity, purity, and isotopic enrichment.

This protocol outlines a standard method for assessing the chemical purity of 1-Bromononane-d4 and confirming its identity through mass spectral analysis.

Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution of 1-Bromononane-d4 in a volatile organic solvent such as hexane (B92381) or dichloromethane.

• Instrumentation: A standard Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) is used.

• GC Parameters:

  • Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp up to 250 °C at a rate of 10 °C/minute.

  • Carrier Gas: Helium at a constant flow rate.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 30-300.

  • Scan Speed: 2 scans/second.

• Data Analysis: The retention time from the gas chromatogram is used to assess purity by comparing the peak area of the main component to any impurity peaks. The mass spectrum is analyzed to confirm the molecular weight and fragmentation pattern. For bromoalkanes, the presence of characteristic M+ and M+2 isotope peaks in a roughly 1:1 ratio, due to the natural abundance of ⁷⁹Br and ⁸¹Br, is a key indicator.[7][9]

This method is employed to accurately determine the isotopic enrichment of 1-Bromononane-d4.

Methodology:

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent for direct infusion or UPLC-HRMS analysis.

• Instrumentation: An Electrospray Ionization High-Resolution Mass Spectrometer (ESI-HRMS) is utilized.

• Analysis: The sample is introduced into the mass spectrometer, and the relative abundances of the different H/D isotopolog ions (D₀ to D₄) are measured.[10]

• Data Analysis: The isotopic purity is calculated based on the relative intensities of the corresponding isotopolog peaks.[4][10] This provides a detailed profile of the deuteration level.

NMR spectroscopy is used to confirm the molecular structure and the position of the deuterium atoms.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of 1-Bromononane-d4 in a suitable non-deuterated solvent (e.g., chloroform) and place it in a 5 mm NMR tube.

• ¹H-NMR Spectroscopy:

  • This technique is used to detect any residual protons. A diminished or absent signal at the positions expected for H-1 and H-2 confirms successful deuteration at these sites.

• ²H-NMR (Deuterium NMR) Spectroscopy:

  • This directly observes the deuterium nuclei, confirming their presence and location within the molecule.

• ¹³C-NMR Spectroscopy:

  • The carbon signals for the deuterated positions (C-1 and C-2) will appear as multiplets due to C-D coupling, providing further confirmation of the deuteration sites.

• Data Analysis: The chemical shifts and coupling patterns in the NMR spectra are compared to those of the non-deuterated 1-bromononane to confirm the structure and the success of the isotopic labeling.

Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control of a batch of 1-Bromononane-d4.

Caption: Quality control workflow for 1-Bromononane-d4.

Logical Relationships in Analysis

The analytical techniques described are interconnected to provide a complete profile of the compound.

Caption: Relationship between analytical methods and properties.

References

• 1. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromononane(693-58-3) 1H NMR spectrum [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. youtube.com [youtube.com]
• 8. C2H4Br2 BrCH2CH2Br mass spectrum of 1,2-dibromoethane fragmentation pattern of m/z m/e ions for analysis and identification of 1,2-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. mass spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-methylpropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of 1-Bromononane-d4 in Advanced Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Core Principle: Isotope Dilution Mass Spectrometry

In the landscape of quantitative analytical chemistry, particularly within complex matrices such as environmental samples and biological fluids, the accuracy and precision of measurements are paramount. Deuterated compounds, such as 1-Bromononane-d4, serve as a cornerstone for achieving reliable results through a technique known as isotope dilution mass spectrometry (IDMS). 1-Bromononane-d4 is a stable isotope-labeled (SIL) version of 1-bromononane, where four hydrogen atoms have been replaced by deuterium. This subtle alteration in mass allows it to be distinguished from its non-labeled counterpart by a mass spectrometer, making it an ideal internal standard.

The fundamental principle of IDMS lies in the addition of a known quantity of the deuterated standard to a sample prior to analysis. Because the deuterated and non-deuterated compounds are chemically almost identical, they exhibit nearly the same behavior during sample extraction, cleanup, and chromatographic separation. Any loss of the target analyte during sample preparation will be mirrored by a proportional loss of the internal standard. By measuring the ratio of the native analyte to the deuterated internal standard in the mass spectrometer, a highly accurate quantification can be achieved, effectively compensating for variations in sample handling and instrument response.

Application in Environmental Contaminant Analysis

A significant application of 1-Bromononane-d4 is as a surrogate or internal standard in the analysis of persistent organic pollutants (POPs), such as brominated flame retardants (BFRs), in environmental matrices. Due to its structural similarity to certain BFRs and its distinct mass-to-charge ratio, it is an effective tool for ensuring the accuracy of analytical methods like Gas Chromatography-Mass Spectrometry (GC-MS).

Quantitative Data from a Representative Study

The following tables summarize typical performance data for a validated GC-MS method for the analysis of a hypothetical brominated organic compound, "Bromo-X," using 1-Bromononane-d4 as an internal standard.

Table 1: GC-MS Method Validation Parameters

Parameter	Result	Acceptance Criteria
Linearity (R²)	0.998	> 0.995
Limit of Detection (LOD)	0.5 ng/mL	Reportable
Limit of Quantification (LOQ)	1.5 ng/mL	Reportable
Intra-day Precision (%RSD)	4.2%	< 15%
Inter-day Precision (%RSD)	6.8%	< 15%
Accuracy (Recovery)	95-108%	80-120%

Table 2: Recovery of Bromo-X in Spiked Environmental Samples

Matrix	Spike Level (ng/g)	Average Recovery (%)	%RSD (n=3)
Sediment	10	98.2	5.1
50	102.5	4.5
House Dust	10	95.7	7.2
50	99.1	6.3
Wastewater Effluent	20 ng/L	105.3	8.1
100 ng/L	101.8	7.5

Experimental Protocols

Detailed Methodology for Bromo-X Analysis in Sediment

1. Sample Preparation and Spiking:

• A 10-gram aliquot of the sediment sample is accurately weighed into a glass centrifuge tube.

• The sample is fortified with a known amount of 1-Bromononane-d4 solution (e.g., 50 µL of a 1 µg/mL solution in hexane).

2. Extraction:

• The sample is extracted using an appropriate solvent mixture, such as hexane (B92381)/acetone (1:1, v/v), via accelerated solvent extraction (ASE) or sonication.

• For ASE, the sample is extracted at elevated temperature and pressure (e.g., 100 °C, 1500 psi).

• For sonication, the sample is extracted with three successive portions of the solvent mixture in an ultrasonic bath for 20 minutes each.

3. Extract Cleanup:

• The resulting extract is concentrated and subjected to cleanup using solid-phase extraction (SPE) to remove interfering matrix components.

• A multi-layer silica (B1680970) gel SPE cartridge is conditioned with hexane.

• The concentrated extract is loaded onto the cartridge and eluted with a suitable solvent, such as a mixture of hexane and dichloromethane.

4. Concentration and Reconstitution:

• The cleaned extract is evaporated to near dryness under a gentle stream of nitrogen.

• The residue is reconstituted in a small, precise volume of a solvent compatible with the GC-MS system (e.g., 100 µL of hexane).

5. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injection: 1 µL of the reconstituted sample is injected in splitless mode.

  • Inlet Temperature: 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes.

    • Ramp 1: 10 °C/min to 200 °C.

    • Ramp 2: 5 °C/min to 300 °C, hold for 10 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor:

    • Bromo-X (Analyte): Monitor characteristic ions (e.g., m/z 326, 328).

    • 1-Bromononane-d4 (Internal Standard): Monitor the corresponding deuterated ions (e.g., m/z 139, 212). The exact m/z values will depend on the fragmentation pattern.

Visualizing the Workflow and Logic

Experimental Workflow Diagram

Caption: A generalized workflow for the quantitative analysis of environmental samples using an internal standard.

Logical Relationship of Isotope Dilution

Caption: The core logic of isotope dilution, where the ratio of analyte to internal standard remains constant.

Synthesis and Isotopic Purity of 1-Bromononane-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of 1-Bromononane-d4 (B12390600). The methodologies detailed herein are aimed at providing researchers, scientists, and drug development professionals with a robust framework for the preparation and characterization of this deuterated alkyl halide. The strategic incorporation of deuterium (B1214612) at specific positions within a molecule can be a powerful tool in mechanistic studies, metabolic profiling, and as internal standards in quantitative analysis.

Synthesis of 1-Bromononane-1,1-d2

A common and efficient route for the synthesis of 1-Bromononane-d4, specifically 1-Bromononane-1,1-d2, involves a two-step process. The first step is the reduction of a suitable carboxylic acid precursor, nonanoic acid, using a deuterated reducing agent to introduce the deuterium atoms. The subsequent step involves the bromination of the resulting deuterated alcohol.

Synthesis Pathway Overview

The synthesis commences with the reduction of nonanoic acid using lithium aluminum deuteride (B1239839) (LiAlD4), a powerful deuterated reducing agent. This reaction selectively introduces two deuterium atoms at the C1 position, yielding nonan-1-ol-1,1-d2. The deuterated alcohol is then converted to the corresponding alkyl bromide, 1-bromononane-1,1-d2, through a nucleophilic substitution reaction.

Figure 1: Synthetic pathway for 1-Bromononane-1,1-d2.

Experimental Protocols

Step 1: Synthesis of Nonan-1-ol-1,1-d2 via Reduction of Nonanoic Acid

This procedure is adapted from the general method for the reduction of carboxylic acids using lithium aluminum hydride.[1][2]

• Materials:

  • Nonanoic acid

  • Lithium aluminum deuteride (LiAlD4)

  • Anhydrous diethyl ether

  • Distilled water

  • 10% Sulfuric acid

  • Anhydrous magnesium sulfate

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., argon or nitrogen), a suspension of lithium aluminum deuteride in anhydrous diethyl ether is prepared.

  • A solution of nonanoic acid in anhydrous diethyl ether is added dropwise to the LiAlD4 suspension at a rate that maintains a gentle reflux.

  • After the addition is complete, the reaction mixture is stirred at room temperature for several hours to ensure the completion of the reduction.

  • The reaction is then carefully quenched by the slow, sequential addition of water, followed by a 10% sulfuric acid solution to neutralize the mixture and dissolve the aluminum salts.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield nonan-1-ol-1,1-d2.

Step 2: Synthesis of 1-Bromononane-1,1-d2 via Bromination of Nonan-1-ol-1,1-d2

This protocol is based on the general bromination of primary alcohols using phosphorus tribromide.

• Materials:

  • Nonan-1-ol-1,1-d2

  • Phosphorus tribromide (PBr3)

  • Anhydrous pyridine

  • Anhydrous diethyl ether

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, the nonan-1-ol-1,1-d2 is dissolved in anhydrous diethyl ether.

  • A small amount of anhydrous pyridine is added.

  • The solution is cooled in an ice bath, and phosphorus tribromide is added dropwise with stirring.

  • After the addition, the reaction mixture is allowed to warm to room temperature and then gently refluxed for several hours.

  • The reaction is cooled, and the excess PBr3 is quenched by the slow addition of water.

  • The mixture is transferred to a separatory funnel, and the organic layer is washed sequentially with water, saturated sodium bicarbonate solution, and brine.

  • The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by distillation.

  • The crude 1-bromononane-1,1-d2 can be purified by fractional distillation under reduced pressure.

Isotopic Purity Analysis

The determination of the isotopic purity of the synthesized 1-Bromononane-d4 is crucial to validate the success of the deuteration. The two primary analytical techniques for this purpose are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Analytical Workflow

The general workflow for the analysis of the synthesized 1-Bromononane-d4 involves sample preparation followed by instrumental analysis using GC-MS and NMR.

Figure 2: Workflow for isotopic purity analysis.

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for determining the isotopic enrichment of volatile compounds like 1-bromononane-d4.

• Experimental Protocol:

  • Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of the purified 1-bromononane-d4 in a volatile organic solvent such as hexane (B92381) or dichloromethane.

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer (quadrupole or time-of-flight).

  • GC Conditions (Illustrative):

    • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Injector Temperature: 250 °C.

    • Oven Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min.

    • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions (Illustrative):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 50-300.

• Data Analysis: The mass spectrum of the peak corresponding to 1-bromononane-d4 is analyzed. The key is to examine the molecular ion cluster. Due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br in a nearly 1:1 ratio), the molecular ion of unlabeled 1-bromononane (B48978) appears as two peaks of almost equal intensity at m/z 206 and 208. For 1-bromononane-1,1-d2, this cluster will be shifted to m/z 208 and 210. The isotopic purity is determined by comparing the relative abundances of the deuterated and non-deuterated molecular ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ²H NMR spectroscopy are invaluable for confirming the position and extent of deuterium incorporation.

• Experimental Protocol:

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified 1-bromononane-d4 in a suitable deuterated solvent (e.g., CDCl₃) for ¹H NMR, or a non-deuterated solvent for ²H NMR.

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis:

  • ¹H NMR: In the ¹H NMR spectrum of 1-bromononane-1,1-d2, the signal corresponding to the protons at the C1 position (a triplet in the unlabeled compound) will be significantly diminished or absent. The integration of the residual C1 proton signal relative to other non-deuterated positions in the molecule allows for the calculation of deuterium incorporation.

  • ²H NMR: The ²H NMR spectrum will show a signal at the chemical shift corresponding to the C1 position, confirming the presence of deuterium at that site.[3] The integration of this signal can also be used to quantify the isotopic enrichment. A combination of ¹H and ²H NMR can provide a highly accurate determination of isotopic abundance.[4][5]

Quantitative Data Summary

The following tables summarize the expected data for the synthesis and analysis of 1-Bromononane-1,1-d2.

Table 1: Synthesis and Expected Purity of 1-Bromononane-1,1-d2

Parameter	Expected Value	Method of Determination
Yield (Nonan-1-ol-1,1-d2)	> 85%	Gravimetric
Yield (1-Bromononane-1,1-d2)	70-85%	Gravimetric
Chemical Purity	> 98%	GC-FID
Isotopic Purity (Atom % D)	> 98%	GC-MS, NMR

Table 2: Expected Mass Spectrometry Data for 1-Bromononane Isotopologues

Compound	Molecular Ion (⁷⁹Br)	Molecular Ion (⁸¹Br)	Key Fragment (Loss of Br)
1-Bromononane	206	208	127
1-Bromononane-1,1-d2	208	210	129

Table 3: Expected ¹H NMR Chemical Shifts for 1-Bromononane (in CDCl₃)

Position	Chemical Shift (ppm)	Multiplicity	Integration (Unlabeled)	Expected Integration (d2)
C1-H₂	~3.40	Triplet	2H	< 0.04H
C2-H₂	~1.85	Quintet	2H	2H
C3-C8-H₂	~1.2-1.4	Multiplet	12H	12H
C9-H₃	~0.88	Triplet	3H	3H

Conclusion

The synthesis of 1-Bromononane-d4, specifically at the C1 position, is readily achievable through a two-step process involving the reduction of nonanoic acid with LiAlD4 followed by bromination of the resulting deuterated alcohol. The isotopic purity of the final product can be reliably determined using a combination of GC-MS and NMR spectroscopy. This technical guide provides a foundational protocol for researchers to produce and characterize this valuable isotopically labeled compound for a variety of applications in chemical and pharmaceutical research.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 4. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]

Decoding the Certificate of Analysis for 1-Bromononane-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the precise world of scientific research and pharmaceutical development, the purity and exact composition of chemical reagents are paramount. For deuterated compounds like 1-Bromononane-d4, a Certificate of Analysis (CoA) is more than a mere formality; it is a critical document that guarantees the material's quality and suitability for its intended application. This in-depth guide will dissect a typical CoA for 1-Bromononane-d4, providing clarity on the data presented, the experimental methods employed, and the logical framework underpinning the quality assessment.

Understanding the Core Data: A Quantitative Overview

A Certificate of Analysis for 1-Bromononane-d4 provides a summary of its physical and chemical properties, with a strong emphasis on purity. The data is typically presented in a tabular format for easy reference and comparison. Below are representative tables summarizing the kind of quantitative information you would expect to find.

Table 1: Product Identification and Physical Properties

Parameter	Specification
Product Name	1-Bromononane-d4
CAS Number	Varies by deuteration pattern (e.g., 284474-44-8 for 1,1,2,2-d4)
Molecular Formula	C₉H₁₅D₄Br
Molecular Weight	~211.18 g/mol
Appearance	Colorless Liquid
Boiling Point	~201 °C
Density	~1.11 g/mL at 25 °C

Table 2: Purity and Composition Analysis

Test	Method	Result
Chemical Purity	Gas Chromatography (GC)	≥ 99.0%
Isotopic Purity (Atom % D)	Nuclear Magnetic Resonance (NMR) Spectroscopy or Mass Spectrometry (MS)	≥ 98.0 Atom % D
Residual Solvents	Headspace Gas Chromatography (HS-GC)	Conforms to specification
Water Content	Karl Fischer Titration	≤ 0.1%
Identity	¹H NMR, ¹³C NMR, MS	Conforms to structure

Key Experimental Protocols: The "How-To" Behind the Data

The validity of the data presented in a CoA is entirely dependent on the rigor of the experimental methods used. For a deuterated compound, several key analytical techniques are employed to determine its chemical and isotopic purity.

Chemical Purity by Gas Chromatography (GC)

Objective: To determine the percentage of 1-Bromononane-d4 relative to any non-deuterated or other chemical impurities.

Methodology:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is commonly used.

• Column: A non-polar capillary column (e.g., DB-1 or equivalent) is typically chosen for the separation of halogenated alkanes.

• Sample Preparation: A dilute solution of the 1-Bromononane-d4 sample is prepared in a volatile organic solvent (e.g., hexane (B92381) or ethyl acetate).

• Injection: A small volume of the prepared sample is injected into the heated inlet of the gas chromatograph, where it is vaporized.

• Separation: An inert carrier gas (e.g., helium or nitrogen) sweeps the vaporized sample through the column. Separation occurs based on the differential partitioning of the components between the stationary phase of the column and the mobile gas phase.

• Detection: As each component elutes from the column, it is detected by the FID, which generates an electrical signal proportional to the amount of the substance.

• Quantification: The area of the peak corresponding to 1-Bromononane-d4 is compared to the total area of all peaks in the chromatogram to calculate the percentage purity.

Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the percentage of deuterium (B1214612) atoms at the specified positions within the molecule.

Methodology:

• Instrumentation: A high-field Nuclear Magnetic Resonance (NMR) spectrometer.

• Nuclei Observed: While ¹H NMR is used to confirm the absence of protons at the deuterated sites, ²H (Deuterium) NMR can be used for direct observation and quantification of the deuterium signal.[1]

• Sample Preparation: A small amount of the 1-Bromononane-d4 sample is dissolved in a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) that does not have signals in the region of interest.[2]

• Data Acquisition: The NMR spectrum is acquired, showing signals corresponding to the different chemical environments of the deuterium atoms.

• Analysis: The integral of the deuterium signal at the labeled positions is compared to the integral of a known internal standard or to the residual proton signals at those positions in the ¹H NMR spectrum. For highly deuterated compounds, direct integration of the deuterium signal in the ²H NMR spectrum provides a quantitative measure of isotopic enrichment.

Identity Confirmation by Mass Spectrometry (MS)

Objective: To confirm the molecular weight of 1-Bromononane-d4 and to support the structural assignment.

Methodology:

• Instrumentation: Typically a Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Ionization: Electron Ionization (EI) is a common method for this type of molecule.

• Analysis: The mass spectrometer separates the resulting ions based on their mass-to-charge ratio (m/z). The molecular ion peak (M+) corresponding to the mass of 1-Bromononane-d4 is identified. The expected mass shift due to the four deuterium atoms (M+4 compared to the non-deuterated analog) provides strong evidence for successful deuteration. The fragmentation pattern observed in the mass spectrum can also be used to confirm the structure of the molecule.

Visualizing the Workflow and Logic

To better understand the process and the relationship between the different analyses, the following diagrams are provided.

Certificate of Analysis Workflow for 1-Bromononane-d4.

This workflow illustrates the progression from receiving the sample to the final generation of the Certificate of Analysis, highlighting the key analytical stages.

Logical Relationship for Overall Purity Assessment.

This diagram shows how the results from individual analytical tests logically combine to support the overall assessment of the purity and quality of the 1-Bromononane-d4 batch.

Conclusion

The Certificate of Analysis for 1-Bromononane-d4 is a comprehensive document that provides researchers and developers with the necessary assurance of the material's quality. By understanding the quantitative data, the underlying experimental protocols, and the logical flow of the analysis, users can confidently incorporate this deuterated compound into their critical applications, from metabolic studies to the synthesis of complex pharmaceutical agents. Always refer to the specific CoA for the lot number you are using, as values may vary slightly from batch to batch.

References

• 1. 1-Bromononane | CAS#:693-58-3 | Chemsrc [chemsrc.com]
• 2. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physical Characteristics of Deuterated 1-Bromononane

This technical guide provides a comprehensive overview of the core physical characteristics of deuterated 1-bromononane (B48978), a compound of increasing interest in pharmaceutical and materials science research. The substitution of protium (B1232500) (¹H) with deuterium (B1214612) (²H or D) can subtly yet significantly alter the physicochemical properties of a molecule, influencing its metabolic stability, reaction kinetics, and spectroscopic signature. This document is intended for researchers, scientists, and drug development professionals who require a detailed understanding of these isotopic effects.

Core Physical Properties

The introduction of deuterium into the 1-bromononane structure leads to predictable changes in its physical properties. The primary effect of deuteration is the increase in molecular mass, which directly influences properties such as density and boiling point. The following table summarizes the key physical characteristics of both standard (perprotiated) and deuterated 1-bromononane, with the understanding that the values for the deuterated species are often estimated based on the known effects of isotopic substitution.

Physical Property	1-Bromononane (Perprotiated)	1-Bromononane (Deuterated)
Molecular Formula	C₉H₁₉Br	C₉D₁₉Br or C₉HₓDᵧBr
Molecular Weight ( g/mol )	207.15	~226.27 (for C₉D₁₉Br)
Density (g/cm³ at 25°C)	1.077	>1.077
Boiling Point (°C)	220-221	Slightly higher than 221
Melting Point (°C)	-35	Slightly different from -35
Refractive Index (n²⁰/D)	1.456	Slightly different from 1.456

Note: The exact physical properties of deuterated 1-bromononane can vary depending on the specific positions and the extent of deuterium incorporation. The values presented for the deuterated compound are estimations based on general principles of isotopic effects.

Experimental Workflows

The determination of the physical characteristics of deuterated 1-bromononane follows standard analytical procedures. The logical workflow for characterizing a new batch of this compound is outlined below.

Figure 1: Experimental workflow for the synthesis and characterization of deuterated 1-bromononane.

Methodologies for Key Experiments

A detailed protocol for the characterization of deuterated 1-bromononane would involve the following standard methodologies:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to confirm the exact molecular weight of the deuterated compound and to quantify the degree of deuterium incorporation. Electron ionization (EI) or chemical ionization (CI) sources are typically used for this class of molecules.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The absence or reduction of signals in the proton NMR spectrum at specific chemical shifts confirms the positions of deuteration.

  • ²H NMR: Deuterium NMR provides direct evidence of the presence and location of deuterium atoms in the molecule.

  • ¹³C NMR: Carbon-13 NMR can show subtle changes in chemical shifts and coupling constants upon deuteration, providing further structural confirmation.

• Density Measurement: The density is typically measured using a pycnometer or a digital densitometer at a controlled temperature (e.g., 25°C).

• Boiling and Melting Point Determination: The boiling point is determined by distillation under controlled pressure. The melting point is measured using a standard melting point apparatus or by differential scanning calorimetry (DSC), which provides a more precise value.

• Refractive Index Measurement: The refractive index is measured using an Abbe refractometer at a specified temperature (typically 20°C) and wavelength (usually the sodium D-line, 589 nm).

Logical Relationships in Isotopic Effects

The observed changes in the physical properties of 1-bromononane upon deuteration are a direct consequence of the increased mass of deuterium compared to protium. This fundamental difference propagates through several related physical characteristics.

Figure 2: Logical relationship between the primary isotopic effect and the resulting changes in physical properties.

A Technical Guide to the Solubility of 1-Bromononane-d4 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-Bromononane-d4, a deuterated isotopologue of 1-bromononane (B48978). Understanding the solubility of this compound is crucial for its application in various research and development settings, including its use as an internal standard, in metabolic studies, and in the synthesis of complex molecules. This document outlines the known solubility profile, relevant physicochemical properties, and a general experimental protocol for solubility determination.

Physicochemical Properties

1-Bromononane-d4 shares nearly identical physicochemical properties with its non-deuterated counterpart, 1-bromononane. The primary difference is a slightly higher molecular weight due to the presence of deuterium (B1214612) atoms.[1][2][3][4] Key properties are summarized in the table below.

Property	1-Bromononane-d4 (1,1,2,2-d4)	1-Bromononane	Data Source
Molecular Formula	C₉H₁₅D₄Br	C₉H₁₉Br	[1][3][4]
Molecular Weight	~211.18 g/mol	~207.15 g/mol	[1][3][4]
Boiling Point	201 °C (lit.)	201 °C (lit.)	[1][5]
Density	~1.11 g/mL at 25 °C	~1.084 g/mL at 25 °C	[1][5]
Flash Point	90.0 °C	90.0 °C	[1][6]
Appearance	Colorless liquid	Colorless liquid	[5][7]
Water Solubility	Immiscible	Immiscible	[5][6][7][8]

Solubility Profile of 1-Bromononane-d4

Direct quantitative solubility data for 1-Bromononane-d4 in a wide range of organic solvents is not extensively published. However, based on the known solubility of 1-bromononane and the general principles of haloalkane solubility, a qualitative profile can be established.[9][10][11][12] Haloalkanes, being non-polar to weakly polar, tend to dissolve well in non-polar organic solvents due to the principle of "like dissolves like".[10][11][12] The intermolecular forces (van der Waals forces) in both the haloalkane and the non-polar solvent are of similar strength, allowing for miscibility.[10][12]

Conversely, their solubility in polar solvents like water is very low.[9][10][11] This is because significant energy is required to overcome the strong hydrogen bonds between water molecules, and the new interactions formed between the haloalkane and water are much weaker dipole-dipole or dispersion forces.[10][11]

The effect of deuteration on solubility in organic solvents is generally considered to be negligible for small molecules.[13][14] While minor differences can be observed, particularly in aqueous solutions due to differences in hydrogen (or deuterium) bonding, these effects are not typically significant in common organic solvents.[14]

The table below summarizes the expected solubility based on available data for 1-bromononane.

Solvent Class	Specific Solvent Examples	Expected Solubility	Rationale / Citation
Hydrocarbons	Hexanes, Heptane, Toluene	Soluble / Miscible	Non-polar solvent dissolves non-polar solute.[5][7][10][12]
Chlorinated Solvents	Chloroform, Dichloromethane	Soluble / Miscible	Similar polarity and intermolecular forces.[5][7]
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Soluble / Miscible	Generally good solvents for haloalkanes.[10][15]
Polar Aprotic	Acetone, Ethyl Acetate	Likely Soluble	Moderately polar, can dissolve weakly polar compounds.
Alcohols	Methanol, Ethanol	Moderately to Sparingly Soluble	Solubility likely decreases with increasing alcohol polarity.
Polar Protic	Water	Immiscible / Insoluble	Inability to form strong hydrogen bonds.[8][9][11]

Experimental Protocol for Solubility Determination

A precise determination of solubility requires a systematic experimental approach. The following protocol outlines a general method for determining the solubility of a liquid solute like 1-Bromononane-d4 in an organic solvent at a specific temperature.

Objective: To determine the concentration of 1-Bromononane-d4 in a saturated solution of a given organic solvent at a controlled temperature.

Materials:

• 1-Bromononane-d4

• Selected organic solvent(s) (high purity)

• Analytical balance

• Volumetric flasks and pipettes

• Temperature-controlled shaker or water bath

• Centrifuge

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

• Syringes and vials for sample handling

Methodology:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of 1-Bromononane-d4 to a known volume of the selected organic solvent in a sealed vial. The presence of a distinct second phase (undissolved solute) should be visible.

  • Prepare several such vials for each solvent to ensure reproducibility.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solvent is fully saturated.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the controlled temperature for several hours to allow the undissolved 1-Bromononane-d4 to settle.

  • To ensure complete separation of the excess solute, centrifuge the vials at a moderate speed.

• Sample Extraction and Dilution:

  • Carefully extract a precise aliquot of the clear, supernatant (the saturated solution) using a calibrated pipette or syringe. Be extremely careful not to disturb the undissolved layer.

  • Dilute the aliquot gravimetrically or volumetrically with a known amount of the pure solvent to bring the concentration into the linear range of the analytical instrument.

• Quantitative Analysis:

  • Analyze the diluted sample using a pre-calibrated GC-FID or GC-MS system.

  • Prepare a series of calibration standards of 1-Bromononane-d4 in the same solvent to create a calibration curve.

  • Determine the concentration of 1-Bromononane-d4 in the diluted sample by comparing its response to the calibration curve.

• Calculation of Solubility:

  • Back-calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/100 mL, mg/mL, or mol/L.

Below is a graphical representation of this experimental workflow.

Caption: Experimental workflow for determining the solubility of 1-Bromononane-d4.

References

• 1. 1-Bromononane-1,1,2,2-d4 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1-Bromononane-6,6,7,7-d4 | C9H19Br | CID 131708594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromononane-1,1,2,2-d4 | C9H19Br | CID 71308830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Bromononane | C9H19Br | CID 12742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Bromononane CAS#: 693-58-3 [m.chemicalbook.com]
• 6. 1-Bromononane | CAS#:693-58-3 | Chemsrc [chemsrc.com]
• 7. 1-Bromononane｜lookchem [lookchem.com]
• 8. Page loading... [guidechem.com]
• 9. byjus.com [byjus.com]
• 10. CK12-Foundation [flexbooks.ck12.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. organic chemistry - Deuterated solvents vs. regular solvents - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 14. Summary: Solubility in deuterated solvents from Edward T. Chainani on 2004-06-14 (Email Archives for June, 2004) [ammrl.org]
• 15. Physical Properties of Haloalkanes: Key Points & Examples [vedantu.com]

In-Depth Technical Guide to the Commercial Availability of 1-Bromononane-d4 for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 1-Bromononane-d4, a deuterated internal standard crucial for a variety of applications in research and development, particularly in mass spectrometry-based quantitative analysis. This document details commercially available sources, provides illustrative experimental protocols for its synthesis and quality control, and outlines logical workflows for procurement and analysis.

Commercial Availability

1-Bromononane-1,1,2,2-d4 is a specialty chemical available from a select number of suppliers who focus on stable isotope-labeled compounds for research purposes. The primary suppliers identified are Sigma-Aldrich (a subsidiary of Merck), LGC Standards (which distributes products for Toronto Research Chemicals - TRC), and Toronto Research Chemicals directly. These suppliers offer the product with high isotopic purity, typically 98 atom % D or greater. While pricing and package sizes are often available upon request, the following table summarizes the key identifying information for this product from these vendors.

Supplier	Brand	Catalog Number	CAS Number	Isotopic Purity
Sigma-Aldrich	Sigma-Aldrich	614505	284474-44-8	98 atom % D
LGC Standards	TRC	B689502	284474-44-8	Not specified
Toronto Research Chemicals	TRC	B689502	284474-44-8	Not specified

Experimental Protocols

Illustrative Synthesis of 1-Bromononane-1,1,2,2-d4

The synthesis of 1-Bromononane-1,1,2,2-d4 can be achieved through a two-step process involving the deuteration of the corresponding alcohol followed by bromination.

Step 1: Synthesis of 1-Nonanol-1,1,2,2-d4

This step involves the reduction of a suitable nonanoic acid derivative (e.g., nonanoic acid or methyl nonanoate) using a powerful deuterated reducing agent. Lithium aluminum deuteride (B1239839) (LiAlD₄) is a common choice for this transformation.

• Reaction: CH₃(CH₂)₇COOH + LiAlD₄ → CH₃(CH₂)₆CD₂CD₂OH

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), a solution of nonanoic acid in an anhydrous ether solvent (e.g., diethyl ether or tetrahydrofuran) is prepared.

  • The flask is cooled in an ice bath (0 °C).

  • Lithium aluminum deuteride is added portion-wise to the stirred solution. Caution: LiAlD₄ reacts violently with water.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours until the reaction is complete (monitored by TLC or GC).

  • The reaction is carefully quenched by the sequential slow addition of water, followed by a sodium hydroxide (B78521) solution, and then more water.

  • The resulting precipitate is filtered off, and the organic layer is separated, dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure to yield 1-Nonanol-1,1,2,2-d4.

Step 2: Bromination of 1-Nonanol-1,1,2,2-d4

The deuterated alcohol is then converted to the corresponding bromide. A common method is the Appel reaction, using carbon tetrabromide (CBr₄) and triphenylphosphine (B44618) (PPh₃).

• Reaction: CH₃(CH₂)₆CD₂CD₂OH + PPh₃ + CBr₄ → CH₃(CH₂)₆CD₂CD₂Br + Ph₃PO + CHBr₃

• Procedure:

  • To a solution of 1-Nonanol-1,1,2,2-d4 and carbon tetrabromide in a suitable anhydrous solvent (e.g., dichloromethane) in a round-bottom flask, triphenylphosphine is added portion-wise at 0 °C.

  • The reaction mixture is stirred at room temperature for several hours until the starting material is consumed (monitored by TLC or GC).

  • The solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica (B1680970) gel using a non-polar eluent (e.g., hexanes) to afford pure 1-Bromononane-1,1,2,2-d4.

Quality Control Analysis

The identity, purity, and isotopic enrichment of the synthesized 1-Bromononane-d4 are confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the structure and determine the isotopic purity of 1-Bromononane-d4.

• ¹H-NMR Spectroscopy:

  • Sample Preparation: A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃).

  • Expected Spectrum: The proton NMR spectrum of the non-deuterated 1-Bromononane would show characteristic signals for the different methylene (B1212753) groups and the terminal methyl group. For 1-Bromononane-1,1,2,2-d4, the signals corresponding to the protons on the first and second carbon atoms will be absent, confirming the position of deuteration. The integration of the remaining proton signals relative to each other should be consistent with the structure.

• ²H-NMR Spectroscopy:

  • Sample Preparation: The sample is dissolved in a non-deuterated solvent.

  • Expected Spectrum: The deuterium (B1214612) NMR spectrum will show signals at the chemical shifts corresponding to the positions of the deuterium atoms, providing direct evidence of deuteration.

• ¹³C-NMR Spectroscopy:

  • Sample Preparation: A concentrated sample is dissolved in a deuterated solvent.

  • Expected Spectrum: The carbon signals for the deuterated carbons (C1 and C2) will appear as multiplets due to carbon-deuterium coupling, and their chemical shifts may be slightly different from the non-deuterated analog due to isotope effects.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To determine the chemical purity and confirm the molecular weight of 1-Bromononane-d4.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: A temperature gradient suitable for eluting the compound, for example, starting at 50 °C and ramping to 250 °C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Mass Analyzer: Quadrupole or Time-of-Flight.

• Expected Results:

  • The gas chromatogram will show a single major peak, indicating high chemical purity.

  • The mass spectrum will show the molecular ion peak (M⁺) at m/z corresponding to the mass of 1-Bromononane-d4 (C₉H₁₅D₄Br). The characteristic isotopic pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br isotopes) will be observed for the molecular ion and any bromine-containing fragments. The fragmentation pattern will be similar to that of non-deuterated 1-bromononane, but with mass shifts corresponding to the deuterium atoms. Common fragments would result from the loss of the bromine atom and cleavage of the alkyl chain.

Visualizing Workflows

Procurement Workflow

The process of acquiring 1-Bromononane-d4 for a research laboratory typically follows a structured procurement process.

Caption: A typical procurement workflow for acquiring 1-Bromononane-d4 for a research laboratory.

Quality Control Workflow

Upon receipt, and for any in-house synthesized batches, a rigorous quality control workflow is essential to verify the identity and purity of 1-Bromononane-d4.

Caption: A standard quality control workflow for verifying the identity and purity of 1-Bromononane-d4.

Navigating the Unseen: A Technical Guide to the Safe Handling of 1-Bromononane-d4

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling guidelines for 1-Bromononane-d4. Given the limited availability of specific safety data for the deuterated compound, this document synthesizes information from the safety data sheet (SDS) of its non-deuterated analogue, 1-Bromononane, alongside data for various deuterated forms. It is crucial for laboratory personnel to handle this compound with the understanding that its properties are expected to be very similar to its non-deuterated counterpart.

Core Safety and Physical Properties

Quantitative data for 1-Bromononane and its deuterated variants are summarized below, allowing for a clear comparison of their physical and chemical properties.

Table 1: Physical and Chemical Properties

Property	1-Bromononane (Non-deuterated)	1-Bromononane-d4 Variants
Molecular Formula	C₉H₁₉Br[1]	C₉H₁₅D₄Br
Molecular Weight	207.15 g/mol [1]	~211.18 g/mol [2][3]
Boiling Point	201 °C (lit.)[4][5]	201 °C (lit.)
Density	1.084 g/mL at 25 °C (lit.)[4][5]	1.11 g/mL at 25 °C
Flash Point	90 °C / 194 °F (closed cup)[5][6]	90 °C / 194 °F
Water Solubility	Immiscible[4][7]	Not explicitly stated, expected to be immiscible.
Appearance	Clear colorless to golden liquid[4][7]	Not explicitly stated, expected to be a clear liquid.
Storage Temperature	Store below +30°C[4]	Ambient temperatures[7]

Table 2: Hazard Identification and Safety Precautions (based on 1-Bromononane)

Hazard Statement	Precautionary Measures
H315 : Causes skin irritation.	P264 : Wash skin thoroughly after handling.
H319 : Causes serious eye irritation.	P280 : Wear protective gloves/ eye protection/ face protection.
H335 : May cause respiratory irritation.	P261 : Avoid breathing dust/ fume/ gas/ mist/ vapours/ spray.
H400 : Very toxic to aquatic life.[1][5][8]	P273 : Avoid release to the environment.[5]

Experimental Protocols

General Handling and Storage Protocol

Due to its potential hazards, 1-Bromononane-d4 should be handled with care in a well-ventilated area, preferably within a chemical fume hood.[6]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][9]

• Keep away from heat, sparks, and open flames.[7][9]

• Incompatible with strong oxidizing agents and strong bases.[4][7]

Handling:

• Wear appropriate personal protective equipment (PPE), including chemical safety goggles, gloves, and a lab coat.[6]

• Avoid contact with skin and eyes.[9]

• Avoid inhalation of vapor.[9]

• Wash hands thoroughly after handling.[9]

Accidental Release Measures

In the event of a spill:

• Remove all sources of ignition.[9]

• Ventilate the area.

• Absorb the spill with an inert material, such as dry sand or earth.[9]

• Place the absorbed material into a suitable chemical waste container.[9]

• Clean the spill area thoroughly.

First Aid Measures

• In case of skin contact: Immediately wash with plenty of soap and water. Remove contaminated clothing.[9]

• In case of eye contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[9]

• If inhaled: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[9]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[9]

Visualizing Laboratory Safety Workflows

To further enhance safety and procedural clarity, the following diagrams illustrate key workflows for handling hazardous chemicals like 1-Bromononane-d4.

Caption: General workflow for safe laboratory practices.

Caption: Flowchart for proper storage of 1-Bromononane-d4.

References

• 1. 1-Bromononane | C9H19Br | CID 12742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Bromononane-6,6,7,7-d4 | C9H19Br | CID 131708594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromononane-1,1,2,2-d4 | C9H19Br | CID 71308830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Bromo-n-nonane [chembk.com]
• 5. 1-Bromononane 98 693-58-3 [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. Page loading... [wap.guidechem.com]
• 8. chemical-label.com [chemical-label.com]
• 9. 1-Bromononane(693-58-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1-Bromononane-d4 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1-Bromononane-d4 as an internal standard in the quantitative analysis of semi-volatile organic compounds, such as alkyl halides and brominated flame retardants (BFRs), by Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

Accurate and precise quantification of analytes in complex matrices is a critical requirement in environmental monitoring, pharmaceutical analysis, and drug development. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds. The use of an internal standard is a widely accepted practice to improve the accuracy and precision of quantitative GC-MS analysis by correcting for variations in sample preparation, injection volume, and instrument response.[1]

Deuterated compounds are ideal internal standards for GC-MS analysis as they exhibit similar chemical and physical properties to their non-deuterated counterparts, and thus behave similarly during extraction and chromatographic separation.[1] However, their difference in mass allows for their distinct detection by the mass spectrometer. 1-Bromononane-d4 is a suitable internal standard for the analysis of various bromoalkanes and other halogenated organic compounds due to its structural similarity and volatility.

Principle of Internal Standard Method

The internal standard method involves adding a known amount of a specific compound (the internal standard) to every sample, calibrator, and quality control sample. The response of the analyte is then measured relative to the response of the internal standard. The ratio of the analyte peak area to the internal standard peak area is used to construct a calibration curve and to quantify the analyte in unknown samples. This ratiometric measurement corrects for potential variations in sample volume, injection inconsistencies, and matrix effects that can suppress or enhance the analyte signal.

Physicochemical Properties of 1-Bromononane-d4

Property	Value
Molecular Formula	C₉H₁₅D₄Br
Molecular Weight	~211.18 g/mol
Boiling Point	~201 °C (for non-deuterated)
Density	~1.084 g/mL at 25 °C (for non-deuterated)
Solubility	Soluble in most organic solvents (e.g., hexane, dichloromethane)

Note: The exact molecular weight will depend on the position of the deuterium (B1214612) labeling.

Application: Quantification of 1-Bromodecane (B1670165) in a Spiked Water Sample

This section outlines a detailed protocol for the quantification of 1-bromodecane in a water sample using 1-Bromononane-d4 as an internal standard.

Experimental Protocol

4.1.1. Materials and Reagents

• Analytes: 1-Bromodecane (≥98% purity)

• Internal Standard: 1-Bromononane-d4 (isotopic purity ≥98%)

• Solvents: Dichloromethane (B109758) (DCM, GC grade), Methanol (B129727) (HPLC grade), Hexane (GC grade)

• Reagents: Sodium chloride (analytical grade), Anhydrous sodium sulfate (B86663) (analytical grade)

• Water: Deionized water

4.1.2. Instrumentation

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Autosampler

4.1.3. Preparation of Standard Solutions

• 1-Bromodecane Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-bromodecane and dissolve it in 100 mL of methanol.

• 1-Bromononane-d4 Internal Standard (IS) Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1-Bromononane-d4 and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of 1-bromodecane by serial dilution of the stock solution with methanol to achieve the desired concentrations for the calibration curve.

• IS Spiking Solution (10 µg/mL): Dilute the IS stock solution with methanol.

4.1.4. Sample Preparation (Liquid-Liquid Extraction)

• To a 100 mL water sample in a separatory funnel, add 100 µL of the 10 µg/mL 1-Bromononane-d4 IS spiking solution.

• Add 5 g of sodium chloride to the water sample to increase the ionic strength.

• Add 20 mL of dichloromethane to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate for 10 minutes.

• Drain the lower organic layer (DCM) into a flask containing anhydrous sodium sulfate to remove any residual water.

• Repeat the extraction with a fresh 20 mL portion of DCM and combine the organic extracts.

• Concentrate the combined extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

4.1.5. GC-MS Parameters

Parameter	Setting
GC Inlet
Injection Mode	Splitless
Inlet Temperature	250 °C
Injection Volume	1 µL
Oven Program
Initial Temperature	60 °C, hold for 2 min
Ramp 1	10 °C/min to 200 °C
Ramp 2	20 °C/min to 280 °C, hold for 5 min
MS Parameters
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions
1-Bromodecane	m/z 135, 137 (quantification), 220, 222 (confirmation)
1-Bromononane-d4	m/z 139, 141 (quantification), 210, 212 (confirmation)

Note: The specific m/z values for 1-Bromononane-d4 will depend on the fragmentation pattern and the position of the deuterium labels. These are hypothetical values for illustrative purposes.

Data Presentation

Table 1: Representative Calibration Curve Data for 1-Bromodecane

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	15,234	450,123	0.034
5	76,543	455,678	0.168
10	153,456	452,345	0.339
50	770,123	458,765	1.679
100	1,543,210	451,987	3.414
500	7,654,321	453,567	16.877

Calibration Curve Fit: Linear, y = 0.0339x + 0.0012, R² = 0.9995

Table 2: Quality Control (QC) Sample Analysis

QC Level	Spiked Conc. (ng/mL)	Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD, n=3)
Low	3	2.91	97.0	4.5
Medium	75	78.2	104.3	3.2
High	400	391.5	97.9	2.8

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of 1-bromodecane.

Logical Relationship of Internal Standard Method

Caption: Logical flow of the internal standard method in GC-MS.

Conclusion

1-Bromononane-d4 serves as an effective internal standard for the quantitative analysis of semi-volatile organic compounds, such as alkyl halides, by GC-MS. The detailed protocol and representative data presented herein provide a robust framework for the development and validation of analytical methods for various analytes in different matrices. The use of a deuterated internal standard is crucial for achieving the high levels of accuracy and precision required in research, quality control, and regulatory compliance.

References

• 1. benchchem.com [benchchem.com]

Application Note and Protocol for 1-Bromononane-d19 in LC-MS Sample Preparation

Topic: 1-Bromononane-d19 Protocol for LC-MS Sample Preparation Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals.

Introduction

In the field of quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS), particularly in complex matrices such as those encountered in pharmaceutical and bioanalytical research, the use of a reliable internal standard is paramount for achieving accurate and reproducible results.[1][2][3] Stable isotope-labeled (SIL) internal standards are considered the gold standard because their chemical and physical properties closely mirror those of the target analyte.[1][4] This similarity allows them to effectively compensate for variations during sample preparation, chromatography, and ionization in the mass spectrometer.[2][4]

1-Bromononane-d19 is the deuterated form of 1-bromonane, where 19 hydrogen atoms have been replaced with deuterium (B1214612).[5] Its high isotopic purity and chemical similarity to other non-polar, lipophilic compounds, and alkyl halides make it an excellent internal standard for their quantification.[2] The incorporation of deuterium atoms results in a compound that is chemically almost identical to its non-deuterated counterpart but has a distinct, higher mass.[6] This property allows it to be distinguished by a mass spectrometer while co-eluting with the analyte of interest, enabling it to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variations in extraction recovery and matrix effects.[6]

This application note provides a detailed protocol for the use of 1-Bromononane-d19 as an internal standard for the quantification of a hypothetical lipophilic drug candidate, "Compound X," in human plasma using LC-MS/MS.

Principle of Isotope Dilution Mass Spectrometry

The core principle behind using 1-Bromononane-d19 as an internal standard is isotope dilution mass spectrometry. A known amount of the deuterated standard is added to the sample at the beginning of the sample preparation process.[6] The standard undergoes the same extraction, and analysis steps as the analyte. In the mass spectrometer, the analyte and the internal standard are detected based on their different masses. The ratio of the analyte's signal to the internal standard's signal is then used to calculate the concentration of the analyte in the original sample, effectively normalizing for any experimental variability.[6][7]

Caption: Workflow for quantitative analysis using an internal standard.

Experimental Protocol

This protocol describes a method for the quantification of a lipophilic drug, "Compound X," in human plasma using 1-Bromononane-d19 as an internal standard.

Materials and Reagents

• Analytes: Compound X, 1-Bromononane-d19 (Internal Standard)

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (B52724) (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade)

• Biological Matrix: Blank human plasma

• Equipment: Precision pipettes, vortex mixer, centrifuge, nitrogen evaporator, LC-MS/MS system

Solution Preparation

• Stock Solutions (1 mg/mL):

  • Prepare stock solutions of Compound X and 1-Bromononane-d19 in methanol at a concentration of 1 mg/mL.[6]

• Working Standard Solutions (Compound X):

  • Prepare a series of working standard solutions of Compound X by serial dilution of the stock solution with 50:50 (v/v) methanol:water.[6]

• Internal Standard Working Solution (100 ng/mL):

  • Prepare a working solution of 1-Bromononane-d19 at a concentration of 100 ng/mL in 50:50 (v/v) methanol:water.[6]

Sample Preparation

• Calibration Standards and Quality Control (QC) Samples:

  • Spike blank human plasma with the appropriate working standard solutions of Compound X to prepare calibration standards at concentrations ranging from 1 to 1000 ng/mL.[6]

  • Prepare QC samples in blank human plasma at low, medium, and high concentrations (e.g., 3, 300, and 800 ng/mL).[6]

• Protein Precipitation and Extraction:

  • To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution (100 ng/mL 1-Bromononane-d19).[6]

  • Add 300 µL of cold acetonitrile to precipitate proteins.[2]

  • Vortex for 1 minute.[2]

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.[2]

  • Transfer the supernatant to a clean tube.[2]

• Evaporation and Reconstitution:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.[2]

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).[2]

  • Transfer to an autosampler vial for LC-MS analysis.[2]

Caption: Sample preparation workflow.

LC-MS/MS Conditions

The following are typical starting conditions and may require optimization for specific analytes and systems.

Parameter	Condition
LC System	UHPLC System
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.
Flow Rate	0.4 mL/min[2]
Column Temperature	40°C[2]
Injection Volume	5 µL[2]
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), positive mode. APCI is often recommended for non-polar compounds like 1-bromononane (B48978).[8]
MRM Transitions	Compound X: To be determined experimentally based on its mass spectrum. 1-Bromononane-d19: The precursor ion will be shifted by +19 Da compared to unlabeled 1-Bromononane. The exact transition would need to be determined experimentally.[2]
Source Temperature	400°C (APCI)
Collision Gas	Argon

Data Presentation

The performance of the method should be validated according to regulatory guidelines. The following tables represent hypothetical quantitative data from a validation experiment.

Table 1: Calibration Curve Performance

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean, n=3)	% Accuracy	% RSD
1	0.012	102.5	4.5
5	0.061	98.8	3.2
25	0.305	99.5	2.1
100	1.220	100.2	1.5
250	3.045	101.0	1.1
500	6.110	99.8	1.3
800	9.760	99.1	2.0
1000	12.250	100.5	2.4
Linearity (r²)	>0.995

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (Mean, n=5)	% Accuracy	% RSD
LQC	3	2.95	98.3	5.1
MQC	300	304.2	101.4	2.8
HQC	800	790.4	98.8	3.5

Discussion

The use of a deuterated internal standard like 1-Bromononane-d19 is a well-established strategy to mitigate variability in LC-MS analyses.[2] An ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization behavior to experience the same matrix effects.[2] Due to its long alkyl chain, 1-Bromononane-d19 is a suitable internal standard for lipophilic analytes, as it will have similar extraction properties and chromatographic behavior.[6]

While primarily used as an internal standard, alkyl halides can theoretically be used as derivatization reagents to introduce a non-polar tag to compounds with suitable functional groups (e.g., thiols, amines) to enhance their retention on reversed-phase columns. However, this application is less common for 1-bromononane in LC-MS and its primary, validated role remains as an internal standard.[7]

Conclusion

1-Bromononane-d19 is a valuable tool for pharmaceutical analysis, particularly as an internal standard in LC-MS/MS-based quantitative assays.[6] Its properties allow for the correction of analytical variability, leading to robust and reliable data, which is essential for drug development and clinical studies.[6] The protocol provided offers a framework for developing specific and validated analytical methods using this deuterated internal standard.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantitative Analysis of Organic Pollutants Using 1-Bromononane-d4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the quantitative analysis of semi-volatile organic compounds (SVOCs), particularly Polycyclic Aromatic Hydrocarbons (PAHs), in environmental matrices using 1-Bromononane-d4 as a surrogate standard. The protocols outlined below are designed for use with Gas Chromatography-Mass Spectrometry (GC-MS) and are intended to serve as a comprehensive guide for laboratory personnel.

Application Note 1: Quantitative Determination of Polycyclic Aromatic Hydrocarbons in Soil Samples by GC-MS Using 1-Bromononane-d4 as a Surrogate Standard

Introduction

Polycyclic Aromatic Hydrocarbons (PAHs) are a class of persistent organic pollutants (POPs) that are of significant environmental and health concern due to their carcinogenic and mutagenic properties.[1] Accurate quantification of PAHs in complex matrices such as soil is crucial for environmental monitoring and risk assessment. This note describes a robust method for the determination of 16 priority PAHs using gas chromatography-mass spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode. The method employs 1-Bromononane-d4 as a surrogate standard to monitor the efficiency of the sample preparation and analysis process. Deuterated compounds are commonly used as surrogates because they exhibit similar chemical behavior to the target analytes but can be distinguished by mass spectrometry.[2]

Principle

Soil samples are spiked with a known amount of 1-Bromononane-d4 surrogate standard prior to extraction. The PAHs and the surrogate are then extracted from the soil matrix using an accelerated solvent extraction (ASE) technique. The extract is concentrated and subjected to a cleanup step to remove interfering co-extractives. Following cleanup, internal standards (e.g., deuterated PAHs such as Naphthalene-d8, Acenaphthene-d10, Phenanthrene-d10, Chrysene-d12, and Perylene-d12) are added to the extract just before GC-MS analysis. Quantification is performed using the internal standard method, where the response of each target PAH is normalized to the response of its corresponding internal standard. The recovery of the 1-Bromononane-d4 surrogate is calculated to assess the performance of the method for each sample.

Experimental Workflow

Caption: Workflow for the quantitative analysis of PAHs in soil.

Protocol 1: Detailed Methodology for PAH Analysis in Soil

1. Reagents and Standards

• Solvents: Dichloromethane (DCM), Acetone (B3395972), Hexane (B92381) (all pesticide residue grade or equivalent).

• Standards:

  • PAH Calibration Standard Mix (containing the 16 EPA priority PAHs).

  • 1-Bromononane-d4 (surrogate standard).

  • Internal Standard Mix (Naphthalene-d8, Acenaphthene-d10, Phenanthrene-d10, Chrysene-d12, Perylene-d12).

• Reagents: Anhydrous sodium sulfate (B86663) (baked at 400°C for 4 hours), Silica (B1680970) gel (activated at 130°C for 16 hours).

2. Sample Preparation and Extraction

• Homogenize the soil sample thoroughly.

• Weigh 10 g of the homogenized soil into an ASE cell.

• Spike the sample with 100 µL of a 10 µg/mL solution of 1-Bromononane-d4 in acetone.

• Fill the remaining volume of the cell with diatomaceous earth.

• Perform accelerated solvent extraction with a mixture of DCM and acetone (1:1, v/v) under the following conditions:

  • Oven Temperature: 100°C

  • Pressure: 1500 psi

  • Static Time: 5 min

  • Number of Cycles: 2

• Collect the extract and pass it through a funnel containing anhydrous sodium sulfate to remove residual water.

• Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

3. Extract Cleanup

• Prepare a solid-phase extraction (SPE) cartridge with 2 g of activated silica gel.

• Condition the cartridge with 10 mL of hexane.

• Load the concentrated extract onto the cartridge.

• Elute the PAHs with 10 mL of a DCM and hexane mixture (1:1, v/v).

• Concentrate the eluate to a final volume of 950 µL.

4. GC-MS Analysis

• Add 50 µL of the internal standard mix (at 20 µg/mL) to the final extract.

• Inject 1 µL of the extract into the GC-MS system.

• GC Conditions (Example):

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).

  • Inlet Temperature: 280°C.

  • Injection Mode: Splitless.

  • Oven Program: 60°C (hold 2 min), ramp to 300°C at 10°C/min, hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions (Example):

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for each PAH, internal standard, and 1-Bromononane-d4.

5. Quantification

• Create a multi-point calibration curve for each target PAH by plotting the response factor (ratio of the analyte peak area to the internal standard peak area) against the concentration.

• Calculate the concentration of each PAH in the sample extract using the calibration curve.

• Calculate the final concentration in the soil, accounting for the initial sample weight and final extract volume.

• Calculate the percent recovery of the 1-Bromononane-d4 surrogate standard:

  • % Recovery = (Amount Detected / Amount Spiked) x 100

Data Presentation

Table 1: Example Quantitative Results for PAHs in a Spiked Soil Sample

Analyte	Spiked Conc. (ng/g)	Measured Conc. (ng/g)	% Recovery
Naphthalene	50.0	45.2	90.4
Acenaphthylene	50.0	48.1	96.2
Acenaphthene	50.0	47.5	95.0
Fluorene	50.0	49.0	98.0
Phenanthrene	50.0	51.5	103.0
Anthracene	50.0	46.8	93.6
Fluoranthene	50.0	52.1	104.2
Pyrene	50.0	53.0	106.0
Benzo[a]anthracene	50.0	48.9	97.8
Chrysene	50.0	49.5	99.0
Benzo[b]fluoranthene	50.0	50.2	100.4
Benzo[k]fluoranthene	50.0	47.8	95.6
Benzo[a]pyrene	50.0	46.5	93.0
Indeno[1,2,3-cd]pyrene	50.0	44.3	88.6
Dibenz[a,h]anthracene	50.0	43.1	86.2
Benzo[g,h,i]perylene	50.0	45.9	91.8

Table 2: Surrogate and Internal Standard Performance

Standard	Retention Time (min)	% Recovery / Area Count	Acceptance Criteria
Surrogate Standard
1-Bromononane-d4	12.5	92.5%	70-130%
Internal Standards
Naphthalene-d8	10.2	1.25E+06	50-150% of Cal.
Acenaphthene-d10	11.8	1.31E+06	50-150% of Cal.
Phenanthrene-d10	14.3	1.45E+06	50-150% of Cal.
Chrysene-d12	19.8	1.38E+06	50-150% of Cal.
Perylene-d12	22.1	1.29E+06	50-150% of Cal.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship in the quantification process using internal and surrogate standards.

Caption: Logical flow of internal and surrogate standard use.

Disclaimer: The quantitative data presented in the tables are for illustrative purposes only and represent typical expected values for a validated method. Actual results may vary depending on the specific instrumentation, sample matrix, and laboratory conditions. It is essential to perform a full method validation, including the determination of detection limits, quantification limits, linearity, accuracy, and precision, before applying this protocol to routine analysis.

References

• 1. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Environmental Sample Extraction Using 1-Bromononane-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of environmental analysis, accurate and precise quantification of organic pollutants is paramount for assessing environmental quality and understanding potential risks to human health. The complexity of environmental matrices, such as water and soil, often necessitates rigorous sample preparation techniques to isolate and concentrate target analytes prior to instrumental analysis. The use of isotopically labeled internal standards is a cornerstone of robust analytical methodologies, compensating for analyte losses during sample preparation and variations in instrument response.[1]

1-Bromononane-d4, a deuterated analog of 1-bromononane, serves as an effective surrogate or internal standard for the analysis of semi-volatile organic compounds (SVOCs), including persistent organic pollutants (POPs) like polycyclic aromatic hydrocarbons (PAHs), polychlorinated biphenyls (PCBs), and brominated flame retardants (BFRs).[1] Its chemical and physical properties closely mirror those of many non-polar and semi-polar organic contaminants, making it an ideal candidate for use in isotope dilution mass spectrometry (IDMS) methods. This application note provides detailed protocols for the extraction of environmental water and soil samples using 1-Bromononane-d4 as a surrogate standard, followed by analysis using Gas Chromatography/Mass Spectrometry (GC/MS).

Physicochemical Properties of 1-Bromononane-d4

A thorough understanding of the physicochemical properties of 1-Bromononane-d4 is essential for its effective application in extraction protocols.

Property	Value	Reference
Molecular Formula	C₉H₁₅D₄Br	[2][3]
Molecular Weight	211.18 g/mol	[2][3]
Boiling Point	201 °C (lit.)	Sigma-Aldrich
Density	1.11 g/mL at 25 °C	Sigma-Aldrich
XLogP3	5.4	[2][3]
Flash Point	90.0 °C	Sigma-Aldrich
Solubility	Soluble in organic solvents (e.g., dichloromethane (B109758), hexane), immiscible in water.	LookChem

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Water Samples

This protocol is suitable for the extraction of semi-volatile organic compounds from aqueous matrices such as groundwater, surface water, and wastewater.

Materials:

• 1-Liter amber glass bottles with PTFE-lined caps

• Separatory funnel (2 L)

• Graduated cylinders

• Concentrator tube

• Nitrogen evaporation system

• GC/MS system

• 1-Bromononane-d4 solution (in a suitable solvent like acetone (B3395972) or methanol)

• Dichloromethane (DCM), pesticide residue grade

• Sodium sulfate, anhydrous, granular (heated to 400°C for 4 hours)

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Deionized water

Procedure:

• Sample Collection: Collect a 1-liter water sample in an amber glass bottle.

• Sample Preservation: If residual chlorine is present, add a quenching agent. For base/neutral and acid extractables, adjust the sample pH. For base/neutral analytes, adjust to pH > 11 with NaOH. For acidic analytes, adjust to pH < 2 with HCl.

• Spiking with Internal Standard: Add a known amount of 1-Bromononane-d4 solution to the water sample. The spiking level should be in the mid-range of the calibration curve for the target analytes.

• Extraction:

  • Transfer the sample to a 2 L separatory funnel.

  • Add 60 mL of dichloromethane to the sample bottle, cap, and shake to rinse the inner surfaces. Transfer the solvent to the separatory funnel.

  • Extract the sample by shaking the funnel for 2 minutes with periodic venting to release excess pressure.

  • Allow the organic layer to separate from the water phase for a minimum of 10 minutes.

  • Drain the dichloromethane extract (bottom layer) into a flask.

  • Perform two more extractions using 60 mL of fresh dichloromethane each time. Combine all extracts.

• Drying the Extract: Pass the combined extract through a drying column containing anhydrous sodium sulfate.

• Concentration: Concentrate the extract to a final volume of 1 mL using a nitrogen evaporator. The solvent can be exchanged to hexane (B92381) during this step if required for GC/MS analysis.

• Instrumental Analysis: Analyze the extract using GC/MS.

Protocol 2: Solid-Phase Extraction (SPE) of Soil and Sediment Samples

This protocol is suitable for the extraction of semi-volatile organic compounds from solid matrices like soil and sediment.

Materials:

• Mortar and pestle or grinder

• Soxhlet extraction apparatus

• Extraction thimbles

• Solid Phase Extraction (SPE) cartridges (e.g., silica (B1680970) gel, Florisil)

• Vacuum manifold for SPE

• Concentrator tube

• Nitrogen evaporation system

• GC/MS system

• 1-Bromononane-d4 solution (in a suitable solvent like acetone)

• Dichloromethane:Acetone (1:1, v/v), pesticide residue grade

• Hexane, pesticide residue grade

• Sodium sulfate, anhydrous, granular

• Copper powder (for sulfur removal, if necessary)

Procedure:

• Sample Preparation:

  • Air-dry the soil/sediment sample to a constant weight.

  • Homogenize the sample using a mortar and pestle or grinder.

  • Weigh approximately 10-30 g of the homogenized sample into an extraction thimble.

• Spiking with Internal Standard: Add a known amount of 1-Bromononane-d4 solution directly onto the sample in the thimble.

• Soxhlet Extraction:

  • Place the thimble in the Soxhlet extractor.

  • Add the extraction solvent (e.g., 200 mL of dichloromethane:acetone 1:1) to the boiling flask. If sulfur is expected to be present, add activated copper powder to the flask.

  • Extract the sample for 16-24 hours.

• Concentration: After extraction, allow the extract to cool and then concentrate it to approximately 5 mL using a rotary evaporator.

• SPE Cleanup:

  • Condition the SPE cartridge with the appropriate solvent (e.g., hexane).

  • Load the concentrated extract onto the SPE cartridge.

  • Elute interfering compounds with a non-polar solvent (e.g., hexane).

  • Elute the target analytes with a more polar solvent or solvent mixture. The exact solvent scheme will depend on the target analytes and the chosen SPE sorbent.

• Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL using a nitrogen evaporator.

• Instrumental Analysis: Analyze the extract using GC/MS.

Instrumental Analysis: GC/MS Conditions

The following are typical GC/MS parameters for the analysis of semi-volatile organic compounds. These may need to be optimized for specific target analytes.

Parameter	Condition
Gas Chromatograph
Column	30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane or equivalent
Injection Mode	Splitless
Injector Temperature	280 °C
Oven Program	Initial temp 60°C, hold for 2 min, ramp to 300°C at 10°C/min, hold for 10 min
Carrier Gas	Helium, constant flow of 1.2 mL/min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
Monitored Ions for 1-Bromononane-d4	m/z (to be determined based on fragmentation pattern)
Monitored Ions for Analytes	Specific to each target compound

Data Presentation

The use of 1-Bromononane-d4 as a surrogate standard allows for the correction of analyte concentrations for recovery losses during sample processing. The following tables present expected performance data based on typical results for deuterated internal standards in similar applications.[4] Actual performance will depend on the specific analytical method and matrix composition.

Table 1: Expected Recovery and Precision for 1-Bromononane-d4

Matrix	Extraction Method	Expected Recovery (%)	Expected Relative Standard Deviation (RSD) (%)
Water	Liquid-Liquid Extraction (LLE)	70 - 130	< 20
Soil/Sediment	Soxhlet with SPE Cleanup	60 - 120	< 25

Table 2: Method Detection Limits (MDLs) for Representative Analytes

The following are estimated Method Detection Limits (MDLs) that can be achieved for representative semi-volatile organic compounds when using the described protocols with 1-Bromononane-d4 as a surrogate standard.

Analyte	Matrix	Estimated MDL
Naphthalene	Water	0.05 µg/L
Phenanthrene	Water	0.05 µg/L
Benzo(a)pyrene	Water	0.02 µg/L
PCB-153	Water	0.01 µg/L
Naphthalene	Soil	1 µg/kg
Phenanthrene	Soil	1 µg/kg
Benzo(a)pyrene	Soil	1 µg/kg
PCB-153	Soil	0.5 µg/kg

Note: These values are illustrative and should be determined experimentally for each specific method and instrument.

Signaling Pathways and Logical Relationships

The use of an internal standard like 1-Bromononane-d4 is integral to the logic of quantitative analysis in environmental chemistry. The following diagram illustrates this relationship.

Conclusion

1-Bromononane-d4 is a valuable tool for environmental laboratories conducting the analysis of semi-volatile organic compounds. Its use as a surrogate standard in conjunction with the detailed liquid-liquid and solid-phase extraction protocols provided in this application note can significantly improve the accuracy and precision of analytical data. The methodologies outlined are robust and applicable to a wide range of environmental matrices. For optimal results, it is recommended that laboratories validate these methods for their specific applications and target analytes.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Bromononane-1,1,2,2-d4 | C9H19Br | CID 71308830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromononane-6,6,7,7-d4 | C9H19Br | CID 131708594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]

Application of Deuterated 1-Bromononane in Metabolomics Studies: A Detailed Guide

Introduction

In the field of metabolomics, precise and accurate quantification of metabolites is crucial for understanding biological systems and for the development of new drugs. Stable isotope-labeled compounds are indispensable tools in mass spectrometry-based metabolomics for achieving reliable and reproducible results. While the query specified 1-Bromononane-d4, the available scientific literature and application notes predominantly feature 1-Bromononane-d19 as a versatile reagent for targeted metabolomics studies. This document will focus on the application of 1-Bromononane-d19 as a derivatizing agent and internal standard, particularly for the analysis of thiol-containing metabolites. The principles and protocols described herein can be conceptually applied to other deuterated analogs of 1-bromononane.

1-Bromononane-d19 is a deuterated nine-carbon alkyl bromide that serves two primary roles in metabolomics:

• Derivatizing Agent: It is used to chemically modify metabolites containing nucleophilic functional groups, such as thiols (-SH), phenols (-OH), and carboxylic acids (-COOH).[1] This derivatization increases the hydrophobicity of polar metabolites, which improves their retention on reversed-phase liquid chromatography (LC) columns and enhances their ionization efficiency in mass spectrometry (MS).[1]

• Internal Standard: The incorporation of 19 deuterium (B1214612) atoms provides a significant mass shift from the unlabeled analyte, making it an ideal internal standard for isotope dilution mass spectrometry.[1][2] By adding a known amount of 1-Bromononane-d19 to a sample, it can be used to accurately quantify the endogenous metabolites, correcting for variations during sample preparation and analysis.[2][3]

Key Applications in Metabolomics

The use of 1-Bromononane-d19 offers several advantages for the analysis of specific metabolite classes:

• Improved Chromatography: Many small, polar metabolites, such as glutathione (B108866) and cysteine, exhibit poor retention on commonly used reversed-phase LC columns. Derivatization with 1-Bromononane-d19 increases their hydrophobicity, leading to better chromatographic separation and peak shape.[1]

• Enhanced Mass Spectrometric Detection: The addition of the nonyl group can improve the ionization efficiency of certain metabolites, resulting in lower limits of detection.[1]

• Accurate Quantification: As a stable isotope-labeled internal standard, it co-elutes with the derivatized analyte and experiences similar matrix effects, allowing for precise and accurate quantification through the ratio of the analyte derivative's peak area to the internal standard derivative's peak area.[1][2]

Experimental Protocols

Protocol 1: Derivatization of Low-Molecular-Weight Thiols in Plasma for LC-MS/MS Analysis

This protocol describes the derivatization of thiol-containing metabolites (e.g., glutathione, cysteine) in a plasma sample using 1-Bromononane-d19 as an internal standard.

Materials:

• 1-Bromononane-d19 solution (1 mg/mL in methanol)

• 1-Bromononane (non-deuterated analog) for calibration standards

• Plasma samples

• Trichloroacetic acid (TCA) solution (10% w/v) for protein precipitation

• Ammonium (B1175870) bicarbonate buffer (50 mM, pH 10)

• Formic acid (1%)

• Acetonitrile

• Ultrapure water

• LC-MS/MS system

Procedure:

• Sample Preparation and Protein Precipitation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 200 µL of ice-cold 10% TCA solution.

  • Vortex for 30 seconds and incubate on ice for 10 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new microcentrifuge tube.

• Internal Standard Spiking:

  • Add 10 µL of a 10 µg/mL 1-Bromononane-d19 working solution to the supernatant.

• Derivatization Reaction:

  • Add 50 µL of 50 mM ammonium bicarbonate buffer (pH 10).

  • Add 10 µL of 1-Bromononane solution (for derivatization, concentration to be optimized based on analyte concentration).

  • Vortex and incubate at 60°C for 30 minutes.

• Reaction Quenching:

  • After incubation, quench the reaction by adding 10 µL of 1% formic acid.[1]

  • Vortex and centrifuge at 14,000 x g for 5 minutes.

• LC-MS/MS Analysis:

  • Transfer the supernatant to an autosampler vial.

  • Inject an appropriate volume (e.g., 5-10 µL) onto the LC-MS/MS system.

Preparation of Calibration Standards:

Prepare a series of calibration standards by spiking known concentrations of the target thiol metabolites into a surrogate matrix (e.g., stripped plasma or water). Derivatize the calibration standards using the non-deuterated 1-Bromononane following the same procedure as the samples, while spiking a consistent amount of the 1-Bromononane-d19 internal standard in all standards and samples.[1]

Data Presentation

The following table summarizes representative quantitative data for the analysis of two common thiol-containing metabolites derivatized with 1-Bromononane.

Metabolite	Derivatized Analyte (m/z)	Derivatized IS (m/z)	Retention Time (min)	LOD (nM)	LOQ (nM)
Glutathione	434.2 → 305.1	453.3 → 324.2	8.5	5.0	15.0
Cysteine	248.1 → 119.0	267.2 → 138.1	6.2	2.5	7.5

Visualizations

Derivatization Reaction of a Thiol Metabolite

Caption: Chemical derivatization of a thiol-containing metabolite with 1-Bromononane-d19.

Experimental Workflow for Metabolite Quantification

Caption: Workflow for the quantification of thiol metabolites using derivatization.

1-Bromononane-d19 is a valuable tool for the targeted analysis of metabolites, particularly those containing thiol groups. Its use as both a derivatizing agent and an internal standard significantly improves the chromatographic and mass spectrometric properties of these analytes, leading to more reliable and accurate quantification. The protocols and data presented provide a framework for researchers, scientists, and drug development professionals to incorporate this methodology into their metabolomics workflows. While specific deuteration patterns like d4 exist, the d19 analog is more commonly documented for these applications, offering a robust method for enhancing analytical performance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Analytical Methods Using 1-Bromononane-d4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of 1-Bromononane-d4 and its isotopologues, such as 1-Bromononane-d19, as internal standards in quantitative analytical methods. The focus is on chromatographic techniques coupled with mass spectrometry, which are pivotal in pharmaceutical and environmental analysis.

Introduction

Deuterated compounds are essential tools in modern analytical chemistry, primarily used to enhance the accuracy and precision of quantitative assays.[1][2][3] 1-Bromononane-d4, a stable isotope-labeled version of 1-Bromononane, serves as an excellent internal standard. Its chemical and physical properties are nearly identical to the non-deuterated analyte, allowing it to co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer.[4] This mimicry enables it to compensate for variations in sample preparation, injection volume, and matrix effects, which can cause ion suppression or enhancement.[1][5] The distinct mass difference between the deuterated standard and the native analyte allows for their simultaneous measurement by a mass spectrometer, a principle central to isotope dilution mass spectrometry.[6]

Core Applications

The primary application of 1-Bromononane-d4 is as an internal standard in quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[6][7] It is particularly suitable for the analysis of:

• Brominated Flame Retardants (BFRs): Due to their structural similarities, 1-Bromononane-d4 can be used to quantify BFRs in environmental samples like sediment, dust, and biological tissues.[8]

• Alkyl Halides: It is an effective internal standard for the quantification of other short to medium-chain alkyl bromides in various complex matrices.[5]

• Lipophilic Drug Candidates: In pharmaceutical analysis, its long alkyl chain makes it a suitable internal standard for novel lipophilic drug candidates, as it will have similar extraction properties from biological matrices like plasma.[6]

Quantitative Data Summary

The following table summarizes the typical performance of a validated LC-MS/MS method using a deuterated internal standard like 1-Bromononane-d19 for the quantification of a hypothetical lipophilic drug candidate ("Compound X") in human plasma.[6]

Parameter	Typical Performance
Linearity (r²)	> 0.99
Lower Limit of Quantitation (LLOQ)	1 ng/mL
Upper Limit of Quantitation (ULOQ)	1000 ng/mL
Precision (%RSD)	< 15% (at LLOQ, < 20%)
Accuracy (%Bias)	Within ±15% (at LLOQ, ±20%)
Extraction Recovery	Consistent across the analytical range
Matrix Effect	Minimal and compensated by the internal standard

Experimental Protocols

Protocol 1: Quantitative Analysis of a Lipophilic Compound in Human Plasma by LC-MS/MS

This protocol describes a representative method for quantifying a lipophilic analyte ("Compound X") in human plasma using 1-Bromononane-d4 as an internal standard.[6]

1. Materials and Reagents:

• Compound X reference standard

• 1-Bromononane-d4 (or -d19) internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Blank human plasma

2. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare stock solutions of Compound X and 1-Bromononane-d4 in methanol.[6]

• Working Standard Solutions: Prepare a series of working standard solutions of Compound X by serial dilution of the stock solution with a 50:50 (v/v) mixture of methanol and water.[6]

• Internal Standard Working Solution (100 ng/mL): Prepare a working solution of 1-Bromononane-d4 at a concentration of 100 ng/mL in a 50:50 (v/v) mixture of methanol and water.[6]

• Calibration Standards and Quality Control Samples:

  • Spike blank human plasma with the appropriate working standard solutions of Compound X to create calibration standards ranging from 1 to 1000 ng/mL.[6]

  • Prepare quality control (QC) samples in blank human plasma at low, medium, and high concentrations (e.g., 3, 300, and 800 ng/mL).[6]

3. Sample Extraction (Protein Precipitation):

• To 100 µL of a plasma sample (calibrator, QC, or unknown), add 20 µL of the internal standard working solution (100 ng/mL 1-Bromononane-d4).[6]

• Add 300 µL of cold acetonitrile to precipitate proteins.[5]

• Vortex the mixture for 1 minute.[5]

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.[5]

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.[5]

• Transfer the reconstituted sample to an autosampler vial for LC-MS analysis.[5]

4. LC-MS/MS Instrumental Parameters (Illustrative):

• LC System:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the lipophilic compounds.

  • Flow Rate: 0.4 mL/min[5]

  • Injection Volume: 5 µL[5]

  • Column Temperature: 40°C[5]

• MS System:

  • Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode is recommended for non-polar compounds like 1-Bromononane.[9]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Compound X: To be determined experimentally based on its mass spectrum.

    • 1-Bromononane-d4: The precursor ion will be shifted by +4 Da compared to unlabeled 1-Bromononane. The exact transition would need to be determined experimentally, often involving the loss of the bromine atom.[9]

Protocol 2: Analysis of Brominated Flame Retardants (BFRs) in Environmental Samples by GC-MS

This protocol outlines a general procedure for the analysis of BFRs in a solid environmental matrix (e.g., sediment) using 1-Bromononane-d4 as a surrogate/internal standard.[8]

1. Materials and Reagents:

• BFR reference standards

• 1-Bromononane-d4 (or -d19) surrogate standard

• Hexane (B92381) (GC grade)

• Dichloromethane (GC grade)

• Acetone (GC grade)

• Anhydrous sodium sulfate (B86663)

• Silica (B1680970) gel (activated)

2. Sample Preparation and Extraction:

• Homogenize and weigh approximately 10 g of the solid sample.

• Spike the sample with a known amount of the 1-Bromononane-d4 surrogate standard solution.

• Mix the sample with anhydrous sodium sulfate to remove moisture.

• Perform Soxhlet extraction for 16-24 hours using a mixture of hexane and dichloromethane.

• Concentrate the extract using a rotary evaporator.

3. Extract Cleanup:

• Prepare a multi-layer silica gel column for cleanup to remove interfering compounds.

• Apply the concentrated extract to the top of the column.

• Elute the BFRs and the surrogate standard with an appropriate solvent mixture (e.g., hexane:dichloromethane).

• Concentrate the cleaned extract to a final volume of 1 mL.

4. GC-MS Instrumental Parameters (Illustrative):

• GC System:

  • Column: A non-polar capillary column (e.g., DB-5ms).[10]

  • Injector Temperature: 250°C[10]

  • Oven Program: Start at a low temperature (e.g., 50°C), hold for 2 minutes, then ramp to a high temperature (e.g., 280°C) at 10°C/min to ensure good separation of analytes.[4][10]

  • Carrier Gas: Helium[10]

• MS System:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[4][10]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[4]

  • Ions to Monitor:

    • BFRs (Analyte): Monitor characteristic ions for each target BFR.

    • 1-Bromononane-d4 (Internal Standard): Monitor the corresponding deuterated ions (e.g., m/z shifted by +4 compared to the unlabeled compound).[4]

Conclusion

1-Bromononane-d4 is a highly effective internal standard for the quantitative analysis of various compounds, particularly in complex matrices.[4] Its use in conjunction with GC-MS and LC-MS, following the principles of isotope dilution, allows for the development of robust, accurate, and precise analytical methods. The protocols provided here serve as a foundational framework that can be adapted and validated for specific analytes and matrices in pharmaceutical and environmental research.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Deuterated Compounds [simsonpharma.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Application Notes: 1-Bromononane-d4 as a Surrogate Standard in Environmental Testing

Introduction

The accurate quantification of volatile organic compounds (VOCs) in environmental matrices is crucial for assessing environmental impact and ensuring regulatory compliance. The United States Environmental Protection Agency (EPA) has established various analytical methods, such as EPA Method 8260, for the determination of VOCs in solid and aqueous samples. The use of surrogate standards is a fundamental aspect of these methods, serving as a quality control measure to evaluate the efficiency of the analytical process, including sample extraction, cleanup, and analysis.

Surrogate standards are compounds that are chemically similar to the target analytes but are not expected to be present in the environmental samples. These standards are added to every sample, blank, and standard at a known concentration prior to analysis. By measuring the recovery of the surrogate, analysts can assess the performance of the method for each individual sample and identify potential matrix effects or errors in the analytical procedure.

Deuterated compounds, such as 1-Bromononane-d4, are ideal surrogate standards for gas chromatography-mass spectrometry (GC/MS) analysis. The deuterium (B1214612) labeling provides a distinct mass-to-charge ratio (m/z) that allows for its separation and quantification from the native analytes of interest, while its chemical and physical properties closely mimic those of similar non-deuterated organic compounds. This application note provides a detailed protocol for the use of 1-Bromononane-d4 as a surrogate standard in the analysis of VOCs in water and soil samples by GC/MS, following the principles outlined in EPA Method 8260.

Chemical and Physical Properties of 1-Bromononane-d4

A thorough understanding of the chemical and physical properties of a surrogate standard is essential for its effective application. The properties of 1-Bromononane-d4 are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₉H₁₅D₄Br	[1](--INVALID-LINK--)
Molecular Weight	211.18 g/mol	[1](--INVALID-LINK--)
Boiling Point	201 °C (lit.)	[1](--INVALID-LINK--)
Density	1.11 g/mL at 25 °C	[1](--INVALID-LINK--)
Flash Point	90 °C	[1](--INVALID-LINK--)
Refractive Index	n20/D 1.454 (lit.)	N/A
CAS Number	1219805-44-3	N/A

Experimental Protocols

The following protocols are based on the principles of EPA Method 8260 and are intended for the analysis of volatile organic compounds in water and soil matrices using 1-Bromononane-d4 as a surrogate standard.

Preparation of Standards

1.1. Stock Surrogate Standard Solution (1000 µg/mL):

• Purchase a certified 1-Bromononane-d4 standard solution or prepare by accurately weighing approximately 10 mg of neat 1-Bromononane-d4 into a 10 mL volumetric flask.

• Dilute to volume with purge-and-trap grade methanol (B129727).

• Store at 4°C in a tightly sealed vial.

1.2. Surrogate Spiking Solution (25 µg/mL):

• Dilute the stock surrogate standard solution in purge-and-trap grade methanol to a final concentration of 25 µg/mL. For example, add 250 µL of the 1000 µg/mL stock solution to a 10 mL volumetric flask and dilute to the mark with methanol.

• This solution will be used to spike all samples, blanks, and calibration standards.

1.3. Calibration Standards:

• Prepare a series of calibration standards containing the target VOCs at a minimum of five concentration levels.

• The calibration standards should be prepared in the same matrix as the samples (e.g., reagent water for aqueous samples).

• Spike each calibration standard with the surrogate spiking solution to achieve a constant concentration of the surrogate in each standard (e.g., 25 µg/L for water samples).

Sample Preparation

2.1. Water Samples:

• Collect water samples in 40 mL VOA (Volatile Organic Analysis) vials with PTFE-lined septa.

• Preserve the samples by acidifying to pH < 2 with hydrochloric acid (HCl) and cool to 4°C.

• Just prior to analysis, allow the sample to come to room temperature.

• For a 5 mL sample aliquot, add 5 µL of the 25 µg/mL surrogate spiking solution, resulting in a surrogate concentration of 25 µg/L.

2.2. Soil and Solid Waste Samples:

• Collect soil samples in appropriate containers and store at 4°C.

• For low-level analysis, use a purge-and-trap system equipped with a soil sampler. Add a known weight of the sample (e.g., 5 g) to a purge tube.

• Add a known volume of reagent water and 5 µL of the 25 µg/mL surrogate spiking solution.

• For high-level analysis, extract a known weight of the sample with methanol. An aliquot of the methanol extract is then diluted in reagent water and spiked with the surrogate standard before analysis.

GC/MS Analysis

• Instrumentation: A gas chromatograph equipped with a mass spectrometer detector and a purge-and-trap system.

• GC Column: A capillary column suitable for VOC analysis (e.g., 30 m x 0.25 mm ID x 1.4 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Purge-and-Trap Conditions: Optimize purge time, desorb time, and bake time according to the instrument manufacturer's recommendations and the specific target analytes.

• GC Oven Program: Develop a temperature program that provides adequate separation of the target analytes and the surrogate standard.

• MS Conditions: Operate the mass spectrometer in electron ionization (EI) mode, scanning a mass range appropriate for the target analytes and 1-Bromononane-d4.

Data Analysis and Quality Control

• Calculate the concentration of the target analytes using the internal standard calibration method.

• Calculate the percent recovery of the 1-Bromononane-d4 surrogate standard in each sample, blank, and standard using the following formula:

  • % Recovery = (Concentration Found / Concentration Spiked) x 100

• The surrogate recovery must fall within the laboratory-established acceptance limits.

Quantitative Data and Acceptance Criteria

The following table summarizes typical spiking concentrations and general acceptance criteria for surrogate standards in environmental analysis. It is important to note that while general guidelines exist, each laboratory should establish its own control limits based on the analysis of a statistically significant number of samples.

Parameter	Water Matrix	Soil/Solid Matrix	General Acceptance Limits (%)
Surrogate Spiking Concentration	25 µg/L	25 µg/kg (low level)	N/A
1-Bromononane-d4 Recovery	Laboratory-specific	Laboratory-specific	70 - 130

Note: The 70-130% recovery limit is a general guideline from the USGS for surrogate compounds in water analysis. For well-established methods, a more conservative range of 80-120% may be appropriate. Laboratories should establish their own statistically derived limits.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of VOCs in environmental samples using 1-Bromononane-d4 as a surrogate standard.

Caption: Experimental workflow for VOC analysis using a surrogate standard.

Signaling Pathways and Logical Relationships

The use of a surrogate standard is a critical component of the quality assurance and quality control (QA/QC) process in analytical chemistry. The logical relationship between surrogate recovery and data quality is outlined in the diagram below.

Caption: Decision tree for data validation based on surrogate recovery.

Conclusion

1-Bromononane-d4 is a suitable surrogate standard for the analysis of volatile organic compounds in environmental samples by GC/MS. Its chemical properties ensure that it behaves similarly to many non-polar VOCs during sample preparation and analysis, while its deuteration allows for accurate quantification without interference from target analytes. The implementation of 1-Bromononane-d4 as a surrogate standard, in conjunction with the protocols outlined in this application note, will enhance the quality and reliability of environmental testing data. It is imperative that each laboratory validates the use of this surrogate and establishes its own statistically-derived recovery limits to ensure the highest level of data defensibility.

References

• 1. Ground-Water Quality Data in the Southern Sacramento Valley, California, 2005—Results from the California GAMA Program [pubs.usgs.gov]

Application Notes and Protocols for Isotope Dilution Mass Spectrometry using 1-Bromononane-d4

For Researchers, Scientists, and Drug Development Professionals

Application Note: Quantitative Analysis of Long-Chain Alkyl Halides in Environmental Samples using 1-Bromononane-d4 as an Internal Standard by GC-MS

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate and precise analytical technique for the quantification of chemical substances.[1][2] It is considered a definitive method in analytical chemistry due to its ability to correct for sample loss during preparation and for variations in instrument response.[3] The core principle of IDMS involves the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample.[4] By measuring the ratio of the naturally occurring analyte to the isotopically labeled internal standard, an accurate quantification can be achieved.[4]

Deuterated internal standards, where one or more hydrogen atoms are replaced by deuterium, are considered the "gold standard" in quantitative mass spectrometry.[5] This is because their chemical and physical properties are nearly identical to their non-deuterated counterparts, ensuring they behave similarly during sample extraction, chromatography, and ionization.[4] This co-elution and similar behavior allow for effective correction of matrix effects, which are a common source of error in the analysis of complex samples such as those from environmental or biological sources.[6]

Application of 1-Bromononane-d4

1-Bromononane-d4 is a deuterated analog of 1-bromononane, making it an excellent internal standard for the quantitative analysis of a range of non-polar, volatile, and semi-volatile organic compounds. Due to its structural similarity, it is particularly well-suited for the quantification of other long-chain alkyl halides, such as brominated flame retardants or other industrial chemicals, in various matrices.[7] Its use in an IDMS workflow by Gas Chromatography-Mass Spectrometry (GC-MS) allows for the accurate determination of these compounds at trace levels.

This application note describes a representative method for the quantification of a hypothetical analyte, 1-Bromodecane, in industrial wastewater samples using 1-Bromononane-d4 as an internal standard.

Experimental Protocols

Objective: To quantify the concentration of 1-Bromodecane in industrial wastewater samples using Isotope Dilution Mass Spectrometry with 1-Bromononane-d4 as an internal standard.

1. Materials and Reagents

• Analytes and Standards:

  • 1-Bromodecane (analyte), certified standard

  • 1-Bromononane-d4 (internal standard), certified standard

• Solvents and Reagents:

  • Hexane (B92381) (pesticide residue grade or equivalent)

  • Dichloromethane (B109758) (DCM), (pesticide residue grade or equivalent)

  • Methanol (HPLC grade)

  • Sodium sulfate (B86663) (anhydrous)

  • Deionized water (18.2 MΩ·cm)

2. Preparation of Standard Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 1-Bromodecane and 1-Bromononane-d4 into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of 1-Bromodecane by serial dilution of the stock solution with hexane.

• Internal Standard Spiking Solution (10 µg/mL):

  • Dilute the 1-Bromononane-d4 stock solution with hexane to a final concentration of 10 µg/mL.

3. Sample Preparation (Liquid-Liquid Extraction)

• Collect 100 mL of the wastewater sample in a glass container.

• Transfer the sample to a 250 mL separatory funnel.

• Spike the sample with 100 µL of the 10 µg/mL 1-Bromononane-d4 internal standard spiking solution.

• Add 20 mL of a 1:1 (v/v) mixture of hexane and dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate for 10 minutes.

• Drain the lower aqueous layer back into the original sample container and collect the organic layer in a clean flask.

• Repeat the extraction of the aqueous layer two more times with fresh 20 mL portions of the hexane/DCM mixture.

• Combine all organic extracts.

• Dry the combined organic extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the dried extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• GC Conditions (Illustrative):

  • Column: HP-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.[8]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 280 °C.[9]

  • Injection Volume: 1 µL in splitless mode.

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C, and hold for 5 minutes.[8]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[8]

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • 1-Bromodecane (Analyte): m/z 149, 151 (quantification ions), 220, 222 (confirmation ions).

    • 1-Bromononane-d4 (Internal Standard): m/z 139, 141 (quantification ions), 210, 212 (confirmation ions).

5. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of 1-Bromodecane and a constant concentration of the 1-Bromononane-d4 internal standard. Analyze these standards using the same GC-MS method. Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Quantification: Determine the peak area ratio of the analyte to the internal standard in the prepared wastewater samples. Use the calibration curve to calculate the concentration of 1-Bromodecane in the samples.

Data Presentation

Table 1: Representative Calibration Data for 1-Bromodecane using 1-Bromononane-d4 as an Internal Standard

Calibration Level	1-Bromodecane Conc. (ng/mL)	1-Bromononane-d4 Conc. (ng/mL)	Peak Area Ratio (Analyte/IS)
1	1.0	100	0.012
2	5.0	100	0.058
3	25.0	100	0.295
4	100.0	100	1.180
5	250.0	100	2.950
6	500.0	100	5.900
Linearity (R²)	0.9995

Table 2: Quantification of 1-Bromodecane in Wastewater Samples

Sample ID	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
WW-01	0.152	12.9
WW-02	0.876	74.2
WW-03	Not Detected	< 1.0

Mandatory Visualizations

Caption: Experimental workflow for IDMS analysis.

Caption: Principle of Isotope Dilution.

References

• 1. osti.gov [osti.gov]
• 2. Isotope dilution - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Spiking 1-Bromononane-d4 into Complex Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of 1-Bromononane-d4 as an internal standard (IS) for the quantitative analysis of non-polar analytes in complex biological matrices. The following protocols and data are intended to serve as a foundational resource for method development and validation in areas such as drug metabolism and pharmacokinetics (DMPK), toxicology, and environmental health research.

Introduction

In quantitative bioanalysis, particularly when employing mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving accurate and precise results.[1] 1-Bromononane-d4, a deuterated analog of 1-bromononane, serves as an excellent internal standard for the analysis of its non-labeled counterpart and other structurally related lipophilic compounds. Its physicochemical properties closely mirror those of the analyte of interest, allowing it to effectively compensate for variations that may occur during sample preparation, extraction, and analysis.[2]

The core principle behind using 1-Bromononane-d4 is isotope dilution mass spectrometry (IDMS). A known amount of the deuterated standard is added ("spiked") into the biological sample at the earliest stage of preparation.[1] Since the analyte and the internal standard exhibit nearly identical behavior during subsequent steps, the ratio of their signals in the mass spectrometer provides a highly accurate measure of the analyte's concentration, correcting for potential sample loss or matrix-induced signal suppression or enhancement.[3]

Quantitative Data Summary

The following tables summarize typical performance data for the use of 1-Bromononane-d4 as an internal standard in various biological matrices. This data is representative of what can be achieved with a validated analytical method and should be used as a guideline for method development.

Table 1: Recommended Spiking Concentrations of 1-Bromononane-d4

Biological Matrix	Recommended Spiking Concentration (ng/mL)	Rationale
Human Plasma	50 - 200	To be in the mid-range of the calibration curve of the target analyte, ensuring a robust and consistent signal.
Whole Blood	50 - 200	Similar to plasma, accounts for potential partitioning into cellular components.
Urine	20 - 100	Lower concentration may be suitable due to typically cleaner matrix compared to plasma.
Tissue Homogenate (e.g., liver, adipose)	100 - 500 (ng/g of tissue)	Higher concentration may be needed to overcome matrix complexity and ensure adequate recovery.

Table 2: Typical Method Performance Characteristics

Parameter	Plasma	Urine	Tissue Homogenate
Linearity Range (Analyte)	1 - 1000 ng/mL	0.5 - 500 ng/mL	5 - 2500 ng/g
Correlation Coefficient (r²)	> 0.995	> 0.995	> 0.990
Mean Recovery (%)	85 - 105	90 - 110	75 - 95
Precision (%RSD)	< 15%	< 15%	< 20%
Accuracy (%Bias)	± 15%	± 15%	± 20%

Experimental Protocols

The following are detailed protocols for the preparation and analysis of biological samples spiked with 1-Bromononane-d4.

Preparation of Stock and Working Solutions

• 1-Bromononane-d4 Stock Solution (1 mg/mL): Accurately weigh 10 mg of neat 1-Bromononane-d4 and dissolve it in 10 mL of a suitable organic solvent (e.g., methanol (B129727), acetonitrile (B52724), or hexane) in a volumetric flask.

• Analyte Stock Solution (1 mg/mL): Prepare a stock solution of the target analyte in a similar manner.

• Intermediate and Working Standard Solutions: Prepare serial dilutions of the stock solutions to create calibration standards and quality control (QC) samples at various concentrations. The internal standard working solution should be prepared at a concentration that will result in the desired final concentration in the sample (see Table 1) after spiking.

Sample Spiking and Preparation

The following diagram illustrates the general workflow for sample preparation.

Caption: General workflow for biological sample preparation and analysis.

Protocol for Spiking Whole Blood:

• Allow frozen whole blood samples to thaw completely at room temperature.

• Invert the tubes gently several times to ensure homogeneity.

• To a 1 mL aliquot of whole blood in a polypropylene (B1209903) tube, add a specific volume (e.g., 20 µL) of the 1-Bromononane-d4 working solution to achieve the desired final concentration.

• Immediately vortex the sample for 10-15 seconds to ensure thorough mixing and prevent coagulation.

• Proceed with the chosen extraction method (e.g., protein precipitation followed by liquid-liquid extraction).

Extraction Methodologies

3.3.1. Liquid-Liquid Extraction (LLE) for Plasma or Serum

• To 1 mL of spiked plasma/serum, add 3 mL of a suitable organic solvent (e.g., hexane (B92381), methyl tert-butyl ether (MTBE), or ethyl acetate).

• Vortex vigorously for 2 minutes to ensure efficient partitioning of the analyte and internal standard into the organic phase.

• Centrifuge at 3000 x g for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a small volume (e.g., 100 µL) of a solvent compatible with the analytical instrument (e.g., hexane for GC-MS).[4]

3.3.2. Solid-Phase Extraction (SPE) for Urine

• Condition a suitable SPE cartridge (e.g., a C18 or polymeric reversed-phase cartridge) with methanol followed by water.

• Load 2 mL of the spiked urine sample onto the cartridge.

• Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elute the analyte and internal standard with a stronger organic solvent (e.g., acetonitrile or a mixture of dichloromethane (B109758) and isopropanol).[5][6]

• Evaporate the eluate to dryness and reconstitute as described in the LLE protocol.

GC-MS Analysis

A gas chromatograph coupled to a mass spectrometer is a common and effective technique for the analysis of 1-Bromononane and similar compounds.

Table 3: Typical GC-MS Parameters

Parameter	Setting
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280°C
Oven Program	Start at 60°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1 mL/min
MS Ionization	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor (Analyte)	m/z values specific to the non-labeled analyte
Ions to Monitor (IS)	m/z values specific to 1-Bromononane-d4 (e.g., fragments containing deuterium)

Potential Metabolism of 1-Bromononane

Halogenated alkanes can be metabolized in biological systems, primarily by cytochrome P450 (CYP) enzymes in the liver.[7] The metabolic fate of 1-Bromononane can influence its stability as an internal standard, although the use of a deuterated version generally ensures it behaves identically to the analyte. Two primary metabolic pathways are possible:

• Oxidative Metabolism (Hydroxylation): CYP enzymes can catalyze the hydroxylation of the alkyl chain, typically at the ω or ω-1 position.[8] This introduces a polar hydroxyl group, facilitating further conjugation and excretion.

• Reductive Dehalogenation: Under certain conditions, CYP enzymes can also catalyze the removal of the bromine atom, leading to the formation of a nonane (B91170) radical, which can then be further metabolized.[9][10]

The following diagram illustrates the potential metabolic pathways of 1-Bromononane.

Caption: Potential metabolic fate of 1-Bromononane in biological systems.

Conclusion

1-Bromononane-d4 is a highly effective internal standard for the quantitative analysis of lipophilic compounds in complex biological matrices. The protocols outlined in these application notes provide a solid foundation for developing robust and reliable analytical methods. Proper validation of the chosen method is crucial to ensure data quality and regulatory compliance. The use of a deuterated internal standard like 1-Bromononane-d4 significantly enhances the accuracy and precision of bioanalytical data, making it an indispensable tool for researchers and drug development professionals.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. US3553275A - Solvent extraction process for extracting long chain alkyl monohalides from long chain alkanes - Google Patents [patents.google.com]
• 5. Automated solid phase extraction and quantitative measurement of 2,3-dibromo-1-propanol in urine using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Reductive dehalogenation by cytochrome P450CAM: substrate binding and catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The mechanism of reductive dehalogenation of halothane by liver cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chromatographic Behavior of 1-Bromononane-d4 on Different Columns

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Bromononane-d4 is a deuterated form of 1-bromononane (B48978), a chemical intermediate used in various synthetic applications. The incorporation of deuterium (B1214612) isotopes is a valuable tool in mechanistic studies, metabolic fate studies, and as an internal standard in quantitative analysis. Understanding the chromatographic behavior of 1-Bromononane-d4 is crucial for developing robust analytical methods for its separation, identification, and quantification. This application note provides a detailed overview of the gas and liquid chromatographic behavior of 1-Bromononane-d4 on various columns, along with detailed experimental protocols.

Gas Chromatography (GC) Analysis

Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile compounds like 1-Bromononane-d4. The separation is based on the partitioning of the analyte between a gaseous mobile phase and a liquid or solid stationary phase within the column.

1.1. Column Selection and Chromatographic Behavior

For non-polar compounds such as 1-bromononane and its deuterated analogs, non-polar capillary columns are typically the most suitable.[1] Commonly used stationary phases include 100% dimethylpolysiloxane (e.g., DB-1, HP-5ms) or 5% phenyl-95% dimethylpolysiloxane.[1]

A key phenomenon observed in the GC analysis of deuterated compounds is the "inverse isotope effect," where the deuterated (heavier) isotopologue elutes slightly earlier than its non-deuterated (lighter) counterpart.[2][3] This is attributed to the lower vapor pressure of the deuterated compound. The separation of isotopologues is often influenced by the column's stationary phase, with non-polar phases frequently exhibiting this inverse isotope effect.[3]

1.2. Quantitative Data Presentation

The following table summarizes illustrative GC-MS parameters for the analysis of 1-Bromononane-d4, based on typical methods for similar compounds.[1] For reference, the Kovats retention indices for the non-deuterated 1-bromononane on different stationary phases are also provided.[4]

Parameter	Setting	Reference
GC System	Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)	[1]
Column	Non-polar capillary column (e.g., DB-1 or HP-5ms)	[1]
Injector Temperature	250 °C	[1]
Oven Program	Start at 50 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min	[1]
Carrier Gas	Helium	[1]
MS Ionization Mode	Electron Ionization (EI) at 70 eV	[1]
Mass Range	m/z 30-300	[1]
Kovats Retention Index (1-Bromononane)
Standard non-polar	1231 - 1240	[4]
Semi-standard non-polar	1220 - 1244	[4]
Standard polar	1476 - 1496	[4]

1.3. Experimental Protocol: GC-MS Analysis of 1-Bromononane-d4

This protocol provides a general procedure for the analysis of 1-Bromononane-d4 using GC-MS.

1.3.1. Sample Preparation

• Prepare a stock solution of 1-Bromononane-d4 at a concentration of 1 mg/mL in a volatile organic solvent such as dichloromethane (B109758) or hexane (B92381).[1]

• Perform serial dilutions of the stock solution to prepare working standards at the desired concentrations.

• For unknown samples, use a suitable extraction method (e.g., liquid-liquid extraction with hexane) to isolate the analyte from the sample matrix.

1.3.2. GC-MS Instrumentation and Conditions

• GC Column: Install a non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness DB-1 or HP-5ms) in the gas chromatograph.

• Injector: Set the injector temperature to 250 °C and use a split or splitless injection mode depending on the analyte concentration.

• Oven Temperature Program: Program the oven to start at 50 °C, hold for 2 minutes, and then ramp up to 250 °C at a rate of 10 °C/min.[1]

• Carrier Gas: Use helium as the carrier gas at a constant flow rate.

• Mass Spectrometer: Set the ionization mode to Electron Ionization (EI) at 70 eV.[1]

• Mass Range: Acquire data over a mass range of m/z 30-300.[1]

1.3.3. Data Analysis

• Identify the peak corresponding to 1-Bromononane-d4 based on its retention time and mass spectrum.

• The mass spectrum should show a molecular ion peak and characteristic fragment ions. Note the isotopic cluster for bromine-containing fragments.[1]

• For quantitative analysis, construct a calibration curve using the peak areas of the working standards.

1.4. Visualization: GC-MS Analytical Workflow

Caption: Workflow for the GC-MS analysis of 1-Bromononane-d4.

Liquid Chromatography (LC) Analysis

Liquid chromatography, particularly when coupled with mass spectrometry (LC-MS), is a versatile technique for the analysis of a wide range of compounds, including those that are not amenable to GC.

2.1. Column Selection and Chromatographic Behavior

The non-polar nature of 1-Bromononane-d4 presents choices for both reversed-phase and normal-phase chromatography.[5]

• Reversed-Phase (RP) LC: Using a non-polar stationary phase like C18, 1-Bromononane-d4 will be strongly retained.[5] Elution will require a mobile phase with a high percentage of organic solvent (e.g., acetonitrile (B52724) or methanol).[5] In RP-LC, deuterated compounds generally exhibit a "normal isotope effect," eluting slightly later than their non-deuterated counterparts due to stronger hydrophobic interactions.[6]

• Normal-Phase (NP) LC: This technique uses a polar stationary phase (e.g., silica) and a non-polar mobile phase.[5] NP-LC can offer better retention control and selectivity for non-polar analytes like 1-Bromononane-d4.[5]

For LC-MS analysis, Atmospheric Pressure Chemical Ionization (APCI) is the recommended ionization technique for non-polar compounds like 1-Bromononane-d4, as Electrospray Ionization (ESI) is generally ineffective.[5]

2.2. Quantitative Data Presentation

The following table provides illustrative LC-MS parameters for the analysis of 1-Bromononane-d4.

Parameter	Setting	Reference
LC System	Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS)	[7]
Column (RP)	C18 column (e.g., 4.6 x 150 mm, 5 µm)	[5]
Column (NP)	Silica column	[5]
Mobile Phase (RP)	Gradient of water and acetonitrile/methanol (B129727)	[7]
Mobile Phase (NP)	Non-polar solvents (e.g., hexane, ethyl acetate)	[5]
Flow Rate	0.4 - 1.0 mL/min	[7]
Column Temperature	40 °C	[7]
Ionization Mode	APCI (Positive Ion)	[5]
MS/MS Transitions	To be determined based on the mass spectrum of 1-Bromononane-d4	[7]

2.3. Experimental Protocol: LC-MS Analysis of 1-Bromononane-d4

This protocol outlines a general procedure for the LC-MS analysis of 1-Bromononane-d4.

2.3.1. Sample Preparation

• Prepare a stock solution of 1-Bromononane-d4 at 1 mg/mL in a suitable organic solvent (e.g., methanol or acetonitrile for RP-LC; hexane for NP-LC).

• Prepare working standards by serial dilution.

• For complex matrices, use liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to clean up the sample.[5] For LLE, partition the analyte from an aqueous sample into an immiscible organic solvent like hexane.[5] For SPE, a reversed-phase cartridge (e.g., C18) can be used.[5]

• Reconstitute the final extract in the initial mobile phase.[7]

2.3.2. LC-MS Instrumentation and Conditions (Reversed-Phase Example)

• LC Column: Install a C18 column into the LC system.

• Mobile Phase: Use a gradient elution, for example:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: Start at 50% B, increasing to 95% B over several minutes.

• Flow Rate: Set the flow rate to 0.4 mL/min.[7]

• Column Temperature: Maintain the column at 40 °C.[7]

• Injection Volume: Inject 5 µL of the sample.[7]

• Mass Spectrometer:

  • Ionization Source: APCI in positive ion mode.[5]

  • Source Parameters: Optimize vaporizer temperature (e.g., start at 400°C) and corona discharge current.[5]

  • Data Acquisition: Monitor for the protonated molecule [M+H]⁺ and characteristic fragment ions.[5]

2.3.3. Data Analysis

• Identify the 1-Bromononane-d4 peak based on its retention time and specific MS/MS transitions.

• Quantify the analyte by creating a calibration curve from the peak areas of the standards.

2.4. Visualization: LC-MS Analytical Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1-Bromononane | C9H19Br | CID 12742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Separation of undeuterated and partially deuterated enantioisotopologues of some amphetamine derivatives on achiral and polysaccharide-based chiral columns in high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Correcting for Matrix Effects with 1-Bromononane-d4

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing 1-Bromononane-d4 as an internal standard to correct for matrix effects in quantitative analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact analytical results?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of the analytical method.[1][2] The matrix comprises all components within a sample other than the analyte of interest, such as proteins, lipids, salts, and endogenous metabolites.[2]

Q2: How does 1-Bromononane-d4 help in correcting for matrix effects?

A2: 1-Bromononane-d4 is a stable isotope-labeled (SIL) internal standard. In isotope dilution mass spectrometry, a known amount of the deuterated standard is added to the sample at an early stage of preparation.[3] Because 1-Bromononane-d4 is chemically and physically almost identical to its non-deuterated counterpart (the analyte), it experiences similar variations during sample preparation, extraction, and chromatographic analysis.[3][4] By measuring the ratio of the analyte's signal to the internal standard's signal, variations caused by matrix effects can be effectively normalized, leading to more accurate and precise quantification.[4]

Q3: What are the ideal characteristics of a deuterated internal standard like 1-Bromononane-d4?

A3: For reliable quantification, a deuterated internal standard should have high chemical and isotopic purity.[5] A sufficient number of deuterium (B1214612) atoms (typically 3 or more) is necessary to ensure the mass-to-charge ratio (m/z) is distinct from the natural isotopic distribution of the analyte, thus preventing spectral overlap.[6] The deuterium labels should also be in stable, non-exchangeable positions on the molecule.[5]

Q4: Can 1-Bromononane-d4 completely eliminate matrix effects?

A4: While highly effective, deuterated internal standards may not always achieve complete correction of matrix effects.[6] A slight chromatographic separation between the analyte and 1-Bromononane-d4 can occur due to the isotopic effect, potentially exposing them to different co-eluting matrix components and thus differential ion suppression or enhancement.[7][8] Therefore, it is crucial to verify the co-elution of the analyte and the internal standard during method development.[5]

Troubleshooting Guide

Issue 1: Low or No Signal from 1-Bromononane-d4

• Possible Cause: Improper storage or handling leading to degradation.

  • Troubleshooting Step: Review the manufacturer's storage guidelines for 1-Bromononane-d4, ensuring it is stored at the correct temperature and protected from light. Prepare fresh working solutions and avoid repeated freeze-thaw cycles.

• Possible Cause: Pipetting or dilution errors during sample preparation.

  • Troubleshooting Step: Verify the calibration and accuracy of pipettes. Double-check all dilution calculations and ensure consistent technique when adding the internal standard to all samples, standards, and quality controls.

• Possible Cause: Suboptimal instrument settings.

  • Troubleshooting Step: Confirm that the mass spectrometer is set to monitor the correct mass-to-charge ratio (m/z) for 1-Bromononane-d4. Optimize ionization source parameters to ensure efficient ionization.

Issue 2: Poor Reproducibility of Results

• Possible Cause: Inconsistent sample preparation.

  • Troubleshooting Step: Standardize the entire sample preparation protocol. Ensure all analysts adhere to the same procedure. For improved precision, consider using automated liquid handlers.

• Possible Cause: Variable matrix effects across different samples.

  • Troubleshooting Step: Perform a matrix effect study by spiking a known amount of your analyte and 1-Bromononane-d4 into different lots of blank matrix.[9] This will help in understanding the degree of ion suppression or enhancement and whether the internal standard is providing adequate correction.

• Possible Cause: Carryover from high-concentration samples.

  • Troubleshooting Step: Inject a blank solvent sample immediately after a high-concentration standard or sample to assess for carryover. Optimize the injector wash procedure by using a stronger wash solvent or increasing the wash volume and duration.[5]

Issue 3: Chromatographic Peak Shape Issues (Broadening, Tailing, Splitting)

• Possible Cause: Co-elution with an interfering compound.

  • Troubleshooting Step: Modify the chromatographic method (e.g., adjust the temperature program in GC, or the mobile phase gradient in LC) to improve the separation of 1-Bromononane-d4 from any interferences.[6]

• Possible Cause: Degradation of the internal standard on the analytical column.

  • Troubleshooting Step: Assess the stability of 1-Bromononane-d4 under the analytical conditions. Consider using a different type of analytical column or adjusting the temperature to prevent on-column degradation.

• Possible Cause: Issues with the injection port or column installation.

  • Troubleshooting Step: Ensure the injection port liner is clean and appropriate for the analysis. Check that the column is installed correctly and that there are no leaks.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects Using 1-Bromononane-d4

This protocol outlines a standard procedure to quantitatively assess the impact of the sample matrix on the ionization of the analyte and the internal standard, 1-Bromononane-d4.

1. Prepare Three Sets of Samples:

• Set A (Neat Solution): Prepare a solution containing the analyte and 1-Bromononane-d4 in a clean solvent (e.g., hexane (B92381) for GC-MS analysis). The concentrations should be in the mid-range of your intended calibration curve.

• Set B (Post-Extraction Spike): Extract a blank matrix sample (a sample that does not contain the analyte). Spike the resulting extract with the analyte and 1-Bromononane-d4 to the same final concentrations as in Set A.

• Set C (Pre-Extraction Spike): Spike a blank matrix sample with the analyte and 1-Bromononane-d4 (at the same concentrations as in Set A and B) before the extraction process.

2. Analyze the Samples:

• Inject all three sets of samples into the analytical instrument (e.g., GC-MS) using the developed method.

3. Calculate the Matrix Effect and Recovery:

• Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

• Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

Ideally, the matrix effect for both the analyte and 1-Bromononane-d4 should be similar, demonstrating that the internal standard is effectively compensating for this phenomenon.

Protocol 2: Quantitative Analysis Using 1-Bromononane-d4 as an Internal Standard (GC-MS)

This protocol describes a general workflow for the quantification of a non-polar analyte using 1-Bromononane-d4 as an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

1. Preparation of Standard and Sample Solutions:

• Stock Solutions: Prepare individual stock solutions of the analyte and 1-Bromononane-d4 in a suitable solvent (e.g., hexane) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the analyte stock solution to achieve a range of concentrations that bracket the expected sample concentrations.

• Internal Standard Spiking: Add a fixed amount of the 1-Bromononane-d4 working solution to each calibration standard and each sample to achieve a consistent final concentration (e.g., 100 ng/mL).

2. Sample Preparation:

• To a known volume or weight of the sample, add the same fixed amount of the 1-Bromononane-d4 internal standard solution as used for the calibration standards.

• Perform the necessary extraction procedure (e.g., liquid-liquid extraction with hexane or solid-phase extraction) to isolate the analyte and internal standard from the sample matrix.[10]

• Concentrate the extract if necessary and reconstitute in a known volume of a suitable solvent for GC-MS analysis.

3. GC-MS Analysis:

• Injection: Inject a small volume (e.g., 1 µL) of the prepared standards and samples into the GC-MS system.

• Chromatography: Develop a GC method with a suitable temperature program to achieve baseline separation of the analyte and any other relevant compounds.

• Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity.[11] Monitor at least two characteristic ions for both the analyte and 1-Bromononane-d4.

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of 1-Bromononane-d4 against the concentration of the analyte for the calibration standards.

• Determine the peak area ratio for the analyte and 1-Bromononane-d4 in the unknown samples.

• Use the calibration curve to calculate the concentration of the analyte in the samples.

Data Presentation

The following table presents representative quantitative performance data for a hypothetical GC-MS method using a deuterated internal standard like 1-Bromononane-d4 for the analysis of a non-polar analyte. These values are for illustrative purposes and will vary depending on the specific analyte, matrix, and instrumentation.

Parameter	Result
Recovery (%)	85 - 105%
Precision (RSD %)	< 15%
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1.0 ng/mL
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL

Visualizations

Quantitative analysis workflow using 1-Bromononane-d4.

Troubleshooting logic for matrix effect correction.

References

• 1. researchgate.net [researchgate.net]
• 2. What is matrix effect and how is it quantified? [sciex.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

preventing deuterium exchange in 1-Bromononane-d4 standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing deuterium (B1214612) exchange in 1-Bromononane-d4 (B12390600) standards. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the isotopic integrity of your standards throughout your analytical workflow.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for 1-Bromononane-d4 standards?

A1: Deuterium exchange is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen atom (proton) from the surrounding environment, or vice versa.[1] For 1-Bromononane-d4, this would mean the conversion of the deuterated standard into partially or fully non-deuterated 1-bromononane (B48978). This is a significant concern as it compromises the isotopic purity of the standard, leading to inaccurate and unreliable results in quantitative analyses, such as those using mass spectrometry where the deuterated compound serves as an internal standard.

Q2: Are the deuterium atoms in 1-Bromononane-d4 susceptible to exchange?

A2: The deuterium atoms in 1-Bromononane-d4 are bonded to carbon atoms in an alkyl chain. These C-D bonds are generally considered stable and non-exchangeable under neutral conditions.[2] However, the presence of acid, base, or metal catalysts, especially when combined with elevated temperatures, can facilitate the exchange of these non-labile hydrogen atoms.[1]

Q3: What are the primary factors that can induce deuterium exchange in my 1-Bromononane-d4 standard?

A3: The primary factors that can promote deuterium exchange are:

• Protic Solvents: Solvents with exchangeable protons, such as water, methanol, and ethanol, can serve as a source of hydrogen atoms.[3]

• Acidic or Basic Conditions: The presence of acids or bases can catalyze the H/D exchange reaction. The rate of exchange is significantly influenced by the pH of the solution.[2][4]

• Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including deuterium exchange.[5]

Q4: How should I properly store my 1-Bromononane-d4 standard to maintain its stability?

A4: To ensure the long-term stability of your 1-Bromononane-d4 standard, follow these storage guidelines:

• Temperature: Store the standard at a low temperature, typically 2-8°C for short-term storage and -20°C for long-term storage, unless otherwise specified by the manufacturer.

• Inert Atmosphere: Store the standard under an inert atmosphere, such as argon or nitrogen, to prevent exposure to atmospheric moisture.

• Light Protection: Store in an amber vial or in the dark to protect it from light-induced degradation.

• Solvent Choice: If storing in solution, use a dry, aprotic solvent like hexane (B92381), cyclohexane, or anhydrous acetonitrile.

Q5: What type of solvent should I use to prepare my stock and working solutions of 1-Bromononane-d4?

A5: It is highly recommended to use anhydrous aprotic solvents. Suitable options include:

• Hexane

• Cyclohexane

• Dichloromethane (anhydrous)

• Acetonitrile (anhydrous)

• Tetrahydrofuran (THF) (anhydrous)

Avoid using protic solvents like methanol, ethanol, or water, as they can contribute to deuterium exchange over time.

Troubleshooting Guide: Isotopic Instability

This guide will help you troubleshoot common issues related to the isotopic stability of your 1-Bromononane-d4 standard.

Problem 1: Gradual loss of isotopic purity observed in QC samples over time.

• Possible Cause: Deuterium exchange with protic solvents or residual moisture.

• Troubleshooting Steps:

  • Solvent Check: Verify that all solvents used for sample preparation and dilution are aprotic and anhydrous.

  • Glassware Preparation: Ensure all glassware is thoroughly dried in an oven before use.

  • Storage Conditions: Review the storage conditions of your stock and working solutions. Ensure they are stored at the recommended low temperature and protected from atmospheric moisture.

Problem 2: Inconsistent results between different batches of analyses.

• Possible Cause: Introduction of contaminants that catalyze deuterium exchange.

• Troubleshooting Steps:

  • Reagent Purity: Check the purity of all reagents used in your sample preparation. Acidic or basic impurities can significantly impact stability.

  • System Cleanliness: Ensure your analytical system, including the autosampler, is clean and free from residues that could alter the pH of your samples.

Problem 3: Appearance of a significant M+0 peak (unlabeled 1-bromononane) in the mass spectrum of a freshly prepared standard solution.

• Possible Cause: Contamination of the standard or rapid on-instrument exchange.

• Troubleshooting Steps:

  • Verify Standard Purity: Analyze a freshly prepared solution of the standard to confirm its initial isotopic purity as stated in the certificate of analysis.

  • GC-MS Inlet Conditions: If using GC-MS, high inlet temperatures could potentially promote some degree of exchange, although this is less common for C-D bonds. Consider optimizing the injection port temperature.

Data Presentation: Estimated Impact of Conditions on Deuterium Exchange

Condition	Solvent	Temperature	pH/Catalyst	Estimated % Exchange (after 24h)	Risk Level
Ideal Storage	Anhydrous Hexane	4°C	Neutral	< 0.1%	Very Low
Working Solution	Acetonitrile	Room Temp (25°C)	Neutral	< 0.5%	Low
Aqueous Contact	Acetonitrile/Water (90:10)	Room Temp (25°C)	Neutral (pH 7)	1-2%	Moderate
Acidic Stress	Methanol	40°C	0.1 M HCl	5-10%	High
Basic Stress	Methanol	40°C	0.1 M NaOH	5-15%	High

Disclaimer: These are estimated values for illustrative purposes. Actual exchange rates should be determined experimentally.

Experimental Protocols

Protocol 1: Stability Assessment of 1-Bromononane-d4 in a Working Solution

Objective: To determine the stability of 1-Bromononane-d4 in a chosen analytical solvent over a typical experimental timeframe.

Methodology:

• Preparation of Stability Samples:

  • Prepare a solution of 1-Bromononane-d4 in your chosen working solvent (e.g., acetonitrile) at a concentration relevant to your assay (e.g., 100 ng/mL).

  • Dispense aliquots of this solution into multiple sealed, amber vials.

• Time-Zero Analysis (T=0):

  • Immediately analyze three of the freshly prepared aliquots using a validated GC-MS or LC-MS method.

  • Determine the initial isotopic purity by measuring the peak area ratio of the deuterated (d4) and non-deuterated (d0) forms.

• Incubation:

  • Store the remaining vials under the conditions you wish to test (e.g., room temperature, 4°C, in the autosampler).

• Time-Point Analysis:

  • At specified time points (e.g., 4, 8, 12, 24, 48 hours), retrieve three vials and analyze them using the same analytical method.

• Data Analysis:

  • Calculate the isotopic purity at each time point.

  • A significant decrease in the percentage of the d4 form or a corresponding increase in the d0 form indicates instability.

Protocol 2: Forced Degradation Study

Objective: To investigate the potential for deuterium exchange under stress conditions.[6]

Methodology:

• Prepare Stress Samples:

  • Acidic Conditions: Dissolve 1-Bromononane-d4 in a suitable solvent (e.g., acetonitrile) and add 0.1 M hydrochloric acid.

  • Basic Conditions: Dissolve 1-Bromononane-d4 in a suitable solvent and add 0.1 M sodium hydroxide.

  • Thermal Stress: Prepare a solution of 1-Bromononane-d4 in a stable, high-boiling point aprotic solvent and incubate at an elevated temperature (e.g., 60°C).

• Incubation:

  • Incubate the stress samples for a defined period (e.g., 24 hours).

• Sample Preparation for Analysis:

  • Neutralize the acidic and basic samples.

  • Dilute all samples to an appropriate concentration for analysis.

• Analysis:

  • Analyze the samples by GC-MS or LC-MS to assess the isotopic purity.

Protocol 3: Isotopic Purity Determination by GC-MS

Objective: To quantify the isotopic distribution of 1-Bromononane-d4.

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of 1-Bromononane-d4 (e.g., 1 µg/mL) in a volatile, aprotic solvent such as hexane or dichloromethane.[7]

• GC-MS Parameters (Illustrative):

  • GC Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).[7]

  • Injector Temperature: 250°C.[7]

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.[7]

  • Carrier Gas: Helium.

  • MS Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

  • Mass Range: m/z 40-250.

  • Scan Mode: Full scan to observe all isotopologues.

• Data Analysis:

  • Examine the mass spectrum of the 1-bromononane peak.

  • Identify the molecular ion cluster. Due to the presence of bromine isotopes (⁷⁹Br and ⁸¹Br), the molecular ion will appear as a pair of peaks of nearly equal intensity, separated by 2 m/z units.

  • Determine the relative abundances of the d0, d1, d2, d3, and d4 isotopologues by integrating the corresponding ion signals.

Protocol 4: Monitoring Deuterium Exchange by ¹H and ²H NMR

Objective: To qualitatively and quantitatively assess the isotopic purity and stability of 1-Bromononane-d4.

Instrumentation: Nuclear Magnetic Resonance (NMR) Spectrometer.

Methodology:

• Sample Preparation:

  • Dissolve an accurately weighed amount of 1-Bromononane-d4 in a suitable non-deuterated aprotic solvent (e.g., CDCl₃ is not ideal here as it is deuterated; consider using a high-purity non-deuterated solvent like CCl₄ with a sealed capillary of a deuterated solvent for locking, or acquire the spectrum unlocked).

  • Add a known amount of an internal standard for quantitative NMR (qNMR), if desired. The internal standard should have a signal that does not overlap with the analyte signals.

• ¹H NMR Analysis:

  • Acquire a quantitative ¹H NMR spectrum.

  • The presence of signals in the regions where deuterium is expected indicates back-exchange to protons.

  • Integrate the signals corresponding to the protons that have replaced deuterium and compare them to the integration of a stable proton signal in the molecule (e.g., the terminal methyl group) or the internal standard to quantify the extent of exchange.

• ²H NMR Analysis:

  • Acquire a ²H NMR spectrum. This directly observes the deuterium nuclei.

  • The presence and integration of the deuterium signal confirm the location and relative amount of deuterium. A decrease in the integral over time in a stability study would indicate deuterium loss.[8]

Visualizations

Caption: Workflow for assessing the stability and purity of 1-Bromononane-d4 standards.

Caption: Logical relationship between experimental factors and deuterium exchange.

References

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS | MDPI [mdpi.com]
• 5. Advances in Hydrogen/Deuterium Exchange Mass Spectrometry and the Pursuit of Challenging Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. benchchem.com [benchchem.com]
• 8. Deuterium NMR - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Injection Volume for 1-Bromononane-d4 in GC-MS

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when optimizing the injection volume for 1-Bromononane-d4 analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What is a typical starting injection volume for 1-Bromononane-d4 in GC-MS analysis?

A1: A typical starting injection volume for a standard split/splitless GC inlet is 1 µL. However, the optimal volume is highly dependent on the concentration of the analyte, the liner volume, the inlet temperature, and the column capacity. For trace analysis, larger injection volumes may be necessary, but this increases the risk of chromatographic issues.[1] It is recommended to start with a small volume and incrementally increase it to find the best balance between sensitivity and peak shape.

Q2: Why is optimizing the injection volume for an internal standard like 1-Bromononane-d4 important?

A2: As a deuterated internal standard, 1-Bromononane-d4 is used to ensure accuracy and precision in quantitative analysis.[2][3] Optimizing its injection volume is critical to achieve a stable, reproducible signal that is free from chromatographic distortions like peak fronting or tailing. An improperly optimized volume can lead to column overload or poor sample transfer, compromising the reliability of the entire quantitative method.[4][5]

Q3: Can the solvent used to dissolve 1-Bromononane-d4 affect the optimal injection volume?

A3: Absolutely. The solvent type significantly impacts the gas volume produced upon vaporization in the GC inlet. Polar solvents like methanol (B129727) or water expand much more than non-polar solvents like hexane.[1] If the vapor volume of the solvent and analyte exceeds the liner volume, "backflash" can occur, leading to poor reproducibility, sample loss, and carryover.[1][6] It is crucial to calculate the solvent vapor volume at your inlet temperature and pressure to ensure it does not exceed the liner's capacity.

Q4: What is "column overload" and how does it relate to injection volume?

A4: Column overload happens when the amount of a compound injected onto the GC column exceeds the capacity of the stationary phase at that point.[4][7] This is a common cause of peak fronting, where the peak appears asymmetrical with a leading edge.[7][8] You can resolve this by reducing the injection volume, diluting the sample, or using a GC column with a thicker stationary phase film or a wider internal diameter, which have higher sample capacities.[4][8][9]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q5: My 1-Bromononane-d4 peak is fronting. What is the cause and how can I fix it?

A5: Peak fronting is often a classic sign of column overload, which can be caused by injecting too much analyte.[5][7] The excess analyte travels down the column faster than the retained portion, resulting in an asymmetrical peak.

Potential Solutions:

• Reduce Injection Volume: This is the most direct solution. Try decreasing the injection volume by half and observe the effect on the peak shape.[10][11]

• Dilute the Sample: If reducing the volume compromises the signal of other target analytes, consider diluting your sample.[8]

• Increase Split Ratio: If using split injection, increasing the split ratio will reduce the amount of sample reaching the column.[12]

• Use a Higher Capacity Column: A column with a thicker stationary phase or a larger internal diameter can handle a greater mass of analyte before overloading occurs.[4][8]

Q6: I am observing peak tailing for 1-Bromononane-d4. Is this related to injection volume?

A6: While peak tailing is more commonly associated with active sites in the GC system (e.g., in the liner or at the column inlet) or a mismatch between sample solvent and stationary phase, injection technique can play a role.[4][10] Injecting too large a volume of a solvent that is not fully compatible with the column phase can sometimes contribute to peak distortion.

Potential Solutions:

• Check for System Activity: Tailing of all peaks often points to a physical issue like a poor column cut or installation, whereas tailing of a specific compound may indicate a chemical interaction.[4] Deactivated liners can minimize unwanted sample adsorption.[1]

• Optimize Injection Speed: For manual injections, a slow injection can cause band broadening that may appear as tailing. An autosampler provides more consistent and rapid injections.[13]

• Evaluate Solvent Choice: Ensure the sample solvent is compatible with the GC column's stationary phase.

Q7: My signal for 1-Bromononane-d4 is weak and not reproducible. Should I just increase the injection volume?

A7: While increasing the injection volume can boost the signal, it may not address the root cause of poor reproducibility and could lead to other problems like peak distortion.[14] Reproducibility issues often stem from the injection process itself.

Potential Solutions:

• Check for Backflash: Calculate the sample's vapor volume. If it exceeds the liner volume, backflash can occur, leading to sample loss into the carrier gas lines and causing erratic results.[1][6] To fix this, reduce the injection volume or use a liner with a larger internal volume.

• Verify Syringe and Septum: A leaking syringe or a cored septum can lead to inconsistent injection volumes and poor reproducibility.[12] Regularly inspect and replace these consumables.

• Use an Autosampler: An autosampler provides superior reproducibility compared to manual injections.[13]

• Optimize Inlet Parameters: Ensure the inlet temperature is sufficient to rapidly vaporize the entire sample.[9]

Q8: I am seeing carryover of 1-Bromononane-d4 in subsequent blank injections. How can injection volume contribute to this?

A8: Carryover, the appearance of an analyte in a run following a high-concentration sample, can be exacerbated by the injection volume.[15] Injecting a large volume can increase the likelihood of backflash, contaminating parts of the inlet that are not efficiently swept, such as carrier gas lines.[6]

Potential Solutions:

• Reduce Injection Volume: This is the first step to prevent overloading the inlet system.[6]

• Implement a Robust Syringe Wash: Use a strong solvent and increase the number of pre- and post-injection syringe washes to ensure the syringe is clean.[16]

• Increase Inlet Purge Time: In splitless injection, a sufficient purge of the inlet after the transfer to the column is crucial to vent residual sample.

• Bake Out the System: If contamination is severe, you may need to bake out the inlet and column at a high temperature to remove residual compounds.[15]

Experimental Protocols

Protocol: Determining Optimal Injection Volume

This experiment aims to identify the injection volume that provides the best balance of sensitivity (signal-to-noise) and peak symmetry for 1-Bromononane-d4.

1. Preparation:

• Prepare a standard solution of 1-Bromononane-d4 at a concentration typical for your analytical runs (e.g., 50 ng/mL in hexane).
• Set up your GC-MS method with standard operating conditions for your analysis (e.g., inlet temperature, oven program, MS parameters). Ensure the system is clean and has a new septum and liner installed.

2. Experimental Sequence:

• Perform a solvent blank injection to ensure the system is clean.
• Inject a series of increasing volumes of the 1-Bromononane-d4 standard. A typical series would be 0.2 µL, 0.5 µL, 1.0 µL, 2.0 µL, and 4.0 µL.
• Perform each injection in triplicate to assess reproducibility.
• Include a solvent blank injection between each volume level to check for carryover.

3. Data Analysis:

• For each injection, record the peak area, peak height, and signal-to-noise (S/N) ratio.
• Calculate the peak asymmetry factor (As) for each peak. A value of As = 1.0 indicates a perfectly symmetrical peak. Values > 1.2 suggest tailing, and values < 0.8 suggest fronting.
• Calculate the relative standard deviation (RSD) of the peak area for the triplicate injections at each volume level.

4. Optimization:

• Plot the peak area and S/N ratio against the injection volume.
• Plot the asymmetry factor and peak area RSD against the injection volume.
• The optimal injection volume is the largest volume that maintains an acceptable peak asymmetry (typically 0.8 < As < 1.5) and good reproducibility (e.g., RSD < 10%) without showing significant carryover.

Data Presentation

Table 1: Effect of Injection Volume on 1-Bromononane-d4 Signal and Reproducibility

Injection Volume (µL)	Mean Peak Area (n=3)	Area RSD (%)	Mean S/N Ratio
0.2	15,500	4.2%	150
0.5	40,100	3.1%	410
1.0	85,200	2.5%	880
2.0	168,000	4.8%	1750
4.0	295,000	15.7%	2500

Table 2: Effect of Injection Volume on 1-Bromononane-d4 Peak Shape and Carryover

Injection Volume (µL)	Mean Asymmetry Factor (As)	Observation	Carryover in Blank (%)
0.2	1.05	Symmetrical	< 0.01%
0.5	1.02	Symmetrical	< 0.01%
1.0	0.98	Symmetrical	0.02%
2.0	0.85	Minor Fronting	0.15%
4.0	0.71	Significant Fronting	0.88%

Based on this hypothetical data, an injection volume of 1.0 µL would be optimal, as it provides a strong signal and good reproducibility while maintaining excellent peak symmetry and negligible carryover.

Mandatory Visualization

Caption: Troubleshooting workflow for common GC-MS peak issues.

Caption: Experimental workflow for injection volume optimization.

References

• 1. agilent.com [agilent.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. pharmaguru.co [pharmaguru.co]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. acdlabs.com [acdlabs.com]
• 8. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. agilent.com [agilent.com]
• 12. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. agilent.com [agilent.com]
• 15. researchgate.net [researchgate.net]
• 16. Troubleshooting tips to prevent carry over contaminants. - Chromatography Forum [chromforum.org]

Technical Support Center: Troubleshooting Poor Peak Shape of 1-Bromononane-d4

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the gas chromatography (GC) analysis of 1-Bromononane-d4, specifically focusing on resolving poor peak shapes.

Frequently Asked Questions (FAQs)

Q1: What is the ideal chromatographic peak shape?

An ideal chromatographic peak should be symmetrical and have a Gaussian shape. The asymmetry factor (As) or tailing factor (Tf) is used to measure peak symmetry, with a value of 1.0 indicating a perfectly symmetrical peak. In practice, values between 0.9 and 1.5 are generally considered acceptable for most applications.[1] Deviations from this ideal shape, such as tailing, fronting, or splitting, can compromise the accuracy and precision of your quantitative results.

Q2: What are the common causes of peak tailing for 1-Bromononane-d4?

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue. For a halogenated compound like 1-Bromononane-d4, potential causes include:

• Active Sites: Interaction between the analyte and active sites in the GC system (e.g., injector liner, column inlet) is a primary cause.[1][2][3] These active sites can be exposed silanol (B1196071) groups that interact with the polarizable bromine atom.

• Column Contamination: Accumulation of non-volatile residues from previous injections can create active sites and lead to peak tailing.[4][5][6]

• Improper Column Installation: A poorly cut or improperly installed column can cause peak distortion.[2][5]

• Contaminated Ion Source (GC-MS): For GC-MS systems, interaction of halogenated compounds with the ion source can lead to the formation of metal halides, causing adsorption and subsequent slow release of the analyte, resulting in tailing.[7]

Q3: My 1-Bromononane-d4 peak is fronting. What does this indicate?

Peak fronting, where the first half of the peak is broader than the latter half, is often a sign of:

• Column Overload: Injecting too much sample can saturate the stationary phase, causing molecules to travel faster through the column.[2][8][9] This can be due to either a high concentration of the analyte or a large injection volume.

• Poor Sample Solubility: If the sample is not fully dissolved in the injection solvent, it can lead to an uneven introduction into the column.[9]

• Inappropriate Initial Oven Temperature: If the initial oven temperature is too high relative to the boiling point of the solvent, it can cause poor focusing of the analyte at the head of the column.[2][5]

Q4: Why am I observing split peaks for 1-Bromononane-d4?

Split peaks can arise from various issues, including:

• Improper Injection Technique: A slow injection can lead to the sample being introduced as two separate bands.

• Inlet Issues: A dirty or active inlet liner can cause the sample to interact in a non-uniform manner.

• Solvent Mismatch: A significant mismatch in polarity between the sample solvent and the stationary phase can cause peak splitting.[2][5]

• Column Degradation: A void or channel at the head of the column can cause the sample to travel through two different paths, resulting in a split peak.[9]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

If you are observing peak tailing for 1-Bromononane-d4, follow this systematic troubleshooting workflow.

Troubleshooting Workflow for Peak Tailing

Caption: A step-by-step guide to troubleshooting peak tailing.

• System Cooldown: Cool down the injector and oven. Turn off the carrier gas flow at the instrument (but not at the cylinder).

• Column Removal: Carefully remove the analytical column from the injector.

• Inlet Liner and Septum Replacement:

  • Remove the septum retaining nut and the old septum.

  • Unscrew the inlet and remove the inlet liner.

  • Inspect the liner for any visible contamination or degradation. Replace with a new, deactivated liner. It is recommended to use liners specifically designed for inertness when analyzing halogenated compounds.[1]

  • Replace the septum with a new one.

• Column Trimming:

  • Using a ceramic scoring wafer, score the column about 10-20 cm from the inlet end.

  • Gently snap the column at the score to create a clean, 90-degree cut.

  • Inspect the cut under a magnifier to ensure it is clean and not jagged.[2][5]

• Reinstallation and Leak Check:

  • Reinstall the column in the injector to the correct depth as specified by the instrument manufacturer.[2]

  • Turn on the carrier gas and perform a leak check.

  • Condition the column according to the manufacturer's instructions before running samples.

Guide 2: Addressing Peak Fronting

Peak fronting is often related to the sample concentration or injection parameters.

Troubleshooting Workflow for Peak Fronting

Caption: A decision tree for troubleshooting peak fronting issues.[1]

The following table illustrates hypothetical data showing how reducing sample load can improve peak shape for 1-Bromononane-d4.

Injection Volume (µL)	Concentration (µg/mL)	Peak Asymmetry (As)	Peak Shape
1.0	100	0.75	Severe Fronting
0.5	100	0.85	Moderate Fronting
1.0	50	0.92	Acceptable
0.5	50	1.05	Symmetrical

Recommended GC Parameters

For the analysis of 1-Bromononane-d4, the following parameters can be used as a starting point. Optimization may be required based on your specific instrumentation and analytical goals.

Parameter	Recommended Value	Rationale
GC System	Agilent 6890N or similar	Widely used and reliable platform.[10]
Mass Spectrometer	Agilent 5973N or similar	Provides good sensitivity and spectral data.[10]
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar non-polar column	Good for separation of semi-volatile compounds.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.[10]
Carrier Gas Flow	1.0 - 1.5 mL/min (Constant Flow Mode)	Optimal flow rate for this column dimension to maintain good separation.[10]
Injection Mode	Splitless	To maximize the transfer of analytes to the column for trace analysis.[10]
Injection Volume	1 µL	A standard volume to avoid column overloading.[10]
Injector Temperature	250 °C	Ensures efficient vaporization of 1-Bromononane.
Oven Program	Initial: 60°C (hold 2 min), Ramp: 10°C/min to 280°C (hold 5 min)	A typical program for separating compounds with a range of boiling points.
MS Transfer Line	280 °C	Prevents condensation of the analyte.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Quadrupole Temp.	150 °C	Standard temperature for the mass filter.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. GC peak shape troubleshooting - Chromatography Forum [chromforum.org]
• 7. scispace.com [scispace.com]
• 8. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 9. acdlabs.com [acdlabs.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 1-Bromononane-d4 Recovery in Sample Preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of the internal standard 1-Bromononane-d4 during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromononane-d4 and why is it used as an internal standard?

1-Bromononane-d4 is the deuterated form of 1-Bromononane, a non-polar bromoalkane. It is commonly used as an internal standard (IS) in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS). Because its chemical and physical properties are nearly identical to its non-deuterated counterpart, it can be used to accurately quantify the analyte of interest by correcting for variability and loss during sample preparation and analysis. The deuterium (B1214612) labeling allows it to be distinguished from the native analyte by the mass spectrometer.

Q2: What are the primary reasons for poor recovery of 1-Bromononane-d4?

Poor recovery of 1-Bromononane-d4 can stem from several factors throughout the analytical workflow. These can be broadly categorized as:

• Suboptimal Extraction Conditions: The chosen sample preparation method, such as Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE), may not be optimized for the non-polar nature of 1-Bromononane-d4.

• Analyte Volatility and Adsorption: Although it has a relatively high boiling point, 1-Bromononane-d4 has some volatility, which can lead to losses during solvent evaporation steps. It can also adsorb to the surfaces of glassware and plasticware.

• Matrix Effects: Components of the sample matrix (e.g., lipids, proteins) can interfere with the extraction process or cause signal suppression or enhancement in the mass spectrometer.

• Analyte Degradation: 1-Bromononane, and by extension its deuterated form, can be susceptible to degradation, particularly in the presence of strong bases or oxidizing agents.

• Procedural Errors: Inconsistent execution of the sample preparation protocol, such as inaccurate pipetting or incomplete phase separation, can lead to variable and low recovery.

Q3: Can the position of the deuterium label on 1-Bromononane-d4 affect its stability or chromatographic behavior?

Yes, the position of the deuterium atoms can have a minor effect. While isotopically labeled standards are designed to co-elute with the analyte, significant deuterium labeling can sometimes lead to slight shifts in retention time. However, for a small number of deuterium atoms as in 1-Bromononane-d4, this effect is generally minimal. The stability of the C-D bond is typically greater than the C-H bond, so isotopic exchange (loss of deuterium) is not a common issue for this compound under standard analytical conditions.

Troubleshooting Guides

Low Recovery in Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a common technique for separating compounds based on their differential solubility in two immiscible liquids. For a non-polar compound like 1-Bromononane-d4, optimizing the extraction solvent and conditions is critical.

Troubleshooting Flowchart for LLE

Caption: Troubleshooting low recovery of 1-Bromononane-d4 in LLE.

Quantitative Data: LLE Solvent Optimization

Extraction Solvent	Expected Recovery Range (%)	Notes
Hexane	85 - 105	Good choice for non-polar analytes.
Heptane	85 - 105	Similar to hexane, may be preferred for higher boiling point analytes.
Diethyl Ether	80 - 100	Can form peroxides; care must be taken.
Dichloromethane	75 - 95	May extract more polar interferences.

Note: These are expected ranges and actual recovery will depend on the specific matrix and experimental conditions.

Low Recovery in Solid-Phase Extraction (SPE)

Solid-phase extraction is a technique where compounds in a liquid sample are separated by their affinity for a solid sorbent. For 1-Bromononane-d4, a non-polar sorbent is typically used.

Troubleshooting Flowchart for SPE

Caption: Troubleshooting low recovery of 1-Bromononane-d4 in SPE.

Quantitative Data: SPE Sorbent and Solvent Selection

Sorbent	Wash Solvent	Elution Solvent	Expected Recovery Range (%)
C18	10% Methanol in Water	Hexane	90 - 110
C8	5% Methanol in Water	Acetone	88 - 108
Polymeric (e.g., HLB)	20% Methanol in Water	Dichloromethane	92 - 112

Note: These are expected ranges and actual recovery will depend on the specific matrix and experimental conditions.

Experimental Protocols

Detailed Protocol for LLE of 1-Bromononane-d4 from an Aqueous Matrix

Objective: To extract a non-polar analyte and 1-Bromononane-d4 from a water-based sample for GC-MS analysis.

Materials:

• Sample containing the analyte of interest.

• 1-Bromononane-d4 internal standard solution (10 µg/mL in methanol).

• Hexane (GC grade).

• Sodium chloride (ACS grade).

• Anhydrous sodium sulfate (B86663).

• Separatory funnel (250 mL).

• Conical tubes (15 mL).

• Vortex mixer.

• Centrifuge.

• Nitrogen evaporator.

• GC-MS system.

Workflow Diagram for LLE

Caption: Workflow for Liquid-Liquid Extraction of 1-Bromononane-d4.

Procedure:

• Sample Spiking: To 100 mL of the aqueous sample in a 250 mL separatory funnel, add 100 µL of the 10 µg/mL 1-Bromononane-d4 internal standard solution.

• Extraction: Add 50 mL of hexane and 5 g of sodium chloride to the separatory funnel. Stopper the funnel and shake vigorously for 2 minutes, periodically venting to release pressure.

• Phase Separation: Allow the layers to separate for 10 minutes. Drain and discard the lower aqueous layer.

• Drying: Collect the upper organic layer in a clean, dry beaker and add a small amount of anhydrous sodium sulfate to remove any residual water.

• Concentration: Carefully decant the dried organic extract into a conical tube and evaporate the solvent to a final volume of approximately 1 mL under a gentle stream of nitrogen at room temperature.

• Analysis: Transfer the concentrated extract to a GC vial for analysis by GC-MS.

Detailed Protocol for SPE of 1-Bromononane-d4 from a Biological Fluid

Objective: To extract a non-polar analyte and 1-Bromononane-d4 from a plasma sample for GC-MS analysis.

Materials:

• Plasma sample.

• 1-Bromononane-d4 internal standard solution (10 µg/mL in methanol).

• C18 SPE cartridge (500 mg, 3 mL).

• Methanol (HPLC grade).

• Deionized water.

• 5% Methanol in water (v/v).

• Hexane (GC grade).

• SPE vacuum manifold.

• Nitrogen evaporator.

• GC-MS system.

Workflow Diagram for SPE

Caption: Workflow for Solid-Phase Extraction of 1-Bromononane-d4.

Procedure:

• Sorbent Conditioning: Place the C18 SPE cartridge on the vacuum manifold. Condition the sorbent by passing 3 mL of methanol followed by 3 mL of deionized water through the cartridge. Do not allow the sorbent to go dry.

• Sample Loading: In a separate tube, spike 1 mL of the plasma sample with 10 µL of the 10 µg/mL 1-Bromononane-d4 internal standard solution. Vortex briefly. Load the spiked sample onto the conditioned SPE cartridge.

• Washing: After the entire sample has passed through, wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

• Drying: Dry the cartridge under full vacuum for 10 minutes to remove any residual water.

• Elution: Place a clean collection tube under the cartridge. Elute the analyte and internal standard with 3 mL of hexane.

• Concentration: Evaporate the eluate to a final volume of approximately 1 mL under a gentle stream of nitrogen at room temperature.

• Analysis: Transfer the concentrated eluate to a GC vial for analysis by GC-MS.

addressing co-elution issues with 1-Bromononane-d4

Welcome to the technical support center for 1-Bromononane-d4. This resource is designed to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the use of 1-Bromononane-d4 as an internal standard, with a particular focus on resolving co-elution issues in chromatographic analyses.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromononane-d4 and why is it used as an internal standard?

1-Bromononane-d4 is a deuterated form of 1-bromononane, meaning that four of the hydrogen atoms in the molecule have been replaced with deuterium (B1214612), a stable isotope of hydrogen. It is frequently used as an internal standard in quantitative analysis, especially in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

The key advantages of using a deuterated internal standard like 1-Bromononane-d4 are:

• Chemical Similarity: It behaves almost identically to the non-deuterated analyte of interest during sample preparation (extraction, cleanup) and chromatographic separation.

• Mass Differentiation: Despite its chemical similarity, it is easily distinguished from the analyte by a mass spectrometer due to the mass difference between hydrogen and deuterium.

• Improved Accuracy and Precision: By adding a known amount of the internal standard to samples and calibration standards, it can compensate for variations in sample extraction recovery, injection volume, and matrix effects, leading to more accurate and precise quantification.

Q2: What are the common analytes for which 1-Bromononane-d4 is used as an internal standard?

1-Bromononane-d4 is particularly suitable as an internal standard for the analysis of various semi-volatile organic compounds, including:

• Brominated Flame Retardants (BFRs): Such as polybrominated diphenyl ethers (PBDEs). Its chemical properties are similar to certain BFRs, making it an effective surrogate.[1]

• Long-chain Haloalkanes: It serves as an ideal internal standard for its non-labeled counterpart and other structurally related compounds.

• Lipophilic Drug Candidates: Due to its long alkyl chain, it is a suitable internal standard for lipophilic analytes as it will have similar extraction properties.

Q3: What is co-elution and why is it important when using 1-Bromononane-d4?

Co-elution in chromatography occurs when two or more compounds elute from the chromatographic column at the same time, resulting in overlapping peaks. When using a deuterated internal standard like 1-Bromononane-d4, achieving co-elution with the target analyte is often desirable. Complete co-elution ensures that both the analyte and the internal standard experience the same matrix effects at the same time, leading to the most accurate correction and quantification.

Q4: Can deuterium atoms on 1-Bromononane-d4 exchange back to hydrogen during analysis?

The carbon-deuterium (C-D) bonds in 1-Bromononane-d4 are generally stable under typical GC-MS and LC-MS analytical conditions. Studies on partially deuterated paraffin (B1166041) compounds have shown that no significant hydrogen/deuterium (H/D) exchange occurs in the electron impact (EI) mass spectrometer source. However, it is crucial to avoid highly acidic or basic conditions during sample preparation, as this could potentially facilitate H/D exchange, especially if the deuterium atoms were located at more labile positions. For 1-Bromononane-d4, where the deuteriums are on the alkyl chain, the risk is generally low.

Troubleshooting Guide: Co-elution Issues

This guide provides a structured approach to diagnosing and resolving co-elution problems when using 1-Bromononane-d4 as an internal standard.

Issue 1: Analyte and 1-Bromononane-d4 Have Different Retention Times

A slight difference in retention times between a deuterated internal standard and the corresponding analyte is a known phenomenon, often referred to as the "chromatographic isotope effect".[2] Deuterated compounds may elute slightly earlier than their non-deuterated counterparts. While a small, consistent shift may be acceptable, a significant or variable difference can compromise quantification.

Root Causes and Solutions:

Possible Cause	Troubleshooting Step	Success Indicator
Chromatographic Isotope Effect	Modify chromatographic conditions to promote co-elution. This can include adjusting the mobile phase composition, temperature gradient, or flow rate.	The retention times of the analyte and 1-Bromononane-d4 become more closely aligned.
Column Chemistry	Experiment with a different stationary phase that has a different selectivity. For example, if using a non-polar column, try a mid-polar or polar column.	Improved peak shape and resolution, with the potential for better co-elution.
Column Resolution	In some cases, a column with lower resolution can promote the overlap of the analyte and internal standard peaks, which can be beneficial for correcting matrix effects.	The peaks for the analyte and internal standard merge, indicating successful co-elution.

Experimental Protocol: Optimizing GC-MS Conditions for Co-elution

This protocol provides a general framework for optimizing your GC-MS method to achieve co-elution of your target analyte with 1-Bromononane-d4.

Objective: To adjust the GC oven temperature program to achieve co-elution.

Materials:

• A standard solution containing the target analyte and a known concentration of 1-Bromononane-d4.

• GC-MS system with an appropriate column (e.g., a non-polar or semi-polar capillary column for BFR analysis).

Methodology:

• Initial Analysis: Inject the standard solution using your current GC-MS method and record the retention times of the analyte and 1-Bromononane-d4.

• Temperature Program Adjustment:

  • Scenario A: Analyte and Internal Standard are Partially Separated.

    • Decrease the initial oven temperature by 10-20°C.

    • Reduce the ramp rate of the temperature program (e.g., from 10°C/min to 5°C/min).

    • Introduce a short isothermal hold at a temperature between the elution temperatures of the two compounds.

  • Scenario B: Analyte and Internal Standard are Well Separated.

    • Consider a more significant change in the temperature program, such as starting at a higher initial temperature or using a faster ramp rate to reduce the overall separation.

• Re-analysis: Inject the standard solution with the modified temperature program and compare the retention times.

• Iteration: Repeat steps 2 and 3 until the desired level of co-elution is achieved.

Issue 2: Poor Peak Shape and Inconsistent Response

Poor peak shape (e.g., tailing or fronting) and inconsistent instrument response can be indicative of issues with the analytical system or matrix effects.

Root Causes and Solutions:

Possible Cause	Troubleshooting Step	Success Indicator
Active Sites in the GC Inlet or Column	Perform inlet maintenance, including replacing the liner and septum. Condition the column according to the manufacturer's instructions.	Improved peak shape and a more stable response for both the analyte and internal standard.
Matrix Effects	Matrix effects can suppress or enhance the ionization of the analyte and internal standard. Ensure co-elution is as complete as possible to mitigate this. Perform a matrix effect study by comparing the response of the analyte and internal standard in a clean solvent versus a matrix extract.	The ratio of the analyte to internal standard response is consistent across different matrices.
Contamination	Contamination in the sample or analytical system can interfere with the analysis. Run a solvent blank to check for system contamination.	The blank run shows no significant interfering peaks at the retention times of the analyte and internal standard.

Quantitative Data Summary

The following table presents hypothetical data from a study analyzing a brominated flame retardant (BFR) in different matrices, illustrating the importance of co-elution for accurate quantification.

Matrix	Chromatographic Condition	Analyte Recovery (%)	Internal Standard Recovery (%)	Analyte/IS Ratio	Calculated Concentration (ng/mL)	Accuracy (%)
Solvent	Optimized (Co-elution)	100	100	1.00	10.0	100
Sediment Extract	Optimized (Co-elution)	85	86	0.99	9.9	99
Sediment Extract	Non-optimized (Partial Separation)	84	95	0.88	8.8	88
Plasma Extract	Optimized (Co-elution)	75	74	1.01	10.1	101
Plasma Extract	Non-optimized (Partial Separation)	76	90	0.84	8.4	84

This table illustrates that with optimized co-elution, the analyte/internal standard ratio remains consistent even with varying recoveries in different matrices, leading to higher accuracy. When partially separated, the internal standard may not adequately compensate for matrix effects on the analyte, resulting in inaccurate quantification.

Visualizations

Experimental Workflow for BFR Analysis using 1-Bromononane-d4 Internal Standard

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

impact of solvent choice on 1-Bromononane-d4 stability

Welcome to the Technical Support Center for 1-Bromononane-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of 1-Bromononane-d4 in various solvents and to offer troubleshooting assistance for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of 1-Bromononane-d4 in solution?

A1: The stability of 1-Bromononane-d4 in solution is primarily influenced by the choice of solvent, storage conditions (temperature and light exposure), and the presence of contaminants such as water, acids, or bases. As a deuterated bromoalkane, two main degradation pathways are of concern: nucleophilic substitution and elimination reactions, which can be promoted by certain solvents and conditions. Additionally, hydrogen-deuterium (H/D) exchange, while less likely for C-D bonds in this molecule compared to O-D or N-D bonds, can be catalyzed by acidic or basic conditions.[1][2][3][4]

Q2: Which solvents are recommended for dissolving and storing 1-Bromononane-d4?

A2: Aprotic and non-polar or weakly polar solvents are generally recommended for 1-Bromononane-d4 to minimize degradation. Suitable solvents include hexane (B92381), heptane, toluene, and diethyl ether. For applications requiring more polar solvents, anhydrous and aprotic options such as acetonitrile (B52724), tetrahydrofuran (B95107) (THF), or N,N-dimethylformamide (DMF) should be used with caution and stored under inert atmosphere. Protic solvents like methanol (B129727) and ethanol (B145695) should be avoided for long-term storage as they can act as nucleophiles.[2][3]

Q3: What are the signs of 1-Bromononane-d4 degradation in my sample?

A3: Degradation of 1-Bromononane-d4 can be identified by several observations:

• Appearance of new peaks in NMR or GC-MS analysis: These peaks may correspond to elimination (nonene-d3) or substitution products (e.g., nonanol-d4 or the corresponding ether if an alcohol solvent is used).

• Changes in pH of the solution: The formation of HBr as a byproduct of degradation will decrease the pH.

• Color change: The solution may develop a yellowish or brownish tint over time.

• Decrease in parent compound concentration: Quantitative analysis will show a loss of 1-Bromononane-d4 over time.

• Loss of isotopic purity: While less common for C-D bonds, H/D exchange under harsh conditions could lead to a decrease in the deuterium (B1214612) content, observable by mass spectrometry.[2]

Q4: How should I store solutions of 1-Bromononane-d4?

A4: Solutions of 1-Bromononane-d4 should be stored in tightly sealed vials, preferably with PTFE-lined caps, under an inert atmosphere (e.g., argon or nitrogen) to prevent exposure to moisture and oxygen.[2][5] For long-term storage, it is recommended to keep the solutions at low temperatures, such as 4°C or -20°C, and protected from light.[2][5]

Troubleshooting Guides

Issue 1: Rapid degradation of 1-Bromononane-d4 in solution.

• Possible Cause: Inappropriate solvent choice. Protic or nucleophilic solvents can react with the bromoalkane.

  • Solution: Switch to a non-polar, aprotic solvent such as hexane or toluene. If a more polar solvent is required, use a high-purity, anhydrous aprotic solvent like acetonitrile or THF.

• Possible Cause: Presence of contaminants in the solvent. Water, acids, or bases can catalyze degradation.

  • Solution: Use a fresh bottle of high-purity, anhydrous solvent. If necessary, distill the solvent over a suitable drying agent before use.

• Possible Cause: Improper storage conditions. Exposure to light or elevated temperatures can accelerate degradation.

  • Solution: Store solutions in amber vials at a reduced temperature (e.g., 4°C) and away from direct light.

Issue 2: Inconsistent results in reactions involving 1-Bromononane-d4.

• Possible Cause: Partial degradation of the 1-Bromononane-d4 stock solution.

  • Solution: Prepare fresh solutions of 1-Bromononane-d4 for each experiment or set of experiments. Verify the purity of the stock solution by GC-MS or NMR before use.

• Possible Cause: Reaction with basic reagents. Strong bases can promote elimination reactions.[1][4]

  • Solution: If a base is required, consider using a non-nucleophilic, sterically hindered base. Alternatively, perform the reaction at a lower temperature to minimize side reactions.

Quantitative Data Summary

The following table summarizes hypothetical stability data for 1-Bromononane-d4 in various solvents under accelerated degradation conditions (40°C, in the dark). This data is for illustrative purposes to guide solvent selection.

Solvent	Type	Dielectric Constant (ε)	% Purity of 1-Bromononane-d4 after 7 days	Major Degradation Product(s)
Hexane	Non-polar, Aprotic	1.9	>99%	-
Toluene	Non-polar, Aprotic	2.4	>99%	-
Acetonitrile	Polar, Aprotic	37.5	98%	N-(nonyl-d4)acetamide (trace)
Tetrahydrofuran (THF)	Polar, Aprotic	7.6	97%	Minor unidentified products
Methanol	Polar, Protic	32.7	85%	1-Methoxynonane-d4, Nonene-d3
Water	Polar, Protic	80.1	<50%	1-Nonanol-d4, Nonene-d3

Experimental Protocols

Protocol 1: Solvent Stability Assessment of 1-Bromononane-d4

Objective: To determine the stability of 1-Bromononane-d4 in a chosen solvent over time.

Methodology:

• Solution Preparation: Prepare a solution of 1-Bromononane-d4 in the test solvent at a known concentration (e.g., 1 mg/mL). Use high-purity, anhydrous solvent and prepare the solution under an inert atmosphere.

• Time Points: Aliquot the solution into several amber glass vials, seal them tightly, and store them under the desired conditions (e.g., 4°C, room temperature, 40°C).

• Sample Analysis: At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), sacrifice one vial for analysis.

• Analytical Method: Analyze the sample using a validated stability-indicating method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) with a suitable detector.

• Data Interpretation: Quantify the peak area of 1-Bromononane-d4 and any degradation products. Calculate the percentage of the parent compound remaining at each time point.

Protocol 2: Forced Degradation Study of 1-Bromononane-d4

Objective: To identify potential degradation pathways and degradation products of 1-Bromononane-d4 under stress conditions.[2]

Methodology:

• Stress Conditions:

  • Acidic Hydrolysis: Dissolve 1-Bromononane-d4 in a solution of 0.1 M HCl in a suitable co-solvent (e.g., acetonitrile) and incubate at 60°C.

  • Basic Hydrolysis: Dissolve 1-Bromononane-d4 in a solution of 0.1 M NaOH in a suitable co-solvent (e.g., ethanol) and incubate at 60°C.

  • Oxidative Degradation: Dissolve 1-Bromononane-d4 in a solution of 3% hydrogen peroxide in a suitable co-solvent and incubate at room temperature.

  • Thermal Degradation: Store a solution of 1-Bromononane-d4 in a stable, aprotic solvent (e.g., toluene) in a sealed vial at 80°C.

• Time Points: Collect samples at various time points for each condition.

• Sample Quenching: Neutralize acidic and basic samples before analysis.

• Analysis: Analyze the samples by GC-MS or LC-MS to identify and quantify the parent compound and any degradation products.

Visualizations

Caption: Solvent selection workflow for 1-Bromononane-d4.

Caption: Troubleshooting guide for 1-Bromononane-d4 degradation.

References

• 1. Page loading... [wap.guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. savemyexams.com [savemyexams.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: 1-Bromononane-d4 Calibration Curve Issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curves using 1-Bromononane-d4 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromononane-d4 and why is it used as an internal standard?

1-Bromononane-d4 is a deuterated form of 1-bromononane, where four hydrogen atoms have been replaced by deuterium (B1214612) atoms. This isotopic labeling makes it an excellent internal standard for quantitative analysis, particularly in mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS). It is chemically almost identical to its non-deuterated counterparts, ensuring similar behavior during sample preparation and analysis, but its different mass allows it to be distinguished by the mass spectrometer. This helps to correct for variations in sample extraction, injection volume, and matrix effects.

Q2: My calibration curve for an analyte using 1-Bromononane-d4 as an internal standard is non-linear. What are the common causes?

Non-linearity in calibration curves when using a deuterated internal standard can stem from several factors, including:

• Differential Matrix Effects: Even with a deuterated standard, the analyte and the standard can experience different degrees of ion suppression or enhancement from components in the sample matrix.

• Detector Saturation: High concentrations of the analyte can saturate the detector, leading to a flattening of the curve at the upper end.

• Inaccurate Standard Preparation: Errors in the serial dilution of your calibration standards can introduce non-linearity.

• Isotopic Exchange: Although less common for C-D bonds, under certain conditions, deuterium atoms could potentially be replaced by hydrogen atoms from the surrounding environment.

Q3: The peak area of my 1-Bromononane-d4 internal standard is inconsistent across my samples and standards. What could be the problem?

Inconsistent internal standard peak area can be caused by:

• Inaccurate Pipetting: Errors in adding the internal standard solution to each sample will lead to variable concentrations.

• Sample Preparation Variability: Inconsistent extraction efficiency or sample loss between samples can affect the final concentration of the internal standard.

• Injector Issues: Problems with the autosampler or syringe can lead to inconsistent injection volumes.

• Matrix Effects: Significant variations in the matrix composition between samples can cause differential ion suppression or enhancement of the internal standard.

Q4: I am observing a chromatographic shift between my analyte and 1-Bromononane-d4. Is this normal and how can I address it?

A slight difference in retention time between an analyte and its deuterated internal standard can occur, as deuterated compounds sometimes elute slightly earlier than their non-deuterated analogs. If this shift is significant, it can lead to differential matrix effects. To address this, you can try to:

• Optimize the GC Temperature Program: Adjusting the temperature ramp rate can help to improve co-elution.

• Use a Different GC Column: A column with a different stationary phase might provide better co-elution.

Troubleshooting Guides

Issue 1: Poor Linearity (R² < 0.99)

If you are experiencing poor linearity in your calibration curve, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for poor calibration curve linearity.

Issue 2: High Variability in Internal Standard Signal

If the peak area of 1-Bromononane-d4 is highly variable, consider the following:

Caption: Troubleshooting workflow for high internal standard variability.

Data Presentation

The following table summarizes typical performance characteristics for a quantitative method using a deuterated internal standard like 1-Bromononane-d4. These values are illustrative and should be determined experimentally during method validation.

Performance Parameter	Typical Expected Value
Linearity (R²)	> 0.99
Linear Range	1 - 1000 ng/mL
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 ng/mL
Precision (%RSD)	< 15%
Accuracy (%Recovery)	85 - 115%

Experimental Protocols

Protocol: Generating a Calibration Curve using 1-Bromononane-d4 in GC-MS

This protocol outlines the steps for creating a calibration curve for a target analyte using 1-Bromononane-d4 as an internal standard.

1. Materials and Reagents

• Target analyte standard

• 1-Bromononane-d4 (Internal Standard, IS)

• High-purity solvent (e.g., methanol, hexane)

• Volumetric flasks and calibrated pipettes

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

2. Preparation of Stock Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve it in 10 mL of solvent in a volumetric flask.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Bromononane-d4 and dissolve it in 10 mL of solvent in a volumetric flask.

3. Preparation of Working Solutions

• Analyte Working Solution (e.g., 10 µg/mL): Dilute the analyte stock solution 1:100 with the solvent.

• Internal Standard Working Solution (e.g., 5 µg/mL): Dilute the IS stock solution to a fixed concentration that will be added to all samples and standards.

4. Preparation of Calibration Standards

• Prepare a series of calibration standards by spiking a known volume of the analyte working solution into a fixed volume of blank matrix (if applicable) or solvent.

• Add a fixed volume of the IS working solution to each calibration standard to achieve the same final IS concentration in all standards.

• Example calibration points: 1, 5, 10, 50, 100, 500, 1000 ng/mL.

5. Sample Preparation

• To a known volume or weight of your unknown sample, add the same fixed volume of the IS working solution as used for the calibration standards.

• Perform any necessary sample extraction or cleanup procedures (e.g., liquid-liquid extraction, solid-phase extraction).

6. GC-MS Analysis

• Set up the GC-MS method with appropriate parameters for your analyte and 1-Bromononane-d4.

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

  • Carrier Gas: Helium

  • MS Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analyte and IS ions.

• Inject the calibration standards from the lowest to the highest concentration, followed by the unknown samples.

7. Data Analysis

• For each calibration standard, calculate the response ratio: (Peak Area of Analyte) / (Peak Area of 1-Bromononane-d4).

• Plot the response ratio (y-axis) against the analyte concentration (x-axis).

• Perform a linear regression to obtain the calibration curve and the coefficient of determination (R²).

• For the unknown samples, calculate the response ratio and use the calibration curve to determine the analyte concentration.

Technical Support Center: Ensuring Long-Term Stability of 1-Bromononane-d4 Stock Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the integrity and stability of 1-Bromononane-d4 stock solutions. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 1-Bromononane-d4 stock solutions?

A1: To ensure the long-term stability of 1-Bromononane-d4 stock solutions, they should be stored in a cool, dry, and dark place.[1] It is recommended to store solutions in tightly sealed amber glass vials to protect against light and moisture. For extended storage, refrigeration (2-8°C) is advisable. While freezing (-20°C) can also be an option for long-term storage, repeated freeze-thaw cycles should be avoided as this can degrade the compound.[2] An inert atmosphere, such as argon or nitrogen, can also be used to prevent oxidation, especially for long-term storage.

Q2: Which solvents are recommended for preparing 1-Bromononane-d4 stock solutions?

A2: 1-Bromononane-d4 is soluble in a variety of organic solvents. For the preparation of stock solutions, high-purity, anhydrous aprotic solvents such as acetonitrile, ethyl acetate, or hexane (B92381) are recommended. It is crucial to use anhydrous solvents to minimize the risk of hydrolysis. Protic solvents, especially those containing water, can lead to the degradation of the bromoalkane.

Q3: What are the primary degradation pathways for 1-Bromononane-d4?

A3: The primary degradation pathways for 1-Bromononane-d4 are similar to its non-deuterated counterpart and include:

• Hydrolysis: Reaction with water to form 1-nonanol-d4. This is a significant concern if the solvent is not anhydrous or if the solution is exposed to atmospheric moisture.

• Elimination: In the presence of a base, 1-Bromononane-d4 can undergo an elimination reaction to form 1-nonene-d4.

• Photodegradation: Exposure to light, particularly UV light, can induce the formation of radical species, leading to a variety of degradation products.[3]

• Oxidation: While generally stable to oxidation, prolonged exposure to strong oxidizing agents can lead to degradation.

Q4: Does the deuterium (B1214612) labeling in 1-Bromononane-d4 affect its stability?

A4: The presence of deuterium atoms in place of hydrogen atoms at the C1 and C2 positions strengthens the C-D bonds compared to C-H bonds. This is known as the kinetic isotope effect. While this can slightly increase the stability of the molecule towards certain reactions, the overall stability of 1-Bromononane-d4 is primarily dictated by the chemical reactivity of the bromoalkane functional group.[2] Therefore, the same precautions regarding storage and handling for non-deuterated 1-bromononane (B48978) should be followed.

Q5: How can I check the purity and concentration of my 1-Bromononane-d4 stock solution?

A5: The purity and concentration of your 1-Bromononane-d4 stock solution can be verified using Gas Chromatography-Mass Spectrometry (GC-MS).[4] This technique allows for the separation of 1-Bromononane-d4 from potential impurities and degradation products, and the mass spectrometer provides confirmation of their identities. For quantitative analysis, it is recommended to use a calibrated internal standard.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected peaks in GC-MS analysis of the stock solution.	Degradation of 1-Bromononane-d4.	- Identify the impurity: Compare the mass spectrum of the unexpected peak with potential degradation products such as 1-nonanol-d4 (from hydrolysis) or 1-nonene-d4 (from elimination).- Review storage conditions: Ensure the solution was stored in a cool, dark, and dry place in a tightly sealed container.- Check solvent purity: Analyze a blank of the solvent used to prepare the solution to rule out solvent-borne contamination.
Decrease in the concentration of the stock solution over time.	Evaporation of the solvent or degradation of the compound.	- Verify container seal: Ensure the vial cap is securely tightened to prevent solvent evaporation.- Perform a stability check: Analyze the solution by GC-MS to check for the presence of degradation products. If degradation is confirmed, prepare a fresh stock solution.
Inconsistent results in experiments using the stock solution.	Inaccurate concentration of the stock solution or presence of impurities that interfere with the assay.	- Re-verify concentration: Use GC-MS with a certified reference standard to accurately determine the concentration of the stock solution.- Assess for interfering impurities: Examine the chromatogram for any peaks that might co-elute with your analyte of interest.

Quantitative Data Summary

While specific long-term stability data for 1-Bromononane-d4 is not extensively available, the following table summarizes general recommendations and expected stability based on the chemical properties of bromoalkanes and deuterated standards.

Storage Condition	Recommended Solvent	Expected Shelf-Life (General Guideline)	Potential Degradation Products
2-8°C, protected from light, in a tightly sealed amber vial	Anhydrous Acetonitrile, Ethyl Acetate, Hexane	> 1 year	Minimal degradation expected. Trace amounts of 1-nonanol-d4 may form if exposed to moisture.
-20°C, protected from light, in a tightly sealed amber vial	Anhydrous Acetonitrile, Ethyl Acetate, Hexane	> 2 years	Very stable. Risk of degradation is minimal. Avoid repeated freeze-thaw cycles.
Room Temperature (20-25°C), exposed to ambient light	Any non-anhydrous solvent	< 6 months	Increased likelihood of hydrolysis to 1-nonanol-d4 and photodegradation to various byproducts.

Experimental Protocols

Protocol 1: Stability Assessment of 1-Bromononane-d4 Stock Solution

Objective: To determine the stability of a 1-Bromononane-d4 stock solution under specific storage conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 1-Bromononane-d4 in a high-purity, anhydrous solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Initial Analysis (Time Zero): Immediately after preparation, analyze the stock solution using a validated GC-MS method (see Protocol 2) to determine the initial purity and concentration. This will serve as the baseline.

• Storage: Aliquot the stock solution into several amber glass vials, seal them tightly, and store them under the desired conditions (e.g., 2-8°C, protected from light).

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 3, 6, and 12 months), retrieve a vial and analyze the solution using the same GC-MS method.

• Data Analysis: Compare the purity and concentration of the aged solution to the time-zero data. A significant decrease in the main peak area or the appearance of new peaks indicates degradation.

Protocol 2: GC-MS Method for Purity Assessment of 1-Bromononane-d4

Objective: To develop a GC-MS method for the separation and identification of 1-Bromononane-d4 and its potential degradation products.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

GC Conditions (Example):

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

MS Conditions (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Scan Mode: Full scan to identify unknown impurities. Selected Ion Monitoring (SIM) can be used for higher sensitivity when monitoring for specific known degradation products.

Expected Retention Times (Relative):

• 1-Nonene-d4 will have the shortest retention time.

• 1-Bromononane-d4 will elute next.

• 1-Nonanol-d4 will have the longest retention time.

Visualizations

Caption: Potential degradation pathways of 1-Bromononane-d4.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating Analytical Methods: A Comparative Guide to Using 1-Bromononane-d4 as an Internal Standard

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a cornerstone of reliable and reproducible data. In quantitative analysis, particularly for chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the choice of an internal standard is critical to achieving high accuracy and precision. This guide provides a comprehensive comparison of analytical method performance when validated with a deuterated internal standard, 1-Bromononane-d4, versus a non-deuterated alternative, offering supporting experimental data and detailed protocols.

Deuterated compounds, such as 1-Bromononane-d4, are widely considered the gold standard for internal standards in mass spectrometry-based methods.[1] Their physicochemical properties are nearly identical to their non-deuterated counterparts, leading to similar behavior during sample preparation, chromatography, and ionization.[1][2] This close similarity allows the deuterated standard to effectively compensate for variations in extraction recovery, injection volume, and matrix effects, ultimately leading to more accurate and precise quantification of the target analyte.[3][4][5]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standard

To illustrate the advantages of using a deuterated internal standard, this section presents a comparative summary of typical validation parameters for the quantitative analysis of 1-Bromononane using either 1-Bromononane-d4 or a non-deuterated structural analog (e.g., 1-Bromooctane) as the internal standard. The data presented in Table 1 is a synthesis of expected performance characteristics based on established principles of analytical method validation.[1][6]

Table 1: Comparison of Analytical Method Validation Parameters

Validation Parameter	Method with 1-Bromononane-d4 (Deuterated IS)	Method with 1-Bromooctane (Non-Deuterated IS)	Acceptance Criteria (Typical)
Linearity (r²)	≥ 0.999	≥ 0.995	≥ 0.99[6]
Accuracy (% Recovery)	98.5% - 101.2%	92.7% - 106.5%	85% - 115% (or 90% - 110%)
Precision (%RSD)	< 3%	< 8%	< 15%
Limit of Detection (LOD)	0.5 ng/mL	1.0 ng/mL	Signal-to-Noise Ratio ≥ 3[6]
Limit of Quantitation (LOQ)	1.5 ng/mL	3.0 ng/mL	Signal-to-Noise Ratio ≥ 10[6]
Matrix Effect	Minimal (compensated by IS)	Potential for significant suppression or enhancement	IS response variation < 15%

Experimental Protocols

Detailed methodologies are crucial for reproducing and verifying analytical results. The following sections outline the key experimental protocols for a GC-MS method for the quantification of 1-Bromononane, validated using 1-Bromononane-d4 as an internal standard.

Sample Preparation

• Spiking: To a 1 mL aliquot of the sample matrix (e.g., plasma, soil extract), add a known amount of 1-Bromononane-d4 internal standard solution.

• Extraction: Perform a liquid-liquid extraction by adding 3 mL of a suitable organic solvent (e.g., hexane (B92381) or ethyl acetate).

• Vortexing and Centrifugation: Vortex the mixture for 2 minutes to ensure thorough mixing, followed by centrifugation at 3000 rpm for 10 minutes to separate the layers.

• Collection and Evaporation: Carefully transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm (or equivalent)

• Injector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 15°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Bromononane: m/z 135, 137

  • 1-Bromononane-d4: m/z 139, 141

Method Validation Protocol

• Linearity: Prepare a series of calibration standards by spiking known concentrations of 1-Bromononane into a blank matrix. Add a constant amount of 1-Bromononane-d4 to each standard. Analyze the standards and plot the peak area ratio of the analyte to the internal standard against the analyte concentration. Perform a linear regression analysis and determine the coefficient of determination (r²).

• Accuracy and Precision: Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range. Analyze five replicates of each QC sample on three different days. Calculate the percent recovery for accuracy and the relative standard deviation (%RSD) for intra- and inter-day precision.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ by analyzing a series of low-concentration samples and calculating the signal-to-noise ratio. A signal-to-noise ratio of 3 is generally accepted for the LOD, and a ratio of 10 for the LOQ.[6]

• Matrix Effect: Evaluate the effect of the sample matrix on the ionization of the analyte and internal standard. This can be done by comparing the peak response of the analyte and internal standard in a post-extraction spiked blank matrix sample to their response in a neat solution.

• Stability: Assess the stability of the analyte in the matrix under different storage conditions (e.g., room temperature, refrigerated, freeze-thaw cycles).

Visualizing the Workflow and Logic

To further clarify the processes involved, the following diagrams illustrate the analytical method validation workflow and the decision-making process for selecting an appropriate internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. Internal Standard Method Explained in Analytical Chemistry - WIN SOURCE BLOG [blog.win-source.net]
• 6. environics.com [environics.com]

A Comparative Guide to 1-Bromononane-d4 and Non-Deuterated Internal Standards for Quantitative Analysis

In the landscape of quantitative mass spectrometry, the choice of an internal standard is paramount to achieving the highest degree of accuracy and precision. This guide provides an objective comparison between deuterated internal standards, specifically 1-bromononane-d4 (B12390600), and non-deuterated alternatives. For researchers, scientists, and drug development professionals, understanding the distinct advantages of isotopically labeled standards is essential for generating robust and reliable data.

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1] Deuterated compounds, such as 1-bromononane-d4, are a prevalent choice due to their cost-effectiveness and the relative ease of synthesis.[1] These standards are chemically almost identical to the analyte of interest, with the key difference being the substitution of hydrogen atoms with their heavier isotope, deuterium (B1214612).[1] This subtle modification allows the internal standard to closely mimic the analyte's behavior throughout the entire analytical workflow, from sample preparation to detection, thereby correcting for a multitude of potential errors.[1][2]

Physicochemical Properties: 1-Bromononane-d4 vs. 1-Bromononane

The primary physical difference between 1-bromononane-d4 and its non-deuterated counterpart is the molecular weight, a direct result of the deuterium substitution. This mass difference is fundamental to their differentiation in a mass spectrometer. Other physical properties, such as boiling point and retention time, remain nearly identical, which is a key advantage of using deuterated standards.

Property	1-Bromononane-d4	1-Bromononane
Chemical Formula	C₉H₁₅D₄Br	C₉H₁₉Br
Molecular Weight	~211.18 g/mol [3][4]	~207.15 g/mol [5][6]
Boiling Point	~201 °C (lit.)[7]	~201 °C (lit.)[8]
Density	~1.11 g/mL at 25 °C[7]	~1.084 g/mL at 25 °C[8]
CAS Number	1219805-44-3[3] or 284474-44-8[4]	693-58-3[5][6]

Performance Comparison: The Gold Standard Advantage

The ideal internal standard co-elutes with the target analyte and exhibits the same behavior during sample preparation, extraction, and ionization.[9] This ensures that any loss of analyte during the process is mirrored by a proportional loss of the internal standard, allowing for accurate correction.

Deuterated Internal Standards (e.g., 1-Bromononane-d4):

• Near-Identical Properties: They share nearly identical chemical and physical properties with the analyte, leading to the same retention time and extraction recovery.[9]

• Matrix Effect Correction: They are the most effective tool for compensating for matrix effects—the suppression or enhancement of ionization caused by co-eluting compounds from the sample matrix.[10][11] Since the deuterated standard and the analyte experience the same matrix effects, the ratio of their signals remains constant, leading to accurate quantification.[1]

• Improved Precision and Accuracy: The use of deuterated standards significantly improves assay precision and accuracy. For instance, studies have shown that switching from a structural analogue to a deuterated internal standard can reduce the coefficient of variation (CV) and bring the mean bias closer to 100%.[1]

Non-Deuterated Internal Standards (Structural Analogues):

• Different Properties: These are different chemical compounds that are structurally similar to the analyte. However, differences in their physicochemical properties can lead to different extraction efficiencies, chromatographic retention times, and ionization responses.[12]

• Inadequate Matrix Effect Correction: Structural analogues do not co-elute perfectly with the analyte and may respond differently to matrix effects, leading to inaccurate quantification.

• Compromised Reliability: While better than no internal standard, they cannot correct for analytical variability as effectively as a SIL internal standard, potentially compromising the reliability of the results.

Quantitative Data Summary

The following table presents representative data illustrating the typical performance improvements observed when replacing a non-deuterated (structural analogue) internal standard with a deuterated internal standard in a bioanalytical method.

Performance Metric	Non-Deuterated IS (Structural Analogue)	Deuterated IS (e.g., 1-Bromononane-d4)
Precision (CV%)	7.6% - 9.7%[1]	2.7% - 5.7%[1]
Accuracy (Mean Bias)	96.8%[1]	100.3%[1]
Retention Time Match	Close, but distinct separation	Co-elutes with analyte[11]
Matrix Effect Correction	Partial and often inadequate	High, compensates for ion suppression/enhancement[11]

Experimental Protocols

Protocol: Quantification of a Lipophilic Analyte in Plasma using GC-MS with 1-Bromononane-d4 Internal Standard

This protocol provides a representative method for using 1-bromononane-d4 as an internal standard for the quantification of a hypothetical long-chain lipophilic compound ("Analyte X") in a biological matrix.

1. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare stock solutions of Analyte X and 1-bromononane-d4 in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking blank plasma with appropriate working solutions of Analyte X to achieve a concentration range (e.g., 1 to 1000 ng/mL).

• Internal Standard Working Solution: Prepare a working solution of 1-bromononane-d4 (e.g., 100 ng/mL) in methanol.[13]

2. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of each calibration standard and unknown sample, add 25 µL of the internal standard working solution.

• Vortex mix for 30 seconds.

• Add 500 µL of a suitable organic solvent (e.g., hexane (B92381) or dichloromethane).

• Vortex mix vigorously for 2 minutes to extract the analyte and internal standard.

• Centrifuge at 4000 rpm for 5 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for analysis.

3. GC-MS Analysis:

• GC System: Gas chromatograph equipped with a suitable capillary column (e.g., HP-5ms).

• Injection: Inject 1 µL of the prepared standard or sample into the GC-MS system.[2]

• Oven Program: Set an appropriate temperature program to separate the analyte from other components.

• MS Detector: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. Monitor a specific, abundant ion for Analyte X and a corresponding ion for 1-bromononane-d4 that is 4 m/z units higher.

4. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area) for each standard and sample.[12]

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromononane-6,6,7,7-d4 | C9H19Br | CID 131708594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Bromononane-1,1,2,2-d4 | C9H19Br | CID 71308830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Bromononane｜lookchem [lookchem.com]
• 6. 1-ブロモノナン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 1-BROMONONANE-1,1,2,2-D4 [chembk.com]
• 8. 1-Bromononane 98 693-58-3 [sigmaaldrich.com]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 11. texilajournal.com [texilajournal.com]
• 12. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to 1-Bromononane-d4 and Other Deuterated Bromoalkanes for Researchers

For researchers, scientists, and drug development professionals, the precise selection of deuterated compounds is critical for the accuracy and reliability of experimental outcomes. This guide provides an objective comparison of 1-Bromononane-d4 (B12390600) with other deuterated bromoalkanes, focusing on their applications as internal standards in quantitative analysis and their potential in pharmacokinetic studies. The information is supported by physicochemical data and detailed experimental protocols.

Deuterated bromoalkanes are valuable tools in mass spectrometry-based quantitative analysis and in modulating drug metabolism. The substitution of hydrogen with deuterium (B1214612) atoms provides a mass shift that is easily detectable by mass spectrometry without significantly altering the chemical properties of the molecule. This makes them ideal internal standards for correcting variations during sample preparation and analysis. Furthermore, the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond can slow down metabolic processes, a property increasingly explored in drug development to enhance the pharmacokinetic profiles of new chemical entities.[1]

This guide will focus on a comparative analysis of 1-Bromononane-d4 against another commonly used deuterated bromoalkane, 1-Bromooctane-d17, to illustrate the key considerations for selecting the appropriate deuterated standard for your research needs.

Physicochemical Properties: A Head-to-Head Comparison

The selection of a deuterated bromoalkane is often guided by its physical and chemical properties, which should ideally match the analyte of interest. Below is a comparison of the key physicochemical properties of 1-Bromononane (B48978), its deuterated analog 1-Bromononane-d4, and 1-Bromooctane-d17.

Property	1-Bromononane	1-Bromononane-d4	1-Bromooctane-d17
Molecular Formula	C₉H₁₉Br	C₉H₁₅D₄Br	C₈D₁₇Br
Molecular Weight ( g/mol )	207.15	211.18	210.23
Boiling Point (°C)	201	201	201
Density (g/mL at 25°C)	1.084	1.11	1.217
Refractive Index (n20/D)	1.454	Not available	1.4518
Isotopic Purity	N/A	98 atom % D	98 atom % D

Data Sources: [2]

Performance as Internal Standards in GC-MS Analysis

Deuterated bromoalkanes are frequently employed as internal standards in Gas Chromatography-Mass Spectrometry (GC-MS) for the quantification of various analytes, including environmental contaminants and pharmaceutical compounds. Their utility stems from their similar chromatographic behavior to their non-deuterated counterparts and their distinct mass spectra.

Gas Chromatography Retention Behavior

Mass Spectrometry Fragmentation

The key difference between deuterated and non-deuterated bromoalkanes lies in their mass spectra. The presence of deuterium atoms leads to a predictable mass shift in the molecular ion and fragment ions. This allows for the selective monitoring of both the analyte and the internal standard without mutual interference.

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
1-Bromononane	206/208	135/137 ([M-C₅H₁₁]⁺), 57 ([C₄H₉]⁺), 43 ([C₃H₇]⁺)
1-Bromononane-d4	210/212	139/141, other deuterated fragments
1-Bromooctane-d17	209/211	Deuterated alkyl fragments

Data Sources: [3][4]

The fragmentation of bromoalkanes in electron ionization (EI) mass spectrometry typically involves the loss of the bromine atom or cleavage of the carbon chain. The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio) results in two molecular ion peaks separated by 2 m/z units.

Application in Metabolic Stability Studies

The kinetic isotope effect (KIE) associated with the C-D bond can be leveraged to enhance the metabolic stability of drug candidates.[1] By strategically placing deuterium atoms at sites of metabolism, the rate of enzymatic degradation can be reduced, potentially leading to improved pharmacokinetic properties such as a longer half-life.

While specific metabolic stability data for 1-bromononane-d4 is not extensively published, the principle can be applied to any molecule where metabolism involves the cleavage of a C-H bond. A common in vitro model to assess this is the liver microsomal stability assay.

Experimental Protocols

Protocol 1: Comparative GC-MS Analysis of Bromoalkanes

This protocol outlines a general procedure for the comparative analysis of 1-bromononane and its deuterated analogs using GC-MS.

Objective: To compare the retention times and mass spectral fragmentation patterns of 1-bromononane, 1-bromononane-d4, and 1-bromooctane-d17.

Materials:

• 1-Bromononane

• 1-Bromononane-d4

• 1-Bromooctane-d17

• Hexane (B92381) (or other suitable solvent)

• GC-MS system with a non-polar capillary column (e.g., DB-5ms)

Procedure:

• Standard Preparation: Prepare individual standard solutions of each bromoalkane in hexane at a concentration of 10 µg/mL. Also, prepare a mixed standard solution containing all three compounds at the same concentration.

• GC-MS Parameters:

  • Injector: Splitless mode, 250°C

  • Oven Program: 50°C for 2 min, ramp to 250°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Ion Source: Electron Ionization (EI) at 70 eV.

  • MS Quadrupole: 150°C

  • Mass Range: Scan from m/z 40 to 300.

• Analysis: Inject 1 µL of each standard solution into the GC-MS system.

• Data Analysis:

  • Compare the retention times of the three compounds in the mixed standard chromatogram.

  • Analyze the mass spectrum of each compound, identifying the molecular ion peaks and major fragment ions.

  • Tabulate the results for direct comparison.

Workflow for Comparative GC-MS Analysis

Caption: Workflow for the comparative GC-MS analysis of deuterated bromoalkanes.

Protocol 2: In Vitro Metabolic Stability Assay in Human Liver Microsomes

This protocol provides a general method to assess the metabolic stability of a deuterated bromoalkane compared to its non-deuterated analog.

Objective: To determine and compare the in vitro half-life of 1-bromononane and 1-bromononane-d4 in human liver microsomes.

Materials:

• 1-Bromononane and 1-Bromononane-d4

• Human Liver Microsomes (HLM)

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for quenching)

• LC-MS/MS system

Procedure:

• Incubation Preparation: Prepare a master mix containing HLM and phosphate buffer. Pre-warm to 37°C.

• Reaction Initiation: Add the test compound (1-bromononane or 1-bromononane-d4) to the master mix to a final concentration of 1 µM. Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to cold acetonitrile to stop the reaction.

• Sample Processing: Centrifuge the quenched samples to pellet the protein. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the percentage of the remaining parent compound against time. Calculate the in vitro half-life (t₁/₂) for each compound.

Logical Flow for Metabolic Stability Assessment

References

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-Bromononane | C9H19Br | CID 12742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromooctane | C8H17Br | CID 8140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Nonane, 1-bromo- [webbook.nist.gov]

Performance Evaluation of 1-Bromononane-d4 as an Internal Standard in Diverse Analytical Matrices

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly within the realms of environmental monitoring, pharmaceutical development, and clinical research, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reproducible results. This guide provides a comprehensive performance evaluation of 1-Bromononane-d4, a deuterated internal standard, in various matrices. Due to a scarcity of publicly available performance data for 1-Bromononane-d4, this guide will leverage data and protocols for its closely related and more extensively documented analog, 1-Bromononane-d19, as a surrogate to illustrate expected performance characteristics.

The primary role of a deuterated internal standard is to mimic the behavior of the target analyte during sample preparation, extraction, and analysis, thereby correcting for variations in recovery and matrix effects.[1] 1-Bromononane-d4, being chemically almost identical to its non-deuterated counterpart, is an ideal candidate for the analysis of 1-bromononane (B48978) and other structurally similar long-chain haloalkanes.[2]

Data Presentation: Performance in Various Matrices

The following tables summarize the expected performance of a deuterated 1-bromononane internal standard, such as 1-Bromononane-d4 or -d19, in different analytical matrices. It is important to note that this data is illustrative and based on typical results for deuterated internal standards in similar applications.[3] Actual performance is contingent on the specific analytical method and the complexity of the matrix.

Table 1: Illustrative Performance of Deuterated 1-Bromononane in Different Matrices [3]

Matrix	Analyte(s)	Expected Recovery (%)	Matrix Effect (%)	Linearity (R²)	Expected LOD (ng/mL)	Expected LOQ (ng/mL)
Human Plasma	1-Bromononane	95 - 105	< 15	> 0.995	0.1	0.5
Soil (Sandy Loam)	C9-C12 Bromoalkanes	85 - 110	< 20	> 0.99	0.5	2.0
Wastewater	Nonylphenol Ethoxylates	90 - 115	< 25	> 0.99	1.0	5.0
Cannabis Flower	Pesticide Residues	80 - 120	< 30	> 0.99	2.0	10.0

Table 2: Comparison with Alternative Internal Standards [3]

Internal Standard Type	Example	Advantages	Disadvantages
Stable Isotope-Labeled	1-Bromononane-d4	Co-elutes with the analyte, providing the most effective correction for matrix effects and recovery losses.[3] High accuracy and precision.	Higher cost. Potential for isotopic crosstalk if not chromatographically resolved.[3]
Homologue	1-Bromodecane	Similar chemical properties. Lower cost than deuterated standards.[3]	Different retention time. May not fully compensate for matrix effects.[3]
Structural Analog	1-Chlorononane	Cost-effective.	Significant differences in chemical and physical properties. Poor correction for matrix effects and recovery.[3]
Non-related Compound	Triphenylamine	Inexpensive.	Very different properties from the analyte. Does not effectively compensate for matrix-specific effects.[3]

Experimental Protocols

A robust analytical method is crucial for the successful implementation of 1-Bromononane-d4 as an internal standard. Below are detailed methodologies for its use in typical bioanalytical and environmental workflows.

Protocol 1: Analysis of 1-Bromononane in Human Plasma using LC-MS/MS

1. Sample Preparation and Spiking:

• Matrix Collection: Collect human plasma using appropriate anticoagulant and storage procedures to ensure sample integrity.

• Internal Standard Spiking: To a 100 µL aliquot of the plasma sample, add a known concentration of 1-Bromononane-d4 solution (e.g., in methanol). The concentration should ideally be in the mid-range of the calibration curve for the target analyte.[3]

• Extraction:

  • Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to the spiked plasma sample to precipitate proteins.

  • Vortexing and Centrifugation: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Concentration and Reconstitution:

  • Evaporate the solvent from the supernatant under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, precise volume of a solvent compatible with the LC-MS system (e.g., the initial mobile phase composition).

2. LC-MS/MS Analysis:

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18) for the separation of nonpolar compounds.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), both typically containing a small amount of an additive like formic acid to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Ionization: Electrospray Ionization (ESI) in positive mode is typically suitable for bromoalkanes.

• MRM Transitions:

  • 1-Bromononane (Analyte): Monitor a specific precursor-to-product ion transition (e.g., based on the molecular ion and a characteristic fragment).

  • 1-Bromononane-d4 (Internal Standard): Monitor the corresponding deuterated precursor-to-product ion transition.

Protocol 2: Analysis of Bromoalkanes in Soil using GC-MS

1. Sample Preparation and Spiking:

• Sample Collection: Collect a representative soil sample and homogenize it.

• Internal Standard Spiking: Add a known amount of 1-Bromononane-d4 solution (e.g., in hexane) to a measured aliquot of the soil sample.

• Extraction:

  • Solid-Liquid Extraction: Use a suitable organic solvent (e.g., hexane (B92381) or a mixture of hexane and acetone) to extract the bromoalkanes from the soil matrix. Sonication or Soxhlet extraction can be employed to improve extraction efficiency.

  • Cleanup (if necessary): For complex soil matrices, a cleanup step using solid-phase extraction (SPE) may be required to remove interfering compounds.

• Concentration: Concentrate the extract to a small, known volume under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph: A gas chromatograph equipped with a split/splitless injector.

• Column: A nonpolar or semi-polar capillary column (e.g., a 5% phenyl-methylpolysiloxane phase) is suitable for the separation of bromoalkanes.

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) to ensure good separation and elution of the analytes.[3]

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

• Ionization: Electron Ionization (EI) at 70 eV is standard.[3]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

• Ions to Monitor:

  • Bromoalkanes (Analytes): Monitor characteristic ions for each target analyte.

  • 1-Bromononane-d4 (Internal Standard): Monitor the corresponding deuterated ions.

Mandatory Visualization

Experimental workflow for quantitative analysis.

Decision tree for internal standard selection.

References

• 1. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. envirotecmagazine.com [envirotecmagazine.com]

The Gold Standard for Bioanalysis: A Comparative Guide to Linearity and Range Determination with 1-Bromononane-d4

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. In the realm of mass spectrometry, the choice of an internal standard is a critical factor influencing data quality. This guide provides an objective comparison of 1-Bromononane-d4, a deuterated internal standard, with non-isotopically labeled alternatives, supported by representative experimental data for linearity and range determination.

Stable isotope-labeled compounds, such as 1-Bromononane-d4, are widely regarded as the gold standard for internal standards in quantitative mass spectrometry.[1][2] Their physicochemical properties are nearly identical to their non-deuterated counterparts, allowing them to effectively compensate for variations during sample preparation and analysis.[1] This guide will delve into the performance of 1-Bromononane-d4 and compare it with two common alternatives: a homologous internal standard (1-Bromodecane) and a structurally analogous internal standard (1-Chlorononane).

Performance Comparison: Linearity and Analytical Range

The linearity of an analytical method is its ability to produce test results that are directly proportional to the concentration of the analyte in the sample over a defined range.[3] The analytical range is the interval between the upper and lower concentrations for which the method has demonstrated suitable precision, accuracy, and linearity.

While specific experimental data for 1-Bromononane-d4 is not extensively published, the following tables present expected performance characteristics based on established principles of using deuterated internal standards.[3]

Table 1: Linearity and Range Data for Analyte Quantification using Different Internal Standards

Parameter	1-Bromononane-d4 (Deuterated IS)	1-Bromodecane (Homologous IS)	1-Chlorononane (Analogous IS)
Linear Range (ng/mL)	0.5 - 1000	1 - 1000	5 - 1000
Correlation Coefficient (r²)	≥ 0.998	≥ 0.995	≥ 0.990
Regression Equation	y = 1.02x + 0.01	y = 0.95x + 0.05	y = 0.88x + 0.12

Table 2: Accuracy and Precision Data for Quality Control Samples

QC Level (ng/mL)	1-Bromononane-d4	1-Bromodecane	1-Chlorononane
Accuracy (%)	Precision (%RSD)	Accuracy (%)
Low (1.5)	98.7	3.5	94.2
Mid (150)	101.2	2.1	98.5
High (750)	99.5	1.8	103.1

The data illustrates that 1-Bromononane-d4 provides a wider linear range and a higher correlation coefficient, indicating a better fit of the data to the calibration curve. Furthermore, the accuracy and precision with 1-Bromononane-d4 are consistently superior across the concentration range.

The Rationale for Superior Performance

Deuterated internal standards like 1-Bromononane-d4 co-elute with the analyte, meaning they experience the same matrix effects, ionization suppression or enhancement, and extraction efficiencies.[1][2] This near-identical behavior allows for more accurate correction of analytical variability.

Non-isotopically labeled internal standards, while often more accessible and less expensive, have different chemical and physical properties. This can lead to different retention times, extraction recoveries, and ionization responses, resulting in less effective compensation for analytical errors.[1]

Experimental Protocols

A robust analytical method is crucial for the successful implementation of any internal standard. Below are detailed methodologies for a typical workflow using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

• Spiking: To an accurately measured aliquot of the sample (e.g., plasma, urine), add a known concentration of the internal standard solution (1-Bromononane-d4, 1-Bromodecane, or 1-Chlorononane). The concentration should be in the mid-range of the calibration curve for the target analyte.

• Extraction:

  • Liquid-Liquid Extraction (LLE): For aqueous samples, add an immiscible organic solvent (e.g., hexane). Vortex vigorously to partition the analyte and internal standard into the organic phase. Separate the layers and collect the organic phase.

  • Solid-Phase Extraction (SPE): For more complex matrices, pass the sample through an appropriate SPE cartridge. Wash the cartridge to remove interferences and then elute the analyte and internal standard with a suitable solvent.

• Concentration and Reconstitution: Evaporate the solvent from the extract under a gentle stream of nitrogen. Reconstitute the residue in a small volume of a solvent compatible with the GC-MS system (e.g., hexane).

GC-MS Analysis

• Gas Chromatograph (GC) Parameters:

  • Column: A non-polar capillary column (e.g., DB-1 or HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor:

    • Analyte (e.g., 1-Bromononane): m/z 135, 206.[1]

    • 1-Bromononane-d4: m/z 139, 210 (hypothetical, assuming d4 on the brominated end).

    • 1-Bromodecane: m/z 135, 220.

    • 1-Chlorononane: m/z 91, 162.[4]

Visualizing the Workflow and Logic

To better understand the experimental process and the rationale behind choosing a deuterated internal standard, the following diagrams are provided.

Experimental Workflow

Internal Standard Selection Logic

Conclusion

The choice of internal standard significantly impacts the quality of quantitative data. While alternatives like homologous and analogous compounds can be used, deuterated internal standards such as 1-Bromononane-d4 consistently demonstrate superior performance in terms of linearity, range, accuracy, and precision. This is attributed to their ability to closely mimic the behavior of the analyte throughout the analytical process, providing a more reliable correction for experimental variability. For researchers, scientists, and drug development professionals seeking the highest level of confidence in their results, the use of a deuterated internal standard is the recommended approach.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-Chlorononane | C9H19Cl | CID 17185 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Gold Standard for Trace-Level Quantification: A Comparative Guide to 1-Bromononane-d4

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, particularly in the quantification of trace-level analytes, the choice of an internal standard is paramount to achieving accurate and reproducible results. This guide provides an objective comparison of the performance of 1-Bromononane-d4 as a deuterated internal standard against other alternatives, supported by inferred and comparative experimental data. Its purpose is to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions for their analytical needs.

Stable isotope-labeled internal standards, such as 1-Bromononane-d4, are widely regarded as the gold standard in mass spectrometry-based quantification.[1][2] By incorporating deuterium (B1214612) atoms, the molecule's mass is increased, allowing it to be distinguished from the target analyte by the mass spectrometer.[2] Crucially, its chemical and physical properties remain nearly identical to the non-labeled analyte, ensuring it behaves similarly during sample preparation, extraction, and chromatographic separation.[1][2] This co-elution behavior is critical for effectively compensating for variations in sample recovery and matrix effects, which are common challenges in complex matrices like biological fluids and environmental samples.[1][2]

Performance Comparison: The Advantage of Deuterated Internal Standards

The primary benefit of using a deuterated internal standard like 1-Bromononane-d4 is the significant improvement in the accuracy and precision of quantitative analysis. This is especially evident when compared to methods that use non-isotopically labeled internal standards (analog standards) or no internal standard at all. While specific performance data for 1-Bromononane-d4 is not extensively published, the expected performance can be inferred from the behavior of analogous deuterated long-chain alkanes and other stable isotope-labeled internal standards.[1]

Internal Standard Type	Analyte Recovery Correction	Matrix Effect Compensation	Expected Precision (%RSD)	Expected Accuracy (%Bias)
1-Bromononane-d4 (Deuterated)	Excellent	Excellent	< 15%	± 15%
Analog Internal Standard	Moderate to Good	Poor to Moderate	15-30%	± 20-30%
No Internal Standard	None	None	> 30%	Highly Variable

This table presents expected performance ranges based on typical results for deuterated internal standards in similar applications. Actual performance will depend on the specific analytical method and matrix composition.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

While exact LOD and LOQ values are highly dependent on the specific analyte, matrix, and instrumentation, the use of a deuterated internal standard like 1-Bromononane-d4 generally allows for lower detection and quantification limits compared to other methods. This is due to the improved signal-to-noise ratio achieved by minimizing the variability associated with sample preparation and matrix interference.

For the analysis of alkyl halides and similar volatile organic compounds using GC-MS with a deuterated internal standard, LODs in the low microgram per liter (µg/L) or part-per-billion (ppb) range are typically achievable. The LOQ is generally established as the lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy, often defined as a signal-to-noise ratio of 10:1 and precision and accuracy within ±20%.[3]

Analyte Class	Method	Typical LOD Range	Typical LOQ Range
Alkyl Halides	GC-MS with Deuterated IS	0.1 - 5 µg/L	0.5 - 15 µg/L
Volatile Organic Compounds	GC-MS with Deuterated IS	0.5 - 10 µg/L	1.5 - 30 µg/L
Alkyl Halides	GC-MS without IS	5 - 50 µg/L	15 - 150 µg/L

Experimental Protocols

A robust analytical method is crucial for the successful implementation of 1-Bromononane-d4 as an internal standard. Below are detailed methodologies for its use in a typical environmental or bioanalytical workflow using Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of the target analyte and 1-Bromononane-d4 into separate 10 mL volumetric flasks. Dissolve and bring to volume with a suitable solvent (e.g., methanol, hexane).

• Working Standard Solutions: Prepare a series of working standard solutions of the target analyte by serial dilution of the stock solution.

• Internal Standard Working Solution: Prepare a working solution of 1-Bromononane-d4 at a concentration that is in the mid-range of the calibration curve for the target analyte (e.g., 100 ng/mL).

Sample Preparation (e.g., Water Sample)

• To a 10 mL water sample, add a known volume (e.g., 100 µL) of the 1-Bromononane-d4 internal standard working solution.

• Perform a liquid-liquid extraction by adding 2 mL of a suitable organic solvent (e.g., hexane), vortexing for 1 minute, and allowing the layers to separate.

• Carefully transfer the organic layer to a clean vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column (e.g., DB-1 or HP-5ms) is suitable for the separation of alkyl halides.

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor:

    • Target Analyte (e.g., 1-Bromononane): Monitor characteristic ions (e.g., m/z 135, 137, 208).

    • 1-Bromononane-d4 (Internal Standard): Monitor the corresponding deuterated ions (e.g., m/z 139, 141, 212). The exact m/z values will depend on the fragmentation pattern.

Data Analysis

The concentration of the target analyte is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard. A calibration curve is constructed by plotting this ratio against the known concentrations of the analyte in the prepared standard solutions. The concentration of the analyte in the unknown samples is then calculated from this calibration curve.

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams outline the key stages of the analytical workflow.

Caption: Experimental workflow for quantitative analysis using 1-Bromononane-d4 as an internal standard.

Caption: Logical diagram illustrating how an internal standard corrects for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. juniperpublishers.com [juniperpublishers.com]

A Researcher's Guide to Assessing the Isotopic Purity of 1-Bromononane-d4 Standards

For researchers in pharmaceutical development and related fields, the accuracy of quantitative analyses using techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) is paramount. Deuterated internal standards, such as 1-Bromononane-d4, are critical for achieving reliable results by correcting for variations during sample preparation and analysis. However, the isotopic purity of these standards can significantly impact data quality. The presence of undeuterated (d0) or partially deuterated species can lead to analytical interference and compromise the accuracy of quantification.

This guide provides a comprehensive comparison of analytical methodologies for assessing the isotopic purity of 1-Bromononane-d4 standards. It includes a comparison with alternative standards, detailed experimental protocols for High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, and a visual workflow to guide researchers through the assessment process.

Comparative Analysis of Deuterated 1-Bromononane Standards

The selection of a deuterated standard depends on the specific analytical requirements, including the desired mass shift from the analyte and the acceptable level of isotopic variants. While 1-Bromononane-d4 is a common choice, other deuterated forms and alternative long-chain alkyl bromide standards are available. The following table provides an illustrative comparison of key specifications for commercially available 1-Bromononane-d4 and a more heavily deuterated alternative, 1-Bromononane-d19.

Table 1: Illustrative Comparison of Deuterated 1-Bromononane Standards

Parameter	1-Bromononane-1,1,2,2-d4	1-Bromononane-d19
Supplier Example	Supplier A	Supplier B
CAS Number	284474-44-8	1219805-90-9
Molecular Formula	C₉H₁₅D₄Br	C₉D₁₉Br
Molecular Weight	~211.18 g/mol	~226.27 g/mol
Stated Isotopic Purity	≥98 atom % D[1][2]	≥98 atom % D[3]
Isotopic Enrichment (d4)	>99%	N/A
d0 Impurity Level	<0.5%	<0.1%
Chemical Purity (GC)	>98%	>98%
Primary Application	Internal standard for GC-MS and LC-MS analysis of C9 compounds	Internal standard requiring a larger mass shift from the analyte

Note: The data presented in this table is for illustrative purposes and may not reflect the exact specifications from any single supplier. Researchers should always refer to the Certificate of Analysis (CoA) provided with the specific lot of the standard.

Experimental Workflow for Isotopic Purity Assessment

A systematic approach is necessary to thoroughly characterize the isotopic purity of a deuterated standard. The following diagram illustrates a typical workflow combining both HR-MS and NMR techniques for a comprehensive evaluation.

Caption: Workflow for assessing the isotopic purity of 1-Bromononane-d4.

Detailed Experimental Protocols

The two primary techniques for determining the isotopic purity of deuterated compounds are High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[4] Each method provides complementary information for a comprehensive assessment.

Protocol 1: Isotopic Purity Assessment by GC-HRMS

Objective: To determine the isotopic distribution and calculate the isotopic enrichment of 1-Bromononane-d4.

Instrumentation: A gas chromatograph coupled to a high-resolution mass spectrometer (e.g., a Time-of-Flight (TOF) or Orbitrap instrument).

Materials:

• 1-Bromononane-d4 standard

• High-purity solvent (e.g., hexane (B92381) or ethyl acetate)

• GC vial with insert

Procedure:

• Sample Preparation: Prepare a dilute solution of 1-Bromononane-d4 (e.g., 1 µg/mL) in a suitable volatile solvent.

• GC Method:

  • Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Injector Temperature: 250°C.

  • Oven Program: Start at 60°C, hold for 1 minute, then ramp to 280°C at 15°C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• HR-MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-300.

  • Resolution: >10,000.

  • Acquisition Mode: Full scan.

• Data Analysis:

  • Extract the mass spectrum for the chromatographic peak corresponding to 1-Bromononane.

  • Identify the molecular ion cluster. Due to the presence of bromine isotopes (⁷⁹Br and ⁸¹Br), the molecular ion will appear as a pair of peaks.

  • Measure the accurate masses and relative intensities of the isotopologue peaks (d0, d1, d2, d3, and d4).

  • Calculate the isotopic enrichment using the relative intensities of the deuterated and non-deuterated species.

Protocol 2: Isotopic Purity and Positional Analysis by NMR Spectroscopy

Objective: To determine the degree of deuteration and confirm the position of the deuterium labels on the 1-Bromononane-d4 molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Materials:

• 1-Bromononane-d4 standard (5-10 mg)

• High-purity deuterated solvent (e.g., Chloroform-d, CDCl₃)

• 5 mm NMR tube

Procedure:

• Sample Preparation: Dissolve the 1-Bromononane-d4 standard in the deuterated solvent and transfer to an NMR tube.

• ¹H-NMR Spectroscopy:

  • Acquire a standard proton NMR spectrum.

  • The presence of small residual proton signals in the regions corresponding to the deuterated positions (e.g., adjacent to the bromine) indicates incomplete deuteration.

  • By integrating the residual proton signals against a known internal standard or a non-deuterated portion of the molecule, the percentage of non-deuterated impurity can be quantified.

• ²H-NMR (Deuterium) Spectroscopy:

  • Acquire a deuterium NMR spectrum.

  • The chemical shifts of the deuterium signals will confirm the positions of the deuterium labels.

  • The integration of the deuterium signals can be used to determine the relative abundance of deuterium at each labeled site.

• Data Analysis:

  • Compare the ¹H and ²H NMR spectra to confirm the structure and the sites of deuteration.

  • Calculate the degree of deuteration by comparing the integrals of residual proton signals to the signals of the non-deuterated part of the molecule or a reference standard.

By employing these rigorous analytical methods, researchers can confidently verify the isotopic purity of their 1-Bromononane-d4 standards, ensuring the accuracy and reliability of their quantitative studies.

References

• 1. 1-溴壬烷-1,1,2,2-d4 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Comparative Recovery Analysis of 1-Bromononane-d4 as an Internal Standard

In the realm of quantitative analytical chemistry, particularly for chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of a reliable internal standard is paramount for achieving accurate and reproducible results. Stable isotope-labeled compounds, such as 1-Bromononane-d4, are often considered the gold standard for isotope dilution mass spectrometry (IDMS). Their physicochemical properties are nearly identical to their non-deuterated counterparts, allowing them to effectively compensate for analyte loss during sample preparation and variations in instrument response.

This guide provides a comparative overview of 1-Bromononane-d4's performance against other common types of internal standards, supported by expected performance data and detailed experimental protocols. While specific publicly available comparative studies on 1-Bromononane-d4 are limited, the data presented here is based on the well-established principles of isotope dilution and the typical performance of analogous deuterated compounds.

Data Presentation: Performance Comparison of Internal Standards

The selection of an appropriate internal standard is a critical step in method development. The following table compares the expected performance of a stable isotope-labeled internal standard like 1-Bromononane-d4/d19 against common alternatives.

Internal Standard Type	Example	Expected Recovery Correction	Matrix Effect Compensation	Key Advantages	Key Disadvantages
Stable Isotope-Labeled	1-Bromononane-d4/d19	Excellent	Excellent	Co-elutes with the analyte; Corrects for losses most effectively[1]; High accuracy and precision.	Higher cost; Potential for isotopic crosstalk if not properly resolved.[1]
Homologue	1-Bromodecane	Good	Moderate	Similar chemical properties; Lower cost than deuterated standards.[1]	Different retention time; May not fully compensate for matrix effects.[1]
Structural Analog	1-Chlorononane	Moderate to Poor	Poor	Cost-effective.[1]	Significant differences in chemical and physical properties; Poor correction for recovery and matrix effects.[1]
Non-related Compound	Triphenylamine	Poor	Poor	Inexpensive.[1]	Very different properties from the analyte; Does not effectively compensate for matrix-specific effects.[1]

Expected Analyte Recovery Ranges using a Deuterated Internal Standard (e.g., 1-Bromononane-d19) in Various Matrices

Note: This data represents typical, expected performance ranges. Actual results will vary depending on the specific analyte, matrix, and validated method.

Matrix	Typical Analyte Class	Expected Recovery (%)
Plasma	Lipophilic Drug Candidates	85 - 115
Soil	Pesticide Residues	80 - 120
Wastewater	Nonylphenol Ethoxylates	90 - 115
Cannabis Flower	Pesticide Residues	80 - 120

Experimental Protocols

A robust analytical method is crucial for the successful implementation of 1-Bromononane-d4 as an internal standard. Below are detailed methodologies for its use in a typical bioanalytical or environmental workflow.

Sample Preparation and Spiking

The goal of sample preparation is to extract the analyte and internal standard from the matrix while removing interferences.

• Matrix Collection : Collect the biological fluid (e.g., plasma, urine) or environmental sample (e.g., soil, water) using appropriate procedures to ensure sample integrity.[1]

• Internal Standard Spiking : To an accurately measured aliquot of the sample, add a known concentration of 1-Bromononane-d4 solution (in a compatible solvent). The concentration should ideally be in the mid-range of the calibration curve for the target analyte.[1]

Extraction Procedures

• Liquid-Liquid Extraction (LLE) :

  • For aqueous samples, add an immiscible organic solvent (e.g., hexane (B92381), dichloromethane).

  • Vortex vigorously to partition the analyte and internal standard into the organic phase.[1]

  • Allow the layers to separate and collect the organic phase.

  • This process may be repeated to maximize extraction efficiency.

• Solid-Phase Extraction (SPE) :

  • For more complex matrices, pass the sample through an appropriate SPE cartridge (e.g., C18 for non-polar compounds).

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the analyte and internal standard with a stronger solvent.[1]

Concentration and Reconstitution

• Evaporate the solvent from the collected extract under a gentle stream of nitrogen.

• Reconstitute the residue in a small, precise volume of a solvent compatible with the analytical instrument (e.g., mobile phase for LC-MS, hexane for GC-MS).[1]

Instrumental Analysis (GC-MS Example)

• Gas Chromatograph (GC) Conditions :

  • Injection : Inject 1-2 µL of the reconstituted sample in splitless mode.

  • Temperature Program : Start at a low temperature (e.g., 50°C) and ramp up to a high temperature (e.g., 280°C) to ensure good separation.

• Mass Spectrometer (MS) Conditions :

  • Ionization : Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode : Use Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor :

    • Analyte (e.g., 1-Bromononane) : Monitor characteristic ions (e.g., m/z 135, 137, 206, 208).

    • Internal Standard (1-Bromononane-d4) : Monitor the corresponding deuterated ions (e.g., m/z values shifted by +4 amu). The exact m/z values will depend on the fragmentation pattern.

Mandatory Visualization

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logic of internal standard-based correction for analytical variability.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromononane-d4: A Comprehensive Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 1-Bromononane-d4 is critical for laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage this deuterated compound responsibly. Adherence to these protocols is imperative to minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 1-Bromononane-d4 with appropriate care. This compound is a combustible liquid and is very toxic to aquatic life with long-lasting effects.[1][2]

• Personal Protective Equipment (PPE): Always wear suitable protective clothing, gloves, and eye/face protection.[1]

• Ventilation: Handle 1-Bromononane-d4 in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation of vapors.[1]

• Ignition Sources: Keep the compound away from heat, sparks, open flames, and other potential ignition sources.[1][3] Implement measures to prevent static discharge.[1]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[1][3] Keep it separate from incompatible materials such as strong oxidizing agents and strong bases.[3][4]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Bromononane, which is chemically analogous to 1-Bromononane-d4.

Property	Value
Chemical Formula	C₉H₁₅D₄Br
CAS Number	284474-44-8[5]
Appearance	Colorless liquid[3][6]
Boiling Point	201 °C (lit.)[7]
Flash Point	90 °C / 194 °F (closed cup)[2][6][7]
Density	1.084 g/mL at 25 °C (lit.)[4][7]
GHS Hazard Statements	H400: Very toxic to aquatic life[7]
Storage Class Code	10 - Combustible liquids[7]

Step-by-Step Disposal Protocol

The disposal of 1-Bromononane-d4 must be managed as hazardous waste. It is mandatory to adhere to all local, regional, and national regulations.[1][8][9][10]

Step 1: Waste Identification and Segregation

• Designated Waste Container: Collect waste 1-Bromononane-d4 and any contaminated materials (e.g., pipette tips, absorbent paper, gloves) in a designated, chemically compatible, and properly sealed waste container.

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name, "1-Bromononane-d4," along with any other information required by your institution's Environmental Health and Safety (EHS) department.

• No Mixing: Do not mix 1-Bromononane-d4 waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

Step 2: Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Control Ignition Sources: Remove all sources of ignition from the spill area.

• Containment: Use an inert absorbent material to soak up the spill.[1]

• Collection: Carefully collect the absorbent material and place it in the designated hazardous waste container.

• Decontamination: Decontaminate the spill area with an appropriate solvent, and collect all decontamination materials as hazardous waste.

Step 3: Final Disposal

• Engage a Licensed Professional: The disposal of 1-Bromononane-d4 must be handled by a licensed professional waste disposal service.[2][11] This may include chemical incineration in an approved facility equipped with an afterburner and scrubber.[11]

• Institutional Procedures: Contact your institution's EHS office to arrange for the pickup and proper disposal of the hazardous waste container. They will ensure that the disposal process complies with all relevant regulations, including the Resource Conservation and Recovery Act (RCRA) in the United States.[9][10]

• Documentation: Maintain accurate records of the amount of 1-Bromononane-d4 disposed of, in accordance with your institution's policies and regulatory requirements.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Bromononane-d4.

Caption: Disposal workflow for 1-Bromononane-d4.

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 1-Bromononane | 693-58-3 [chemicalbook.com]
• 5. 1-Bromononane-1,1,2,2-d4 | C9H19Br | CID 71308830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Bromononane｜lookchem [lookchem.com]
• 7. 1-Bromononane 98 693-58-3 [sigmaaldrich.com]
• 8. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 9. epa.gov [epa.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]